GS-704277

Core Science & Biosynthesis

An In-depth Technical Guide to GS-704277: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

GS-704277 is a key intermediate metabolite of the antiviral prodrug Remdesivir (B604916) (Veklury®).[1][2] As a phosphoramidate (B1195095) metabolite, it represents a critical step in the intracellular conversion of Remdesivir to its pharmacologically active nucleoside triphosphate form.[3][4] Understanding the chemical structure and properties of GS-704277 is essential for a comprehensive grasp of Remdesivir's mechanism of action, pharmacokinetics, and potential drug-drug interactions. This technical guide provides a detailed overview of GS-704277, including its chemical properties, metabolic pathway, and relevant experimental protocols.

Chemical Structure and Physicochemical Properties

GS-704277 is formally named N-phosphono-L-alanine, P→6-ester with 2-C-(4-aminopyrrolo[2,1-f][1][3][4]triazin-7-yl)-2,5-anhydro-D-altrononitrile.[2] Its chemical structure is characterized by the core nucleoside analogue, identical to that in Remdesivir, linked to an L-alanine moiety via a phosphoramidate bond.

Table 1: Chemical Identifiers for GS-704277

Identifier	Value
IUPAC Name	(2S)-2-[({[(2R,3S,4R,5R)-5-(4-aminopyrrolo[2,1-f][1][3][4]triazin-7-yl)-5-cyano-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)amino]propanoic acid
CAS Number	1911579-04-8[2]
Molecular Formula	C₁₅H₁₉N₆O₈P[2]
SMILES	O=P(N--INVALID-LINK--C(O)=O)(O)OC[C@@H]1--INVALID-LINK----INVALID-LINK----INVALID-LINK--(C#N)O1[2]

Table 2: Physicochemical Properties of GS-704277

Property	Value	Source
Molecular Weight	442.3 g/mol	[2]
Appearance	White to light yellow solid	[1]
Solubility	Soluble in DMSO	[2]
λmax	246 nm	[2]
Protein Binding	1%	[5]

Metabolic Pathway and Pharmacological Relevance

GS-704277 is formed intracellularly from its parent drug, Remdesivir, through enzymatic hydrolysis. This conversion is a crucial activation step. The prodrug Remdesivir is designed to enhance cell permeability, and once inside the cell, it is metabolized to GS-704277. This reaction is primarily catalyzed by carboxylesterases, such as CES1, and to a lesser extent, by Cathepsin A (CatA).[3][6][7]

Following its formation, GS-704277 is further metabolized by the histidine triad (B1167595) nucleotide-binding protein 1 (HINT1), a phosphoramidase, which cleaves the phosphoramidate bond.[3][6] This cleavage releases the nucleoside monophosphate, which is subsequently phosphorylated to the active antiviral agent, the nucleoside triphosphate GS-443902. This active form acts as a chain terminator for viral RNA-dependent RNA polymerase.[4]

Figure 1. Metabolic activation pathway of Remdesivir. (Max Width: 760px)

Pharmacokinetic studies have shown that GS-704277 has a short plasma half-life of approximately 1.3 hours.[5] Its low protein binding (1%) suggests high bioavailability for further metabolic conversion.[5]

Experimental Protocols

Synthesis and Purification of GS-704277

Detailed, publicly available protocols for the direct chemical synthesis and purification of GS-704277 are limited, as it is primarily generated as a metabolite. However, its synthesis would conceptually involve the coupling of the protected nucleoside core of Remdesivir with a protected L-alanine phosphoramidate moiety.

A potential synthetic route could be adapted from the synthesis of Remdesivir.[8][9] This would likely involve:

• Synthesis of the Nucleoside Core: Preparation of the pyrrolotriazine nucleoside analogue.

• Preparation of the Alanine (B10760859) Phosphoramidate Moiety: Synthesis of a suitable activated L-alanine phosphoramidate derivative.

• Coupling Reaction: Stereoselective coupling of the nucleoside core with the alanine phosphoramidate.

• Deprotection: Removal of protecting groups to yield GS-704277.

Purification of GS-704277 would typically be achieved using chromatographic techniques. Given its polar nature, reversed-phase high-performance liquid chromatography (HPLC) would be a suitable method.

Conceptual HPLC Purification Protocol:

• Column: A C18 reversed-phase column.

• Mobile Phase: A gradient of water and a polar organic solvent (e.g., acetonitrile (B52724) or methanol), likely with an acidic modifier (e.g., formic acid or trifluoroacetic acid) to improve peak shape.

• Detection: UV detection at its λmax of 246 nm.

• Fraction Collection: Fractions corresponding to the GS-704277 peak would be collected, pooled, and the solvent removed under vacuum to yield the purified compound.

Analytical Protocol: Quantification of GS-704277 in Human Plasma by LC-MS/MS

The following is a summary of a validated method for the determination of GS-704277 in human plasma.[10]

1. Sample Preparation:

• Due to the instability of Remdesivir and its metabolites in plasma, samples are stabilized by treatment with diluted formic acid immediately after collection.[10]
• An internal standard (e.g., a stable isotope-labeled version of GS-704277) is added to the plasma sample.
• Proteins are precipitated by the addition of a cold organic solvent, such as acetonitrile.
• The sample is centrifuged, and the supernatant is collected for analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation:
• Column: Acquity UPLC HSS T3 column (2.1 × 50 mm, 1.8 μm).[10]
• Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) in 5% methanol, pH 2.5.
• Mobile Phase B: 100% methanol.
• A gradient elution is used to separate GS-704277 from other plasma components and metabolites.
• Mass Spectrometric Detection:
• Ionization: Electrospray ionization (ESI) in negative ion mode.
• Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and selective quantification. The transition m/z 441.1 → 150.1 is monitored for GS-704277.[11]

3. Calibration and Quantification:

• A calibration curve is generated using standards of known GS-704277 concentrations in blank plasma.
• The concentration of GS-704277 in unknown samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Start [label="Plasma Sample Collection", fillcolor="#F1F3F4", fontcolor="#202124"]; Stabilization [label="Stabilization with\nFormic Acid", fillcolor="#FBBC05", fontcolor="#202124"]; IS_Addition [label="Addition of\nInternal Standard", fillcolor="#FBBC05", fontcolor="#202124"]; Precipitation [label="Protein Precipitation\n(Acetonitrile)", fillcolor="#FBBC05", fontcolor="#202124"]; Centrifugation [label="Centrifugation", fillcolor="#FBBC05", fontcolor="#202124"]; Supernatant [label="Collect Supernatant", fillcolor="#FBBC05", fontcolor="#202124"]; LC_MS [label="LC-MS/MS Analysis", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quantification [label="Quantification", fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Stabilization; Stabilization -> IS_Addition; IS_Addition -> Precipitation; Precipitation -> Centrifugation; Centrifugation -> Supernatant; Supernatant -> LC_MS; LC_MS -> Quantification; }

Figure 2. Experimental workflow for GS-704277 analysis. (Max Width: 760px)

Conclusion

GS-704277 is a pivotal molecule in the mechanism of action of Remdesivir. Its formation and subsequent metabolism are essential for the generation of the active antiviral agent. This guide has provided a comprehensive overview of its chemical structure, physicochemical properties, and its role in the metabolic pathway of Remdesivir. The detailed analytical protocol offers a robust method for its quantification in biological matrices, which is crucial for pharmacokinetic and drug metabolism studies. Further research into the direct synthesis and biological activities of GS-704277 could provide deeper insights into the pharmacology of Remdesivir and inform the development of future antiviral prodrugs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Remdesivir | C27H35N6O8P | CID 121304016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vitro evaluation of the impact of Covid-19 therapeutic agents on the hydrolysis of the antiviral prodrug remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances made in the synthesis of small drug molecules for clinical applications: An insight - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evolution of the Synthesis of Remdesivir. Classical Approaches and Most Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

What is the role of GS-704277 in remdesivir's mechanism of action?

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Remdesivir (B604916) (GS-5734), a nucleotide analog prodrug, has emerged as a key antiviral agent. Its efficacy is contingent upon its intracellular conversion to the active triphosphate form, remdesivir triphosphate (RDV-TP or GS-443902). This process is a multi-step metabolic cascade in which the alanine (B10760859) metabolite, GS-704277 (also known as MetX), plays a pivotal and indispensable role. This technical guide delineates the formation, conversion, and significance of GS-704277 in the mechanism of action of remdesivir, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

Introduction

Remdesivir is a phosphoramidate (B1195095) prodrug of an adenosine (B11128) nucleotide analog.[1][2][3] Its design as a prodrug is a strategic approach to enhance cell permeability, a common challenge with nucleotide analogs.[4] Once inside the host cell, remdesivir must undergo a series of enzymatic transformations to yield the pharmacologically active nucleoside triphosphate. This bioactivation pathway is critical to its antiviral activity, which involves the inhibition of viral RNA-dependent RNA polymerase (RdRp).[5][6] GS-704277 is the first major metabolite formed in this intracellular cascade and serves as the direct precursor to the monophosphate form of the parent nucleoside.

The Metabolic Pathway of Remdesivir Activation

The intracellular conversion of remdesivir to its active triphosphate metabolite is a sequential process mediated by host cell enzymes. GS-704277 is a central intermediate in this pathway.

Formation of GS-704277

Upon entry into the cell, remdesivir is rapidly hydrolyzed by specific esterases. The primary enzymes responsible for this initial conversion are Carboxylesterase 1 (CES1) and Cathepsin A (CatA).[7][8] These enzymes cleave the carboxyl ester bond of the alanine moiety on remdesivir, leading to the formation of the alanine metabolite, GS-704277.[4][7] While CES1 is considered the major contributor to this step, CatA also plays a significant role.[7]

Conversion of GS-704277 to Remdesivir Monophosphate

Following its formation, GS-704277 undergoes further metabolism. The phosphoramidate bond of GS-704277 is cleaved by the enzyme Histidine Triad Nucleotide-binding Protein 1 (HINT1).[7][8] This enzymatic action releases the alanine and phenoxy groups, resulting in the formation of remdesivir monophosphate (RDV-MP or GS-441524-MP).

Final Phosphorylation Steps

The newly formed remdesivir monophosphate is then sequentially phosphorylated by cellular kinases. Uridine-monophosphate-cytidine-monophosphate kinase (UMP-CMPK) catalyzes the conversion of the monophosphate to the diphosphate (B83284) form (RDV-DP). Subsequently, nucleoside-diphosphate kinase (NDPK) facilitates the final phosphorylation to the active remdesivir triphosphate (RDV-TP or GS-443902). This active metabolite can then be incorporated into the nascent viral RNA chain by the RdRp, causing premature chain termination and inhibiting viral replication.[5][6]

Data Presentation

Pharmacokinetic Parameters of Remdesivir and its Metabolites

The following table summarizes the key pharmacokinetic parameters of remdesivir, GS-704277, and the parent nucleoside GS-441524 in healthy human subjects.

Parameter	Remdesivir (GS-5734)	GS-704277	GS-441524
Peak Plasma Concentration (Cmax)	Highly variable	-	-
Time to Peak Concentration (tmax)	End of infusion	Immediately after end of infusion	1 hour after end of infusion
Elimination Half-life (t½)	~1 hour (0.48 h in COVID-19 patients)[3]	~1.1 hours	~24-29 hours (26.6 h in COVID-19 patients)[3][9]
Elimination Clearance	18.1 L/h[9]	36.9 L/h[9]	4.74 L/h[9]
Central Volume of Distribution	4.89 L[9]	96.4 L[9]	26.2 L[9]
Peripheral Volume of Distribution	46.5 L[9]	8.64 L[9]	66.2 L[9]

Data compiled from studies in healthy volunteers and COVID-19 patients.[1][3][9]

Enzymatic Conversion Rates

The catalytic efficiency of the key enzymes involved in the initial steps of remdesivir's metabolism is crucial for its activation.

Enzyme	Substrate	Vmax (nmol/min/mg protein)	Km (μM)	Catalytic Rate (nmol/min/mg)
Carboxylesterase 1 (CES1)	Remdesivir	2.34	14.19	-
Cathepsin A (CatA)	Remdesivir	-	-	74 ± 32

Data from in vitro enzymatic assays.[7][10]

Mandatory Visualization

Caption: Intracellular metabolic activation pathway of remdesivir.

Experimental Protocols

In Vitro Metabolism of Remdesivir in Human Liver S9 Fractions

This protocol is designed to determine the rate of formation of GS-704277 from remdesivir in a human liver S9 fraction, which contains a mixture of cytosolic and microsomal enzymes including CES1.

Materials:

• Remdesivir (stock solution in DMSO)

• Human liver S9 fraction

• Phosphate (B84403) buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Acetonitrile (B52724) (for quenching the reaction)

• Internal standard (for LC-MS/MS analysis)

• 96-well plates

• Incubator

• LC-MS/MS system

Procedure:

• Prepare a stock solution of remdesivir in DMSO (e.g., 10 mM).

• Serially dilute the remdesivir stock solution in phosphate buffer to achieve a range of final assay concentrations (e.g., 0.1 to 100 µM).

• Dilute the human liver S9 fraction in cold phosphate buffer to a final protein concentration of 0.5 mg/mL.

• In a 96-well plate, add the diluted remdesivir solutions.

• Pre-warm the plate at 37°C for 5 minutes.

• Initiate the reaction by adding the diluted S9 fraction to each well. The final reaction volume should be 200 µL.

• Incubate the reaction plate at 37°C with gentle shaking.

• At various time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction by adding 2 volumes of cold acetonitrile containing an internal standard.

• Centrifuge the plate at 4000 rpm for 20 minutes at 4°C to precipitate proteins.

• Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Quantify the concentration of GS-704277 at each time point using a validated LC-MS/MS method.

• Calculate the rate of GS-704277 formation.

Antiviral Activity Assay in Cell Culture

This protocol outlines a method to determine the in vitro efficacy of remdesivir against a target virus (e.g., SARS-CoV-2) in a suitable cell line (e.g., Vero E6 cells).

Materials:

• Vero E6 cells

• Cell culture medium (e.g., DMEM supplemented with FBS and antibiotics)

• Remdesivir (stock solution in DMSO)

• Target virus stock

• 96-well cell culture plates

• Reagents for quantifying viral replication (e.g., qRT-PCR primers and probes, or reagents for a plaque assay)

Procedure:

• Seed Vero E6 cells in a 96-well plate at a density that will result in a confluent monolayer on the day of infection.

• Incubate the cells at 37°C in a 5% CO2 incubator overnight.

• Prepare serial dilutions of remdesivir in cell culture medium to achieve the desired final concentrations.

• On the day of the experiment, remove the old medium from the cells and add the medium containing the different concentrations of remdesivir.

• Infect the cells with the target virus at a predetermined multiplicity of infection (MOI).

• Include appropriate controls: virus-infected cells without drug treatment (positive control) and uninfected cells without drug treatment (negative control).

• Incubate the plates at 37°C in a 5% CO2 incubator for the desired period (e.g., 48-72 hours).

• After incubation, assess the antiviral activity. This can be done by:

  • qRT-PCR: Harvest the cell supernatant and extract viral RNA. Quantify the viral RNA levels using qRT-PCR.

  • Plaque Reduction Assay: Overlay the cells with a semi-solid medium and incubate until plaques are visible. Stain the cells and count the plaques.

• Calculate the 50% effective concentration (EC50), which is the concentration of remdesivir that inhibits viral replication by 50%.

Conclusion

GS-704277 is not merely a transient metabolite but a cornerstone in the mechanism of action of remdesivir. Its formation, catalyzed by cellular esterases, is the rate-limiting step in the bioactivation of the prodrug. The subsequent conversion of GS-704277 to the monophosphate form by HINT1 paves the way for the final phosphorylation events that generate the active antiviral agent. A thorough understanding of the kinetics and enzymatic processes involving GS-704277 is paramount for the optimization of remdesivir therapy and the development of next-generation nucleotide analog prodrugs. The data and protocols presented in this guide provide a comprehensive resource for researchers dedicated to advancing antiviral drug discovery and development.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Population Pharmacokinetic Modelling of Remdesivir and Its Metabolite GS-441524 in Hospitalised Patients with COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Remdesivir: A Review of Its Discovery and Development Leading to Emergency Use Authorization for Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drugtargetreview.com [drugtargetreview.com]
• 6. Remdesivir is a direct-acting antiviral that inhibits RNA-dependent RNA polymerase from severe acute respiratory syndrome coronavirus 2 with high potency - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A population pharmacokinetic model of remdesivir and its major metabolites based on published mean values from healthy subjects | springermedizin.de [springermedizin.de]
• 10. In vitro evaluation of the impact of Covid-19 therapeutic agents on the hydrolysis of the antiviral prodrug remdesivir - PMC [pmc.ncbi.nlm.nih.gov]

The Intracellular Journey of Remdesivir: A Technical Guide to the Formation of GS-704277

For Researchers, Scientists, and Drug Development Professionals

Introduction

Remdesivir (B604916) (RDV, Veklury®) is a cornerstone of antiviral therapy, notably as the first agent approved by the FDA for the treatment of COVID-19.[1][2] Its efficacy hinges on its identity as a prodrug, a molecule that requires metabolic activation within the host cell to exert its therapeutic effect. Remdesivir, a single-diastereomer monophosphoramidate prodrug of an adenosine (B11128) analogue, is designed for efficient uptake into target cells where it undergoes a multi-step transformation into its pharmacologically active nucleoside triphosphate form, GS-443902.[1][2][3][4] This active metabolite mimics adenosine triphosphate (ATP) and acts as a potent inhibitor of viral RNA-dependent RNA polymerases (RdRp), thereby terminating viral replication.[5][6][7]

A critical and initial step in this intricate intracellular activation cascade is the conversion of the parent compound, remdesivir, into its key intermediate alanine (B10760859) metabolite, GS-704277.[8][9][10] This guide provides a detailed technical overview of this pivotal metabolic process, outlining the enzymatic pathways, experimental methodologies used for its characterization, and the quantitative data that underpins our current understanding.

The Metabolic Pathway: From Prodrug to Primary Metabolite

Upon entering the target cell, remdesivir is rapidly metabolized. The first major step is the hydrolysis of the ester bond in the phosphoramidate (B1195095) promoiety. This reaction cleaves the 2-ethylbutyl group, converting remdesivir into the alanine metabolite known as GS-704277 (also referred to as the alanine intermediate or MetX).[9][11][12]

This hydrolysis is not a spontaneous event but is catalyzed by specific host enzymes. Studies have identified Carboxylesterase 1 (CES1) and Cathepsin A (CatA) as the primary enzymes responsible for this critical activation step.[1][11][13] Following its formation, GS-704277 is a transient intermediate.[5] It is further and swiftly hydrolyzed by the Histidine Triad Nucleotide-binding Protein 1 (HINT1) , which removes the alanine moiety to yield the nucleoside monophosphate (GS-441524-MP).[1][3][8][11] This monophosphate is the direct precursor that is subsequently phosphorylated by host kinases to the active triphosphate, GS-443902.[1][8][13]

Intracellular metabolic activation pathway of Remdesivir.

Experimental Protocols

The elucidation of the metabolic fate of remdesivir, including the formation of GS-704277, relies on a combination of biochemical assays, cell-based experiments, and advanced analytical techniques.

Cell Culture and Treatment

Human cell lines relevant to the disease, such as primary human lung cells (e.g., Normal Human Bronchial Epithelial cells - NHBE) or cell lines like Vero E6, Calu-3, and Caco-2, are cultured under standard conditions.[11][14][15] For metabolism studies, cells are seeded in multi-well plates and allowed to adhere. Subsequently, the culture medium is replaced with a medium containing a known concentration of remdesivir, and the cells are incubated for various time points to allow for drug uptake and metabolism.[15]

Intracellular Metabolite Extraction

A crucial step is the efficient extraction of intracellular metabolites while quenching metabolic activity to prevent analyte degradation. A common and effective protocol is as follows:

• Cell Lysis: After incubation, the cell culture medium is aspirated, and the cells are washed with ice-cold phosphate-buffered saline (PBS) to remove extracellular drug residues.

• Quenching & Extraction: A volume of cold acetonitrile (B52724) (e.g., 200 µL) is added directly to the cell monolayer.[16] This serves the dual purpose of precipitating proteins and quenching enzymatic activity.

• Harvesting: The cells are scraped, and the resulting suspension is transferred to a microcentrifuge tube.

• Centrifugation: The mixture is vortexed and then centrifuged at high speed (e.g., 21,000 x g for 10 min at 4°C) to pellet the precipitated proteins and cell debris.[16][17]

• Supernatant Collection: The supernatant, containing the intracellular metabolites, is carefully transferred to a new tube.

• Drying and Reconstitution: The extract is often evaporated to dryness under a gentle stream of nitrogen or using a vacuum centrifuge.[16][17] The dried residue is then reconstituted in a suitable solvent mixture (e.g., water with 0.1% acetic acid) compatible with the analytical system before injection.[16]

Analytical Quantification: LC-MS/MS

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of remdesivir and its metabolites.

• Chromatographic Separation: A UPLC/HPLC system equipped with a suitable column (e.g., Acquity UPLC HSS T3) is used to separate remdesivir, GS-704277, and other metabolites.[18][19]

• Mass Spectrometry Detection: A tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode provides high selectivity and sensitivity for detecting and quantifying the specific parent-to-daughter ion transitions for each analyte.

• Sample Stabilization: Due to the inherent instability of remdesivir and its metabolites in biological matrices, sample stabilization is critical. Acidification of plasma samples with formic acid immediately after collection has been shown to be an effective strategy to prevent ex vivo degradation and ensure accurate quantification.[18][19]

Enzyme Identification using Specific Inhibitors

To identify the enzymes responsible for a specific metabolic step, targeted inhibition studies are performed. For instance, to confirm the role of Cathepsin A in the formation of GS-704277, experiments were conducted in NHBE cells where remdesivir was co-incubated with telaprevir, a known CatA inhibitor. A dose-dependent inhibition of GS-704277 formation in the presence of the inhibitor provides strong evidence for the enzyme's involvement.[11]

General experimental workflow for studying intracellular metabolism.

Quantitative Data

The pharmacokinetics of remdesivir and its metabolites, including GS-704277, have been characterized in human studies. Following intravenous administration, remdesivir is rapidly metabolized, leading to the appearance of GS-704277 and the more stable nucleoside, GS-441524, in plasma.[8][20] The active triphosphate form, GS-443902, is detected exclusively intracellularly.[8][17]

Table 1: Pharmacokinetic Parameters of Remdesivir and Metabolites in Human Plasma

Analyte	Cmax (ng/mL)	AUC (ng*h/mL)	t½ (half-life, h)
Remdesivir (RDV)	1143 - 2239	1430	~0.5 - 1.0
GS-704277	252	401.1	~0.75 (Peak Time)
GS-441524	113.7	1857	~26.6

Data compiled from physiologically-based pharmacokinetic (PBPK) modeling and clinical studies in healthy subjects and patients. Values represent a range or average from cited sources.[8][21][22] Peak concentration for GS-704277 is reached quickly, reflecting its status as a transient intermediate.[8]

Table 2: Example LC-MS/MS Method Validation Parameters for Plasma Analysis

Parameter	Remdesivir	GS-704277	GS-441524
Calibration Range (ng/mL)	4 - 4000	2 - 2000	2 - 2000
Intra-day Precision (%CV)	< 6.6%	< 6.6%	< 6.6%
Inter-day Precision (%CV)	< 6.6%	< 6.6%	< 6.6%
Accuracy (% Bias)	±11.5%	±11.5%	±11.5%
Long-term Stability (-70°C)	392 days	257 days	392 days

Data from a validated method for the determination of remdesivir and its metabolites in acidified human plasma.[18][19]

Conclusion

The intracellular formation of GS-704277 is the requisite first step in the bioactivation of remdesivir. This hydrolysis reaction, mediated primarily by host enzymes CES1 and CatA, efficiently converts the administered prodrug into a key intermediate that is poised for subsequent transformation into the active antiviral agent. A thorough understanding of this pathway, supported by robust experimental protocols and precise analytical quantification, is fundamental for drug development professionals. It not only clarifies the mechanism of action but also informs the optimization of drug delivery, the prediction of drug-drug interactions, and the overall clinical strategy for this important class of antiviral therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells [ouci.dntb.gov.ua]
• 3. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Remdesivir | C27H35N6O8P | CID 121304016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Frontiers | Pharmacokinetic simulations for remdesivir and its metabolites in healthy subjects and patients with renal impairment [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Anatomy of a molecule: What makes remdesivir unique? [asbmb.org]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. journals.asm.org [journals.asm.org]
• 12. How Does Remdesivir Work? | ChemPartner [chempartner.com]
• 13. researchgate.net [researchgate.net]
• 14. Comparison of anti-SARS-CoV-2 activity and intracellular metabolism of remdesivir and its parent nucleoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Comparison of anti-SARS-CoV-2 activity and intracellular metabolism of remdesivir and its parent nucleoside - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antiviral Analysis: Remdesivir and its Metabolites [restek.com]
• 17. mdpi.com [mdpi.com]
• 18. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. A population pharmacokinetic model of remdesivir and its major metabolites based on published mean values from healthy subjects | springermedizin.de [springermedizin.de]
• 21. journals.asm.org [journals.asm.org]
• 22. Physiologically‐based pharmacokinetic modeling of remdesivir and its metabolites in pregnant women with COVID‐19 - PMC [pmc.ncbi.nlm.nih.gov]

The Biochemical Conversion of Remdesivir to GS-704277: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial and critical step in the bioactivation of the antiviral prodrug remdesivir (B604916) (RDV, GS-5734): its conversion to the alanine (B10760859) metabolite GS-704277. Understanding this pathway is paramount for elucidating the drug's mechanism of action, optimizing its therapeutic efficacy, and assessing potential drug-drug interactions. This document details the enzymatic players, presents quantitative data, outlines experimental protocols, and provides visual representations of the biochemical pathway and associated experimental workflows.

The Biochemical Pathway: From Remdesivir to its Alanine Metabolite

Remdesivir, a monophosphoramidate prodrug of an adenosine (B11128) nucleotide analog, requires intracellular metabolism to exert its antiviral activity. The first key step in this activation cascade is the hydrolysis of remdesivir to its alanine metabolite, GS-704277. This conversion is primarily catalyzed by two key enzymes: Carboxylesterase 1 (CES1) and Cathepsin A (CatA).[1][2][3][4][5][6] Following this initial hydrolysis, the metabolite GS-704277 (also referred to as MetX in some literature) is further hydrolyzed by the Histidine Triad Nucleotide-binding Protein 1 (HINT1) to yield the nucleoside monophosphate of GS-441524.[1][2][3][4][5][6]

The metabolic activation of remdesivir is initiated by the hydrolysis of its ester moiety.[7] This reaction is followed by a putative nucleophilic attack on the phosphorus by the carboxyl group, leading to the displacement of the phenoxide and the formation of an alaninyl phosphate (B84403) intermediate.[7] This intermediate is then processed by HINT1.

Biochemical pathway of Remdesivir activation.

Quantitative Data

The efficiency of remdesivir's conversion to its metabolites is crucial for its antiviral activity. The following tables summarize the key quantitative data available for the enzymes involved in the formation of GS-704277 and its subsequent processing.

Table 1: Michaelis-Menten Kinetics of CES1-catalyzed Remdesivir Hydrolysis

Parameter	Value	Unit	Source
Vmax	2.34	nmol/min/mg protein	[8]
Km	14.19	µM	[8]

Table 2: Catalytic Rates of Remdesivir Hydrolysis by CES1 and CatA

Enzyme	Rate	Unit	Notes	Source
CES1b	(4.8 ± 0.4) × 10⁻²	nmol/min/mg	2-fold faster than oseltamivir (B103847) hydrolysis.	[4]
CES1c	(6.1 ± 0.4) × 10⁻²	nmol/min/mg	4-fold faster than oseltamivir hydrolysis.	[4]
CatA	74 ± 32	nmol/min/mg	3.4-fold lower than tenofovir (B777) alafenamide fumarate (B1241708) (TAF) hydrolysis.	[4]

Table 3: HINT1-catalyzed Hydrolysis of Remdesivir's Alanine Metabolite (MetX)

Substrate	Relative Rate of Metabolism	Notes	Source
Remdesivir MetX	6-fold faster	Compared to GS-6620 MetX, a known HINT1 substrate.	[4]

Table 4: Plasma Pharmacokinetics of Remdesivir and its Metabolites (Healthy Volunteers)

Analyte	Cmax (mean, SD)	tmax (median)	Elimination Half-life	Source
Remdesivir	13.7 µM (2.39)	End of infusion	~1 hour	[9]
GS-704277	807 nM (173)	End of infusion	~1.1 hours	[9]
GS-441524	726 nM (240)	1 hour post-infusion	~20 hours	[9]

Table 5: Intracellular Concentrations of the Active Triphosphate Metabolite (GS-443902) in PBMCs

Time Point	Mean Concentration (CI90)	Unit	Source
Ctrough	4853 (2232–7474)	ng/mL	[10]
Cmax	10,735 (5802–15,668)	ng/mL	[10]
1 hour post-infusion	9140 (5164–13,116)	ng/mL	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the biochemical pathway of remdesivir to GS-704277.

In Vitro CES1-catalyzed Remdesivir Hydrolysis Assay

This protocol is adapted from methodologies described for assessing CES1 activity on prodrugs.[8][11]

Objective: To determine the kinetic parameters (Vmax and Km) of CES1-mediated hydrolysis of remdesivir.

Materials:

• Recombinant human CES1 or human liver S9 fractions

• Remdesivir

• Phosphate buffer (pH 7.4)

• Acetonitrile

• Methanol

• Internal standard (e.g., tenofovir)

• LC-MS/MS system

Procedure:

• Prepare a stock solution of remdesivir in a suitable solvent (e.g., DMSO).

• Prepare a series of remdesivir dilutions in phosphate buffer to achieve a range of final concentrations (e.g., 0-100 µM).

• Pre-incubate the recombinant CES1 or liver S9 fraction (e.g., 0.1 µg/µL) at 37°C for 5 minutes.

• Initiate the reaction by adding the remdesivir dilutions to the enzyme preparation.

• Incubate the reaction mixtures at 37°C for a specified time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Terminate the reaction by adding two volumes of a termination solution (e.g., acetonitrile:methanol 50:50) containing the internal standard.

• Centrifuge the samples at 4°C for 15 minutes to precipitate proteins.

• Collect the supernatant and analyze the decrease in remdesivir concentration using a validated LC-MS/MS method.

• Calculate the initial reaction velocities at each substrate concentration and fit the data to the Michaelis-Menten equation to determine Vmax and Km.

Western Blot for CES1, CatA, and HINT1 Protein Quantification

This protocol outlines a general procedure for quantifying the expression levels of the key metabolic enzymes in cell lysates or tissue fractions.[4][5][12]

Objective: To determine the relative protein expression of CES1, CatA, and HINT1.

Materials:

• Cell lysates or tissue S9 fractions

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies against CES1, CatA, and HINT1

• HRP-conjugated secondary antibody

• Loading control antibody (e.g., GAPDH or β-actin)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Prepare cell lysates or tissue fractions in lysis buffer on ice.

• Determine the protein concentration of each sample using a BCA assay.

• Denature equal amounts of protein (e.g., 5-20 µg) by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to the loading control.

RT-qPCR for CES1, CatA, and HINT1 mRNA Quantification

This protocol describes a method for quantifying the mRNA expression levels of the key metabolic enzymes.[13][14][15]

Objective: To determine the relative mRNA expression of CES1, CatA, and HINT1.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qPCR primers for CES1, CatA, HINT1, and a housekeeping gene (e.g., β-actin)

• SYBR Green or TaqMan qPCR master mix

• Real-time PCR instrument

Procedure:

• Extract total RNA from cells or tissues using a commercial kit.

• Assess RNA quality and quantity using a spectrophotometer or fluorometer.

• Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Set up the qPCR reactions containing cDNA, primers, and master mix.

• Run the qPCR program on a real-time PCR instrument.

• Analyze the amplification data to determine the cycle threshold (Ct) values.

• Calculate the relative mRNA expression levels using the ΔΔCt method, normalizing to the housekeeping gene.

LC-MS/MS Analysis of Remdesivir and GS-704277

This protocol provides a general framework for the simultaneous quantification of remdesivir and its metabolite GS-704277 in plasma or cell culture media.[16][17][18][19]

Objective: To quantify the concentrations of remdesivir and GS-704277.

Materials:

• Plasma or cell culture samples

• Acetonitrile

• Methanol

• Formic acid (for sample stabilization)

• Internal standards (e.g., ¹³C-labeled remdesivir and GS-704277)

• LC-MS/MS system with a suitable column (e.g., C18)

Procedure:

• Spike samples with internal standards.

• For plasma samples, perform protein precipitation by adding cold acetonitrile.

• Vortex and centrifuge the samples.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase.

• Inject the sample onto the LC-MS/MS system.

• Separate the analytes using a gradient elution program.

• Detect and quantify the analytes using multiple reaction monitoring (MRM) in positive ion mode.

• Construct calibration curves using standards of known concentrations to determine the concentrations in the samples.

Mandatory Visualizations

Workflow for enzyme inhibition assay.

References

• 1. Kinetic Mechanism of Human Histidine Triad Nucleotide Binding Protein 1 (Hint1) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cathepsin A is the major hydrolase catalyzing the intracellular hydrolysis of the antiretroviral nucleotide phosphonoamidate prodrugs GS-7340 and GS-9131 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The Many Faces of Histidine Triad Nucleotide Binding Protein 1 (HINT1) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A population pharmacokinetic model of remdesivir and its major metabolites based on published mean values from healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Novel HPLC-MS/MS Method for the Intracellular Quantification of the Active Triphosphate Metabolite of Remdesivir: GS-443902 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The COVID‐19 Medicine Remdesivir Is Therapeutically Activated by Carboxylesterase‐1, and Excessive Hydrolysis Increases Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. An optimized protocol for stepwise optimization of real-time RT-PCR analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Simultaneous Analysis of Remdesivir and Metabolites in Human plasma Using Fully Automated Sample Preparation LC/MS/MS System : Shimadzu (Österreich) [shimadzu.at]
• 17. shimadzu.com [shimadzu.com]
• 18. A combined assay for quantifying remdesivir and its metabolite, along with dexamethasone, in serum - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

GS-704277: A Transient but Pivotal Intermediate in the Metabolic Activation of Remdesivir

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Remdesivir (B604916) (RDV), a nucleotide prodrug, has emerged as a key antiviral agent, notably for its activity against SARS-CoV-2. Its efficacy is contingent upon its intracellular conversion to the active triphosphate form, GS-443902. A critical, albeit transient, player in this metabolic cascade is the alanine (B10760859) metabolite, GS-704277. This technical guide provides an in-depth exploration of GS-704277, detailing its formation, subsequent transformation, pharmacokinetic profile, and the analytical methodologies employed for its characterization. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of remdesivir's metabolic journey.

The Metabolic Pathway of Remdesivir: The Role of GS-704277

Remdesivir is administered as a prodrug to enhance its permeability into host cells. Once inside the cell, it undergoes a multi-step enzymatic conversion to its pharmacologically active form. GS-704277 is the first major metabolite formed in this pathway.

The intracellular activation of remdesivir begins with the cleavage of its ester bond by cellular esterases, primarily carboxylesterase 1 (CES1) and to a lesser extent, cathepsin A (CatA).[1][2] This hydrolysis step yields the intermediate metabolite, GS-704277.[1][2][3]

GS-704277 is a transient species that is rapidly further metabolized. The phosphoramidate (B1195095) bond of GS-704277 is then cleaved by histidine triad (B1167595) nucleotide-binding protein 1 (HINT1), leading to the formation of the nucleoside monophosphate, GS-441524 monophosphate.[1][2] This monophosphate is subsequently phosphorylated by cellular kinases to the active nucleoside triphosphate, GS-443902.[1][2][3] A portion of the monophosphate can also be dephosphorylated to the nucleoside analog, GS-441524, which is a major circulating metabolite but is less efficiently re-phosphorylated.[3]

Figure 1: Metabolic activation pathway of remdesivir.

Quantitative Data Presentation

The pharmacokinetic parameters of remdesivir and its primary plasma metabolites, GS-704277 and GS-441524, have been characterized in healthy volunteers. The following tables summarize key quantitative data from single and multiple-dose studies.

Table 1: Single-Dose Pharmacokinetic Parameters of Remdesivir and its Metabolites in Healthy Adults

Analyte	Dose (mg)	Cmax (ng/mL)	AUCinf (ng·h/mL)	t1/2 (h)
Remdesivir	150	2229	1290	0.9
GS-704277	150	315	807	1.77
GS-441524	150	114	2230	25.3

Data compiled from studies in healthy volunteers following a single intravenous infusion.

Table 2: Multiple-Dose Pharmacokinetic Parameters of Remdesivir and its Metabolites in Healthy Adults (Day 10)

Analyte	Dosing Regimen	Cmax (ng/mL)	AUC0-24 (ng·h/mL)
Remdesivir	100 mg daily	2100	1190
GS-704277	100 mg daily	184	497
GS-441524	100 mg daily	149	2270

Data represent steady-state pharmacokinetics in healthy volunteers receiving a 200 mg loading dose on Day 1, followed by 100 mg daily maintenance doses.

Table 3: Elimination Clearances of Remdesivir and its Metabolites

Analyte	Elimination Clearance (L/h)
Remdesivir	18.1
GS-704277	36.9
GS-441524	4.74

These values highlight the rapid clearance of remdesivir and GS-704277 from plasma compared to the more stable metabolite GS-441524.[4][5]

Experimental Protocols

The quantification of remdesivir and its metabolites, including the transient GS-704277, in biological matrices requires sensitive and specific analytical methods. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose.

Protocol for Quantification of Remdesivir, GS-704277, and GS-441524 in Human Plasma

1. Sample Collection and Stabilization:

• Collect whole blood in tubes containing K2EDTA as an anticoagulant.

• Immediately upon collection, acidify the plasma with formic acid to inhibit esterase activity and prevent the ex vivo conversion of remdesivir to its metabolites.[5][6] This step is critical for the accurate quantification of the transient GS-704277.

• Store plasma samples at -70°C until analysis.[6]

2. Sample Preparation (Protein Precipitation):

• Thaw plasma samples on ice.

• To 50 µL of plasma, add an internal standard solution (containing stable isotope-labeled analogs of the analytes).

• Precipitate proteins by adding a sufficient volume of cold acetonitrile (B52724) or methanol.[4]

• Vortex the mixture and centrifuge at high speed (e.g., 13,500 rpm for 10 minutes at 4°C) to pellet the precipitated proteins.[1]

• Transfer the supernatant to a clean tube for analysis.

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., Acquity UPLC HSS T3, 2.1 × 50 mm, 1.8 µm) is commonly used.[6][7]

  • Mobile Phase: A gradient elution with a binary solvent system, typically consisting of an aqueous phase with an additive like ammonium (B1175870) formate (B1220265) or formic acid and an organic phase such as acetonitrile or methanol.

  • Flow Rate: A typical flow rate is around 0.4-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) is used. Remdesivir and GS-441524 are typically detected in positive ion mode, while GS-704277 shows better sensitivity in negative ion mode.[6]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for each analyte and internal standard are monitored.

4. Data Analysis and Quantification:

• Generate calibration curves using standards of known concentrations prepared in the same biological matrix.

• Quantify the analytes in the study samples by interpolating their peak area ratios (analyte/internal standard) against the calibration curve.

Figure 2: Experimental workflow for metabolite quantification.

Conclusion

GS-704277 is a fleeting but indispensable intermediate in the metabolic activation of remdesivir. Its rapid formation and subsequent conversion underscore the intricate intracellular processes required to generate the active antiviral agent. A thorough understanding of the pharmacokinetics and the analytical methodologies for GS-704277 is crucial for the continued development and optimization of remdesivir and other nucleotide prodrugs. The data and protocols presented in this guide offer a comprehensive resource for professionals in the field, facilitating further research into the nuanced metabolism of this important antiviral therapeutic.

References

• 1. Integration Analysis of Pharmacokinetics and Metabolomics to Predict Metabolic Phenotype and Drug Exposure of Remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous Analysis of Remdesivir and Metabolites in Human Plasma : Shimadzu (United Kingdom) [shimadzu.co.uk]
• 5. A population pharmacokinetic model of remdesivir and its major metabolites based on published mean values from healthy subjects | springermedizin.de [springermedizin.de]
• 6. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]

The Metabolic Journey of GS-704277: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the metabolic fate of GS-704277, an intermediate alanine (B10760859) metabolite of the antiviral prodrug remdesivir (B604916) (GS-5734). Understanding the biotransformation of this critical intermediate is paramount for a complete comprehension of remdesivir's pharmacology and for the development of future antiviral therapies. This document details the metabolic pathways, enzymatic processes, and pharmacokinetic profile of GS-704277, supported by quantitative data, detailed experimental protocols, and visual diagrams.

Introduction to GS-704277 and its Role in Remdesivir's Bioactivation

GS-704277, chemically known as N-phosphono-L-alanine, P→6-ester with 2-C-(4-aminopyrrolo[2,1-f][1][2][3]triazin-7-yl)-2,5-anhydro-D-altrononitrile, is a pivotal intermediate in the intracellular activation of remdesivir.[1] Remdesivir, a monophosphoramidate prodrug, is designed to deliver its active nucleoside analog intracellularly. The formation of GS-704277 is the initial step in this bioactivation cascade. Following its formation, GS-704277 undergoes further metabolic conversion to ultimately yield the pharmacologically active nucleoside triphosphate, GS-443902, which acts as an inhibitor of viral RNA-dependent RNA polymerase.[2][4]

Metabolic Pathways of GS-704277

The metabolic transformation of GS-704277 is a sequential process involving distinct enzymatic reactions. This pathway is crucial for the generation of the active antiviral agent and also leads to the formation of the major circulating metabolite, GS-441524.

Formation of GS-704277 from Remdesivir

The journey begins with the hydrolysis of the parent prodrug, remdesivir. This reaction is primarily catalyzed by carboxylesterase 1 (CES1), which accounts for approximately 80% of the metabolic conversion.[2] Other enzymes, including cathepsin A (CatA) and cytochrome P450 3A (CYP3A), contribute to a lesser extent, each responsible for about 10% of the hydrolysis.[2] This initial step occurs both in the bloodstream and intracellularly.[5]

Metabolism of GS-704277

Once formed, GS-704277 is further metabolized by the enzyme histidine triad (B1167595) nucleotide-binding protein 1 (HINT1) .[2][3] HINT1 catalyzes the cleavage of the phosphoramidate (B1195095) bond in GS-704277, leading to the formation of a nucleoside monophosphate. This monophosphate is then at a metabolic crossroads:

• Phosphorylation to the Active Triphosphate: The nucleoside monophosphate can be further phosphorylated by intracellular kinases to form the active antiviral agent, GS-443902.[4]

• Dephosphorylation to the Nucleoside Analog: Alternatively, the monophosphate can be dephosphorylated to form the nucleoside analog GS-441524.[2] GS-441524 is the predominant metabolite of remdesivir found in plasma and is primarily eliminated through renal excretion.[2]

The metabolic cascade is visually represented in the following diagram:

Metabolic activation pathway of remdesivir to GS-704277 and subsequent metabolites.

Quantitative Pharmacokinetic Data

The pharmacokinetic profile of GS-704277 has been characterized in healthy subjects. The following tables summarize key pharmacokinetic parameters following single and multiple intravenous doses of remdesivir.

Table 1: Pharmacokinetic Parameters of GS-704277 in Healthy Subjects After a Single Intravenous Dose of Remdesivir

Parameter	Value	Reference
Tmax (hours)	0.75	[5]
Half-life (t½) (hours)	1.3	[3]

Tmax: Time to reach maximum plasma concentration. t½: Elimination half-life.

Table 2: Population Pharmacokinetic Parameter Estimates for GS-704277 in Healthy Volunteers

Parameter	Estimated Value	Reference
Central Volume of Distribution (Vc)	96.4 L	[1][2]
Peripheral Volume of Distribution (Vp)	8.64 L	[1][2]
Elimination Clearance (CL)	36.9 L/h	[1][2]

Vc: Central volume of distribution. Vp: Peripheral volume of distribution. CL: Elimination clearance.

Detailed Experimental Protocols

This section provides an overview of the methodologies employed in the study of GS-704277 metabolism.

In Vitro Metabolism of Remdesivir to GS-704277

Objective: To determine the enzymatic pathways responsible for the conversion of remdesivir to GS-704277.

Methodology:

• Enzyme Sources: Human liver microsomes (HLMs), recombinant human carboxylesterase 1 (CES1), and cathepsin A (CatA) are utilized.

• Incubation: Remdesivir is incubated with the respective enzyme source in a buffered solution at 37°C. The reaction mixture typically contains cofactors necessary for enzymatic activity, such as NADPH for CYP-mediated metabolism.

• Sample Analysis: At various time points, aliquots are taken from the incubation mixture, and the reaction is quenched, often with a cold organic solvent like acetonitrile. The samples are then centrifuged to precipitate proteins.

• Quantification: The supernatant is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the concentrations of remdesivir and the formed GS-704277.

Experimental workflow for in vitro metabolism studies.

HINT1-Mediated Metabolism of GS-704277

Objective: To confirm the role of HINT1 in the metabolism of GS-704277.

Methodology:

• Enzyme Source: Recombinant human HINT1 is used.

• Incubation: GS-704277 is incubated with recombinant HINT1 in a suitable buffer at 37°C.

• Sample Analysis and Quantification: Similar to the protocol for remdesivir metabolism, the reaction is stopped at different time points, and the samples are processed for LC-MS/MS analysis to measure the depletion of GS-704277 and the formation of the nucleoside monophosphate.

LC-MS/MS Quantification of GS-704277 in Human Plasma

Objective: To accurately quantify the concentration of GS-704277 in human plasma samples.

Methodology:

• Sample Preparation: Due to the instability of GS-704277 in plasma, samples are typically stabilized by treatment with a diluted acid, such as formic acid, immediately after collection.[6] This is followed by protein precipitation with an organic solvent (e.g., acetonitrile) containing an internal standard.

• Chromatographic Separation: The supernatant is injected onto a reverse-phase HPLC column (e.g., Acquity UPLC HSS T3, 2.1 × 50 mm, 1.8 μm).[7] A gradient elution with a mobile phase consisting of an aqueous component (e.g., 10 mM ammonium (B1175870) formate (B1220265) in 5% methanol, pH 2.5) and an organic component (e.g., methanol) is used to separate GS-704277 from other plasma components.[4]

• Mass Spectrometric Detection: Detection is performed using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode with positive electrospray ionization (ESI+). Specific precursor-to-product ion transitions for GS-704277 and its internal standard are monitored for quantification.

• Calibration: A calibration curve is generated using known concentrations of GS-704277 spiked into blank plasma. The concentration of GS-704277 in the study samples is then determined by comparing their peak area ratios (analyte/internal standard) to the calibration curve.

Table 3: LC-MS/MS Method Parameters for GS-704277 Quantification

Parameter	Description	Reference
Sample Matrix	Human Plasma (stabilized with formic acid)	[6]
Chromatography Column	Acquity UPLC HSS T3 (2.1 x 50 mm, 1.8 µm)	[7]
Mobile Phase A	10 mM ammonium formate in 5% methanol, pH 2.5	[4]
Mobile Phase B	100% Methanol	[4]
Ionization Mode	Electrospray Ionization (ESI), Positive	[8]
Calibration Range	2 - 2000 ng/mL	[7]
Intra- and Inter-day Precision (%CV)	< 6.6%	[7]
Accuracy (%RE)	within ±11.5%	[7]

%CV: Percent Coefficient of Variation. %RE: Percent Relative Error.

Conclusion

The metabolic fate of GS-704277 is a well-defined, multi-step process that is integral to the antiviral activity of remdesivir. Its formation via carboxylesterases and subsequent conversion by HINT1 to the nucleoside monophosphate represent critical stages in the bioactivation pathway. The quantitative pharmacokinetic data and detailed experimental protocols provided in this guide offer valuable insights for researchers and drug development professionals. A thorough understanding of these metabolic processes is essential for optimizing the therapeutic efficacy of remdesivir and for the rational design of next-generation antiviral prodrugs.

References

• 1. researchgate.net [researchgate.net]
• 2. Safety, Tolerability, and Pharmacokinetics of Remdesivir, An Antiviral for Treatment of COVID‐19, in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro evaluation of the impact of Covid-19 therapeutic agents on the hydrolysis of the antiviral prodrug remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Pharmacokinetic simulations for remdesivir and its metabolites in healthy subjects and patients with renal impairment [frontiersin.org]
• 6. Off-Target In Vitro Profiling Demonstrates that Remdesivir Is a Highly Selective Antiviral Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Analytical approaches for determination of COVID-19 candidate drugs in human biological matrices - PMC [pmc.ncbi.nlm.nih.gov]

Intracellular Conversion of Remdesivir: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the intracellular metabolic activation of remdesivir (B604916) (RDV, GS-5734), a pivotal monophosphoramidate prodrug of an adenosine (B11128) analogue. Understanding this multi-step conversion process is critical for elucidating its mechanism of action, optimizing therapeutic strategies, and developing next-generation antiviral agents. Remdesivir is the first FDA-approved antiviral for the treatment of COVID-19.[1][2] Its efficacy is entirely dependent on its conversion within the host cell into the pharmacologically active nucleoside triphosphate form, GS-443902.[1][2][3][4] This document details the enzymatic cascade responsible for this bioactivation, presents key quantitative data, outlines relevant experimental protocols, and provides visual representations of the core pathways and workflows.

The Metabolic Activation Pathway

Remdesivir is designed as a prodrug to enhance cell permeability, masking the negatively charged phosphate (B84403) group to facilitate entry into the host cell.[4] Once inside, it undergoes a series of enzymatic reactions to yield the active triphosphate metabolite, GS-443902.[1][2][3][5] This active form, an analog of adenosine triphosphate (ATP), acts as a potent inhibitor of viral RNA-dependent RNA polymerases (RdRp), leading to chain termination and disruption of viral replication.[4][6][7]

The intracellular activation process can be summarized in the following key steps:

• Initial Hydrolysis: Remdesivir is first hydrolyzed to form an alanine (B10760859) intermediate metabolite, GS-704277 (also referred to as MetX).[1][2][3][8] This reaction is primarily catalyzed by the enzymes carboxylesterase 1 (CES1) and cathepsin A (CatA).[1][2][9][10] CES1 is highly expressed in the liver, while both CES1 and CatA are significantly expressed in human lung tissue, the primary site of infection for respiratory viruses like SARS-CoV-2.[1][2][10][11]

• Phosphoramidate (B1195095) Cleavage: The intermediate GS-704277 undergoes cleavage of its phosphoramidate bond. This step is catalyzed by histidine triad (B1167595) nucleotide-binding protein 1 (HINT1), releasing the nucleoside monophosphate (NMP) form, GS-441524-MP.[1][2][3] The presence of an enzymatic environment is crucial for this P-N bond cleavage.[12]

• Sequential Phosphorylation: The newly formed nucleoside monophosphate (GS-441524-MP) is then sequentially phosphorylated by host cellular phosphotransferases and kinases.[1][2][3][9] This two-step phosphorylation cascade first yields the nucleoside diphosphate (B83284) (NDP) and finally the active nucleoside triphosphate (NTP), GS-443902.[1][2]

• Metabolite Interconversion: The monophosphate form (GS-441524-MP) can also be dephosphorylated to the parent nucleoside, GS-441524.[3] GS-441524 is the major circulating plasma metabolite of remdesivir but is not as efficiently re-phosphorylated back to the active form within the cell compared to the direct pathway from the prodrug.[3][6][13]

Figure 1: Intracellular metabolic activation pathway of remdesivir.

Data Presentation

Table 1: Key Enzymes in Remdesivir Intracellular Activation

Enzyme	Gene	Role	Location of Action
Carboxylesterase 1	CES1	Hydrolyzes remdesivir to its alanine intermediate (GS-704277).[1][2][11]	Intracellular
Cathepsin A	CTSA	Hydrolyzes remdesivir to its alanine intermediate (GS-704277).[1][2]	Intracellular
Histidine Triad Nucleotide-binding Protein 1	HINT1	Hydrolyzes the alanine intermediate to the monophosphate form.[1][2]	Intracellular
Cellular Phosphotransferases / Kinases	-	Perform sequential phosphorylation of the monophosphate to the active triphosphate.[1][2][9]	Intracellular

Table 2: Pharmacokinetic Parameters of Remdesivir and its Metabolites in Healthy Subjects (Single 150 mg, 2-hour IV Infusion)

Analyte	Tmax (hours)	t½ (half-life, hours)	Note
Remdesivir (RDV)	~2.0	~0.9 - 1.8	Plasma concentrations decline rapidly post-infusion.[14]
GS-704277	~2.0	~0.9 - 1.8	Appears sequentially after remdesivir administration.[14]
GS-441524	~3.5 - 5.0	~13 - 31	The predominant and most persistent plasma metabolite.[14]
GS-443902 (Active)	-	~26[15]	Detected intracellularly (e.g., in PBMCs), not in plasma.[3]

Data synthesized from studies in healthy volunteers. Tmax and t½ can vary based on dose and infusion time.[14]

Table 3: Effect of Enzyme Inhibitors on the Formation of Active Metabolite GS-443902

Cell Type	Inhibitor	Target Enzyme	Concentration	% Reduction of GS-443902 (approx.)
NHBE (Normal Human Bronchial Epithelial) Cells	BNPP	CES1	100 µM	> 50%
NHBE Cells	Telaprevir (B1684684)	CatA	10 µM	~ 40%

This table summarizes findings from in vitro studies where cells were co-incubated with 1 µM remdesivir and a specific enzyme inhibitor for 24 hours. The formation of the active triphosphate (GS-443902) was then measured.[2]

Experimental Protocols

Quantification of Intracellular Remdesivir Metabolites

This protocol describes a general method for the quantification of remdesivir and its metabolites (GS-704277, GS-441524, and GS-443902) from cultured cells using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Cell Culture and Treatment:

• Plate target cells (e.g., A549, Calu-3, primary human airway epithelial cells) in 6-well or 12-well plates and grow to ~90% confluency.
• Aspirate the culture medium and treat the cells with fresh medium containing the desired concentration of remdesivir (e.g., 1-10 µM).
• Incubate the cells for a specified time period (e.g., 4, 8, or 24 hours) at 37°C in a CO₂ incubator.

2. Cell Harvesting and Lysis:

• After incubation, aspirate the medium and wash the cell monolayer twice with ice-cold phosphate-buffered saline (PBS).
• Add 500 µL of ice-cold 70% methanol (B129727) (or another suitable extraction solvent like acetonitrile) to each well to lyse the cells and precipitate proteins.
• Scrape the cells from the plate and transfer the cell lysate to a microcentrifuge tube.

3. Metabolite Extraction:

• Vortex the tubes vigorously and incubate at -20°C for at least 30 minutes to ensure complete protein precipitation.
• Centrifuge the lysate at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.
• Carefully collect the supernatant, which contains the intracellular metabolites, and transfer it to a new tube.
• Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

4. LC-MS/MS Analysis:

• Reconstitute the dried extract in a suitable mobile phase (e.g., 100 µL of 5% acetonitrile (B52724) in water).
• Inject the sample into an LC-MS/MS system.
• Chromatographic Separation: Use a reverse-phase column (e.g., Acquity UPLC HSS T3) to separate remdesivir and its metabolites.[16] A typical gradient may involve mobile phase A (e.g., 20 mM ammonium (B1175870) acetate (B1210297) in water, pH 4.5) and mobile phase B (acetonitrile).[8]
• Mass Spectrometry Detection: Employ a triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode. Monitor specific precursor-to-product ion transitions (MRM - Multiple Reaction Monitoring) for each analyte and its corresponding stable isotope-labeled internal standard.[17]
• Quantification: Generate a standard curve using known concentrations of each analyte and calculate the intracellular concentrations based on the peak area ratios relative to the internal standards.

Figure 2: General workflow for intracellular metabolite quantification.

Enzyme Inhibition Assay to Assess Metabolic Contribution

This protocol is designed to determine the relative contribution of specific enzymes (e.g., CES1, CatA) to the metabolic activation of remdesivir.

1. Cell Culture and Pre-treatment:

• Seed and culture cells as described in Protocol 3.1.
• One hour prior to remdesivir treatment, pre-incubate the cells with medium containing a specific enzyme inhibitor (e.g., BNPP for CES1, telaprevir for CatA) at various concentrations.[2] Include a vehicle control (e.g., DMSO).

2. Co-incubation:

• After the pre-incubation period, add remdesivir to the wells (final concentration e.g., 1 µM) so that the cells are co-incubated with both the inhibitor and remdesivir.
• Incubate for a defined period (e.g., 24 hours) at 37°C.[2]

3. Metabolite Quantification:

• Following co-incubation, harvest the cells and extract the intracellular metabolites as described in Protocol 3.1 (Steps 2-4).
• Quantify the level of the active triphosphate, GS-443902, using LC-MS/MS.

4. Data Analysis:

• Compare the levels of GS-443902 in inhibitor-treated cells to the levels in vehicle-treated control cells.
• A significant reduction in GS-443902 formation in the presence of a specific inhibitor indicates the involvement of the targeted enzyme in the remdesivir activation pathway.[2]

Conclusion

The intracellular conversion of remdesivir to its active triphosphate form, GS-443902, is a complex but efficient multi-step process orchestrated by a series of host cell enzymes, prominently including CES1, CatA, and HINT1.[1][2] The unique properties of this phosphoramidate prodrug enable effective cellular uptake and subsequent metabolic activation, particularly in lung tissues, which is critical for its therapeutic effect against respiratory viruses.[1][2] A thorough understanding of this pathway, supported by robust quantitative and experimental methodologies, is essential for the continued evaluation of remdesivir and for the rational design of new antiviral prodrugs with improved activation profiles and therapeutic indices.

References

• 1. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic, Pharmacodynamic, and Drug-Interaction Profile of Remdesivir, a SARS-CoV-2 Replication Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. ADME and Pharmacokinetic Properties of Remdesivir: Its Drug Interaction Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. vet.ucalgary.ca [vet.ucalgary.ca]
• 7. researchgate.net [researchgate.net]
• 8. Assessing in vitro stability of remdesivir (GS-5734) and conversion to GS-441524 in feline plasma and whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The COVID‐19 Medicine Remdesivir Is Therapeutically Activated by Carboxylesterase‐1, and Excessive Hydrolysis Increases Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Remdesivir: Mechanism of Metabolic Conversion from Prodrug to Drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. GS-441524 - Wikipedia [en.wikipedia.org]
• 14. Safety, Tolerability, and Pharmacokinetics of Remdesivir, An Antiviral for Treatment of COVID‐19, in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

The Metabolic Conversion of GS-704277 to GS-441524: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the metabolic conversion of GS-704277, an intermediate metabolite of the antiviral prodrug Remdesivir (B604916) (RDV), to its nucleoside analog GS-441524. Understanding this critical step in the metabolic cascade of Remdesivir is essential for comprehending its pharmacokinetics, efficacy, and overall therapeutic profile.

Introduction to the Metabolic Pathway

Remdesivir is a phosphoramidate (B1195095) prodrug designed to deliver its active nucleoside triphosphate form, GS-443902, into target cells.[1][2] The metabolic activation of Remdesivir is a multi-step process involving several enzymatic conversions. Following intravenous administration, Remdesivir is rapidly metabolized in plasma and intracellularly to GS-704277.[3][4][5][6][7] This alanine (B10760859) metabolite is then further hydrolyzed to a monophosphate intermediate, which can subsequently be dephosphorylated to form the more stable nucleoside metabolite, GS-441524.[1][6] GS-441524 is the primary circulating metabolite of Remdesivir and has a significantly longer half-life.[8]

The key enzyme responsible for the hydrolysis of the phosphoramidate bond in the precursor to the monophosphate form of GS-441524 is the Histidine Triad Nucleotide-binding Protein 1 (HINT1).[1] This intracellular enzyme plays a crucial role in the bioactivation pathway of Remdesivir.[1]

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters for GS-704277 and GS-441524 following the administration of Remdesivir in healthy human subjects.

Table 1: Pharmacokinetic Parameters of GS-704277 and GS-441524

Parameter	GS-704277	GS-441524	Reference
Half-life (t½)	~1.3 hours	~27 hours
Time to Maximum Concentration (Tmax)	~0.75 - 2.0 hours	~1.51 - 2.0 hours
Plasma Protein Binding	1%	2%

Table 2: Plasma Concentrations of GS-704277 and GS-441524 after a Single 150 mg IV Dose of Remdesivir

Time Point	GS-704277 (ng/mL)	GS-441524 (ng/mL)	Reference
0.5 h	246 (mean)	-
1 h	-	145 (mean Cmax)
24 h	Below limit of quantification	~69.2 (Ctrough)

Note: Data is compiled from studies in healthy volunteers and may vary in patient populations.

Experimental Protocols

In Vitro Conversion of GS-704277 to GS-441524 via HINT1 Hydrolysis

This protocol describes a general procedure for demonstrating the enzymatic conversion of a phosphoramidate metabolite, analogous to GS-704277, by recombinant human HINT1.

Materials:

• Recombinant human HINT1 enzyme

• GS-704277 (or a suitable phosphoramidate substrate)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 5 mM MgCl2)

• Quenching solution (e.g., acetonitrile (B52724) or methanol (B129727) with an internal standard)

• LC-MS/MS system for analysis

Procedure:

• Prepare a stock solution of GS-704277 in a suitable solvent (e.g., DMSO).

• Dilute the recombinant HINT1 enzyme to the desired concentration in the assay buffer.

• In a microcentrifuge tube, combine the assay buffer and the HINT1 enzyme solution. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the GS-704277 substrate to the enzyme mixture. The final substrate concentration should be within the linear range of the enzyme's activity.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 0, 5, 15, 30, and 60 minutes).

• At each time point, terminate the reaction by adding an equal volume of cold quenching solution.

• Centrifuge the samples to precipitate the enzyme and other proteins.

• Analyze the supernatant for the presence of GS-441524 (and the disappearance of GS-704277) using a validated LC-MS/MS method.

Quantification of GS-704277 and GS-441524 in Human Plasma by LC-MS/MS

This protocol outlines the key steps for the simultaneous quantification of GS-704277 and GS-441524 in human plasma samples.

Sample Preparation:

• Thaw frozen plasma samples on ice.

• To a 100 µL aliquot of plasma, add a protein precipitation agent (e.g., 300 µL of acetonitrile or methanol) containing a suitable internal standard (e.g., a stable isotope-labeled analog of the analytes).

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., Acquity UPLC HSS T3, 2.1 x 50 mm, 1.8 µm).[3][5]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient elution to separate the analytes from endogenous plasma components.

  • Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for GS-704277, GS-441524, and the internal standard.

Visualizations

The following diagrams illustrate the metabolic pathway and a general experimental workflow.

Caption: Metabolic activation pathway of Remdesivir.

Caption: General workflow for LC-MS/MS analysis of plasma samples.

References

• 1. Can remdesivir and its parent nucleoside GS-441524 be potential oral drugs? An in vitro and in vivo DMPK assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetic simulations for remdesivir and its metabolites in healthy subjects and patients with renal impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and Metabolism of Broad-Spectrum Antivirals Remdesivir and Obeldesivir with a Consideration to Metabolite GS-441524: Same, Similar, or Different? [mdpi.com]
• 8. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies: Full Paper PDF & Summary | Bohrium [bohrium.com]

The Enzymatic Conversion of Remdesivir to GS-704277: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Remdesivir (B604916) (RDV), marketed as Veklury®, is a single-diastereomer monophosphoramidate prodrug of an adenosine (B11128) analogue. As the first antiviral drug approved by the FDA for the treatment of COVID-19, its efficacy is contingent upon its intracellular conversion to the active nucleoside triphosphate form, GS-443902. The initial and rate-determining step in this critical bioactivation pathway is the enzymatic hydrolysis of remdesivir to its alanine (B10760859) metabolite, GS-704277. This technical guide provides an in-depth examination of this conversion, detailing the key enzymes involved, their catalytic efficiencies, and comprehensive experimental protocols for studying this reaction.

The Bioactivation Pathway of Remdesivir

Remdesivir is designed as a prodrug to efficiently penetrate host cells. Once intracellular, it undergoes a multi-step metabolic activation to form the pharmacologically active nucleoside triphosphate (NTP) analog, GS-443902, which functions as a potent inhibitor of viral RNA-dependent RNA polymerases.[1][2][3]

The first crucial step is the hydrolysis of the ester bond in remdesivir, cleaving it into the intermediate alanine metabolite GS-704277.[4][5] This conversion is predominantly catalyzed by host cell esterases. Subsequently, the phosphoramidate (B1195095) bond of GS-704277 is cleaved by the enzyme Histidine Triad Nucleotide-binding Protein 1 (HINT1) to yield the nucleoside monophosphate (NMP), GS-441524-MP.[3] This monophosphate is then sequentially phosphorylated by cellular kinases to the diphosphate (B83284) (NDP) and finally to the active triphosphate (NTP) metabolite, GS-443902.[3]

Key Enzymes in the Conversion of Remdesivir to GS-704277

The hydrolysis of remdesivir to GS-704277 is mediated primarily by two enzymes, with a minor contribution from cytochrome P450 enzymes.

• Carboxylesterase 1 (CES1): CES1, a serine esterase highly expressed in the human liver, is the principal enzyme responsible for remdesivir hydrolysis.[4][6][7][8] It accounts for approximately 80% of the metabolic activation of the prodrug.[8] Genetic variants of CES1, such as the G143E polymorphism, have been shown to significantly reduce the hydrolytic activity, potentially impacting the drug's efficacy in certain individuals.[2][4]

• Cathepsin A (CatA): This lysosomal serine carboxypeptidase also catalyzes the hydrolysis of remdesivir.[3] While its contribution is less than that of CES1, accounting for about 10% of the conversion, it plays a significant role, particularly in tissues like peripheral blood mononuclear cells (PBMCs).[8]

• Cytochrome P450 3A4 (CYP3A4): In vitro studies indicate a minor metabolic role for CYP3A4, contributing to approximately 10% of remdesivir's metabolism.[8]

Quantitative Analysis of Enzymatic Conversion

The efficiency of the enzymatic conversion of remdesivir to GS-704277 has been characterized through biochemical assays. The kinetic parameters for the primary enzymes are summarized below, providing a basis for comparison of their catalytic activity.

Enzyme	Source	Km (μM)	Vmax (nmol/min/mg protein)	Intrinsic Clearance (CLint) (Vmax/Km)	Reference
CES1 (Wild-Type)	Human S9 Fractions	14.19	2.34	0.165 μL/min/mg	[4]
CES1 (G143E Variant)	Human S9 Fractions	15.01	0.35	0.023 μL/min/mg (14% of Wild-Type)	[4]
Cathepsin A	Recombinant Human	Not Reported	74 ± 32	Not Reported	[3]

Detailed Experimental Protocols

This section provides detailed methodologies for the in vitro study of remdesivir hydrolysis and the quantification of the reaction products.

Protocol for In Vitro Remdesivir Hydrolysis Assay

This protocol is designed to measure the rate of remdesivir conversion to GS-704277 using human liver subcellular fractions.

1. Materials and Reagents:

• Remdesivir (RDV) and GS-704277 analytical standards

• Human Liver S9 Fractions or Microsomes (pooled or from individual donors)

• Potassium Phosphate (B84403) Buffer (0.1 M, pH 7.4)

• NADPH Regeneration System (for microsomal studies assessing CYP involvement)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic Acid (FA)

• Internal Standard (IS) for LC-MS/MS (e.g., isotopically labeled remdesivir or tenofovir)[7]

2. Preparation of Solutions:

• RDV Stock Solution: Prepare a 20 mM stock solution of remdesivir in DMSO.

• Working Solutions: Serially dilute the RDV stock solution in phosphate buffer to achieve final assay concentrations (e.g., ranging from 7.8 to 125 μM for kinetic studies).[4]

• Quenching Solution: Prepare cold acetonitrile containing 0.1% formic acid and the internal standard at a fixed concentration.

3. Incubation Procedure:

• Pre-warm the S9 or microsomal fractions (final protein concentration typically 0.1-0.5 mg/mL) in phosphate buffer at 37°C for 5-10 minutes.[7][9]

• Initiate the reaction by adding the remdesivir working solution to the enzyme mixture.

• Incubate at 37°C in a shaking water bath. For time-course experiments, collect aliquots at various time points (e.g., 0, 5, 15, 30, and 60 minutes).[9]

• Terminate the reaction by adding a volume (e.g., 2-3x) of cold quenching solution to the aliquot. This stops the enzymatic activity and precipitates proteins.[7]

• Vortex the samples vigorously and centrifuge at high speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C to pellet the precipitated protein.[7][9]

• Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

Protocol for Quantification of Remdesivir and GS-704277 by LC-MS/MS

This protocol outlines a robust method for the simultaneous quantification of the substrate (RDV) and its metabolite (GS-704277). The use of formic acid in sample preparation is critical to prevent the ex vivo degradation of remdesivir.

1. LC-MS/MS System:

• A UHPLC system coupled to a triple quadrupole mass spectrometer.

2. Chromatographic Conditions:

• Column: Acquity UPLC HSS T3 (2.1 × 50 mm, 1.8 μm) or equivalent C18 column.[6][10]

• Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) in water with 0.1% formic acid (or similar acidic modifier).[10]

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.[10]

• Flow Rate: 0.4 - 0.5 mL/min.

• Gradient: A suitable gradient to separate RDV, GS-704277, and the internal standard (run time typically 3-5 minutes).[6][10]

• Injection Volume: 2-10 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Example):

  • Remdesivir (RDV): m/z 603.2 → 200.1[7]

  • GS-704277: (Specific transition to be optimized)

  • Internal Standard: (Specific transition for the chosen IS)

• Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

4. Data Analysis:

• Construct calibration curves for both RDV and GS-704277 using the peak area ratios of the analyte to the internal standard.

• Calibration ranges are typically 4–4000 ng/mL for RDV and 2–2000 ng/mL for GS-704277.[6][7][10]

• Calculate the concentration of RDV remaining and GS-704277 formed in the unknown samples from the regression of the calibration curve.

• The rate of hydrolysis is determined by plotting the concentration of the metabolite formed against time. For kinetic analysis, plot the initial reaction rates against substrate concentrations and fit to the Michaelis-Menten equation to determine Km and Vmax.

Visualized Pathways and Workflows

The following diagrams illustrate the key metabolic pathway and a general experimental workflow for studying the enzymatic conversion.

Caption: Metabolic activation pathway of Remdesivir to its active triphosphate form.

Caption: General experimental workflow for an in vitro Remdesivir hydrolysis assay.

References

• 1. BioKB - Publication [biokb.lcsb.uni.lu]
• 2. researchgate.net [researchgate.net]
• 3. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro evaluation of the impact of Covid-19 therapeutic agents on the hydrolysis of the antiviral prodrug remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carboxylesterase Factors Influencing the Therapeutic Activity of Common Antiviral Medications Used for SARS-CoV-2 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The COVID‐19 Medicine Remdesivir Is Therapeutically Activated by Carboxylesterase‐1, and Excessive Hydrolysis Increases Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Can remdesivir and its parent nucleoside GS-441524 be potential oral drugs? An in vitro and in vivo DMPK assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

The Crucial Role of GS-704277 in the Bioactivation of Remdesivir to its Active Triphosphate Form: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the metabolic activation of the antiviral prodrug remdesivir (B604916), with a specific focus on the pivotal intermediate, GS-704277. Tailored for researchers, scientists, and drug development professionals, this document elucidates the intricate enzymatic cascade responsible for converting remdesivir into its pharmacologically active triphosphate form, GS-443902. Through a comprehensive review of existing literature, this guide details the experimental methodologies used to characterize this pathway and presents key quantitative data.

Introduction: The Prodrug Strategy of Remdesivir

Remdesivir is a nucleotide analog prodrug designed to deliver its active component, a monophosphate nucleoside analog, into host cells.[1] This strategy circumvents the poor cell permeability of the charged monophosphate. The activation of remdesivir is a multi-step intracellular process involving several key enzymes. The parent compound, remdesivir (GS-5734), is first metabolized to its alanine (B10760859) metabolite, GS-704277.[2][3] This intermediate then undergoes further enzymatic conversion to the nucleoside monophosphate, which is subsequently phosphorylated to the active triphosphate, GS-443902.[4][5] This active triphosphate acts as a potent inhibitor of viral RNA-dependent RNA polymerase.[6]

The Metabolic Pathway: From Remdesivir to the Active Triphosphate

The intracellular transformation of remdesivir to its active triphosphate form is a sequential enzymatic process. The initial step involves the hydrolysis of the ester moiety of remdesivir, a reaction catalyzed by carboxylesterase 1 (CES1) and to a lesser extent, cathepsin A (CatA).[7][8] This hydrolysis results in the formation of the key intermediate metabolite, GS-704277.

GS-704277 then serves as the substrate for the histidine triad (B1167595) nucleotide-binding protein 1 (HINT1).[7][8] HINT1 catalyzes the cleavage of the phosphoramidate (B1195095) bond in GS-704277, releasing the nucleoside monophosphate. This step is critical as it unmasks the phosphate (B84403) group, allowing for subsequent phosphorylation.

Finally, cellular kinases sequentially phosphorylate the nucleoside monophosphate to the diphosphate (B83284) and then to the active triphosphate, GS-443902.[6]

Diagram 1: Metabolic activation pathway of remdesivir.

Quantitative Analysis of Enzymatic Conversions

While the qualitative pathway is well-established, quantitative data on the kinetics of each enzymatic step is crucial for a comprehensive understanding. A key study has provided valuable insights into the efficiency of the enzymes involved in remdesivir's activation.

Enzyme	Substrate	Product	kcat (s⁻¹)	Km (µM)	kcat/Km (M⁻¹s⁻¹)	Reference
HINT1	GS-704277 (RDV MetX)	Nucleoside Monophosphate	1.8 ± 0.1	16 ± 2	112,500	[7]
HINT1	GS-6620 MetX (Model Substrate)	Nucleoside Monophosphate	0.3 ± 0.02	23 ± 5	13,043	[7]

Table 1: Kinetic Parameters of HINT1-mediated Hydrolysis. The data indicates that GS-704277 is a highly efficient substrate for HINT1, being metabolized approximately 6 times faster than a known model substrate, GS-6620 MetX.[7]

Experimental Protocols

The characterization of the metabolic activation of remdesivir relies on robust experimental protocols. The following outlines a general workflow and specific methodologies for key experiments.

General Experimental Workflow for In Vitro Metabolism Studies

Diagram 2: General workflow for in vitro metabolism studies.

HINT1 Enzymatic Assay

Objective: To determine the kinetic parameters of HINT1-catalyzed hydrolysis of GS-704277.

Materials:

• Recombinant human HINT1 protein

• GS-704277 substrate

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl₂)

• Quenching solution (e.g., acetonitrile (B52724) with an internal standard)

• LC-MS/MS system

Protocol:

• Prepare a series of GS-704277 concentrations in the reaction buffer.

• Initiate the reaction by adding a known concentration of recombinant HINT1 to the substrate solutions.

• Incubate the reactions at 37°C for various time points.

• At each time point, quench the reaction by adding an equal volume of cold quenching solution.

• Centrifuge the samples to pellet any precipitated protein.

• Analyze the supernatant by LC-MS/MS to quantify the remaining GS-704277 and the formation of the nucleoside monophosphate product.

• Determine the initial reaction velocities at each substrate concentration.

• Fit the data to the Michaelis-Menten equation to calculate Kcat and Km values.

LC-MS/MS Quantification of Remdesivir and its Metabolites

Objective: To quantify the concentrations of remdesivir, GS-704277, and other metabolites in biological matrices.

Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Sample Preparation:

• To 100 µL of plasma or cell lysate, add 200 µL of a protein precipitation solvent (e.g., acetonitrile or methanol) containing a suitable internal standard (e.g., a stable isotope-labeled analog of the analyte).

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Chromatographic Conditions:

• Column: A C18 reverse-phase column is typically used.

• Mobile Phase: A gradient elution with water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an additive like formic acid to improve peak shape and ionization efficiency.

• Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

• Injection Volume: Typically 5-10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each analyte and the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Remdesivir	603.2	402.1
GS-704277	442.1	291.1
GS-441524	292.1	173.1

Table 2: Example MRM transitions for the analysis of remdesivir and its metabolites.

Conclusion

The conversion of remdesivir to its active triphosphate form is a complex and highly regulated process. The intermediate metabolite, GS-704277, plays a central and indispensable role in this pathway, serving as the critical substrate for HINT1-mediated unmasking of the monophosphate. The high efficiency of this enzymatic step, as indicated by the kinetic data, underscores its importance in ensuring the effective intracellular delivery of the active antiviral agent. A thorough understanding of this metabolic activation pathway, facilitated by the experimental protocols outlined in this guide, is essential for the continued development and optimization of nucleotide analog prodrugs.

References

• 1. Remdesivir: A Review of Its Discovery and Development Leading to Emergency Use Authorization for Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ADME and Pharmacokinetic Properties of Remdesivir: Its Drug Interaction Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro evaluation of the impact of Covid-19 therapeutic agents on the hydrolysis of the antiviral prodrug remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Physiologically‐based pharmacokinetic modeling of remdesivir and its metabolites in pregnant women with COVID‐19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Pharmacokinetic simulations for remdesivir and its metabolites in healthy subjects and patients with renal impairment [frontiersin.org]
• 6. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for LC-MS/MS Quantification of GS-704277 in Human Plasma

These application notes provide a detailed protocol for the sensitive and accurate quantification of GS-704277, a metabolite of the antiviral drug Remdesivir (B604916) (RDV), in human plasma using a validated Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method.[1][2][3] This method is crucial for pharmacokinetic and pharmacodynamic studies of Remdesivir.[1]

Introduction

GS-704277 is an alanine (B10760859) metabolite of Remdesivir, which is subsequently hydrolyzed to the active nucleoside analog GS-441524.[4] Accurate measurement of GS-704277 in human plasma is essential for understanding the metabolic profile and overall disposition of Remdesivir.[1] The described LC-MS/MS method provides the necessary sensitivity, specificity, and robustness for bioanalytical applications in clinical and research settings.[1][2][3] A key challenge in the bioanalysis of Remdesivir and its metabolites is their instability in plasma.[1][2] This protocol incorporates a sample stabilization step using formic acid to ensure the integrity of the analytes.[1][2][3]

Experimental Protocols

This section details the materials, sample preparation, and analytical conditions for the quantification of GS-704277.

Materials and Reagents

• Analytes and Internal Standards: GS-704277 and its stable isotope-labeled internal standard (IS), [13C3]-GS-704277.[2]

• Chemicals: Formic acid (FA), methanol (B129727) (MeOH), acetonitrile (B52724) (ACN), ammonium (B1175870) formate, and HPLC-grade water.[1][2]

• Human Plasma: K2EDTA human plasma.[1]

Sample Preparation

To ensure analyte stability, plasma samples are treated with formic acid immediately after collection.[1][2]

• Plasma Acidification: Human plasma is mixed with a 20% formic acid solution in a 100:8 (v:v) ratio.[2]

• Protein Precipitation: To 50 µL of the acidified plasma sample, add an internal standard spiking solution. Precipitate proteins by adding an organic solvent such as acetonitrile.[5]

• Centrifugation: Vortex the mixture and centrifuge to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the supernatant to a clean tube or plate for analysis.

• Reconstitution: The supernatant can be evaporated to dryness and reconstituted in a suitable solvent for injection.[6]

Experimental Workflow

References

• 1. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Simultaneous Analysis of Remdesivir and Metabolites in Human plasma Using Fully Automated Sample Preparation LC/MS/MS System : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies: Full Paper PDF & Summary | Bohrium [bohrium.com]

Application Notes and Protocols for the Analysis of GS-704277 in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sample preparation of GS-704277, an alanine (B10760859) metabolite of the antiviral prodrug Remdesivir (B604916), from biological matrices for quantitative analysis. The primary focus of these methods is to ensure the stability and accurate measurement of GS-704277, which is crucial for pharmacokinetic and drug metabolism studies.

Introduction

GS-704277 is an intermediate metabolite in the activation pathway of Remdesivir (RDV).[1][2] Following intravenous administration, RDV is rapidly metabolized in plasma to GS-704277 and subsequently to the nucleoside analog GS-441524.[1][3][4] Accurate quantification of GS-704277 is essential for understanding the metabolic profile and therapeutic efficacy of Remdesivir. However, the instability of Remdesivir and its metabolites in biological matrices presents a significant bioanalytical challenge.[1][3] The protocols outlined below address these stability concerns and provide robust methods for sample preparation prior to analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Metabolic Pathway of Remdesivir

The metabolic activation of Remdesivir to its pharmacologically active triphosphate form involves several enzymatic steps. The initial conversion in plasma involves the formation of GS-704277.

Caption: Metabolic pathway of Remdesivir to GS-704277 in plasma and subsequent intracellular conversion.

Sample Preparation Protocols

The choice of sample preparation technique is critical for obtaining reliable and reproducible results. The following sections detail two effective methods for the extraction of GS-704277 from human plasma: Protein Precipitation and Solid-Phase Extraction.

Protocol 1: Protein Precipitation (PPT)

This is a rapid and straightforward method for the removal of proteins from plasma samples. It is particularly suitable for high-throughput analysis.

Experimental Workflow: Protein Precipitation

Caption: Workflow for Protein Precipitation of GS-704277 from plasma.

Detailed Methodology

• Sample Stabilization: Due to the instability of Remdesivir and its metabolites, it is crucial to stabilize plasma samples immediately after collection. This is achieved by treating the plasma with formic acid. A common practice is to mix pooled K2EDTA human plasma with a 20% formic acid solution at a ratio of 100:8 (v/v).[4]

• Sample Aliquoting: Aliquot 50 µL of the acidified plasma sample into a 96-well extraction plate or microcentrifuge tube.[5]

• Internal Standard (IS) Addition: Add an appropriate volume of the internal standard working solution to each sample. A stable isotope-labeled internal standard for GS-704277 ([¹³C₃]-GS-704277) is recommended for optimal accuracy.[4]

• Protein Precipitation: Add 500 µL of methanol to each sample. The sample-to-methanol ratio is 1:10.[4]

• Mixing: Vortex the samples thoroughly to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at approximately 3000 rpm for 5 minutes to pellet the precipitated proteins.[4]

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or new microcentrifuge tubes.

• Evaporation: Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis. A reconstitution solvent of 10 mM ammonium (B1175870) formate (B1220265) in 15:85 (v/v) methanol:water has been shown to be effective.[4]

• Analysis: Inject the reconstituted sample into the LC-MS/MS system for quantification.

Quantitative Data Summary

The following table summarizes the performance of a validated LC-MS/MS method using protein precipitation for the analysis of GS-704277 in human plasma.[3][4]

Parameter	GS-704277
Calibration Range	2 - 2000 ng/mL
Lower Limit of Quantification (LLOQ)	2 ng/mL
Intra-day Precision (%CV)	< 6.6%
Inter-day Precision (%CV)	< 6.6%
Accuracy (%RE)	within ±11.5%
Long-term Stability (-70 °C)	257 days

Protocol 2: Solid-Phase Extraction (SPE)

Solid-phase extraction provides a more rigorous cleanup of the sample compared to protein precipitation, which can be beneficial for reducing matrix effects and improving sensitivity. This protocol is adapted from a method developed for the related metabolite, GS-441524.

Experimental Workflow: Solid-Phase Extraction

Caption: Workflow for Solid-Phase Extraction of GS-704277 from plasma.

Detailed Methodology

• Sample Pre-treatment: It is recommended to acidify the plasma sample as described in the protein precipitation protocol to ensure analyte stability.

• SPE Cartridge Selection: A reversed-phase SPE cartridge is suitable for the extraction of polar metabolites like GS-704277.

• Cartridge Conditioning:

  • Condition the SPE cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • A subsequent wash with a non-polar solvent like hexane (B92381) can be performed to remove lipids if necessary.

• Elution: Elute GS-704277 from the cartridge using an appropriate volume of a suitable elution solvent. A mixture of methanol and water or acetonitrile (B52724) and water is typically effective. The optimal elution solvent should be determined empirically.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Quantitative Data Considerations

While a specific validated SPE method for GS-704277 was not found in the reviewed literature, the performance characteristics are expected to be comparable to or better than protein precipitation in terms of precision, accuracy, and linearity. Method validation would be required to establish these parameters.

Parameter	Expected Performance
Calibration Range	Dependent on method optimization
Lower Limit of Quantification (LLOQ)	Potentially < 2 ng/mL
Precision (%CV)	Expected to be < 15%
Accuracy (%RE)	Expected to be within ±15%
Recovery	> 85% (typical target)

Alternative Method: Liquid-Liquid Extraction (LLE)

Conclusion

The protein precipitation method offers a rapid, robust, and validated approach for the routine analysis of GS-704277 in biological matrices. For applications requiring more extensive sample cleanup to mitigate matrix effects or enhance sensitivity, solid-phase extraction is a viable alternative, though method development and validation are necessary. The choice of method will depend on the specific requirements of the study, including sample throughput, required sensitivity, and the complexity of the biological matrix. Regardless of the chosen method, stabilization of the plasma sample with formic acid is a critical step to ensure the integrity of the analytical results.

References

• 1. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Chromatographic separation of GS-704277 from remdesivir and GS-441524.

An optimized and validated Ultra-High-Performance Liquid Chromatography (UHPLC) method is presented for the simultaneous separation and quantification of the antiviral prodrug remdesivir (B604916), its active metabolite GS-441524, and the intermediate metabolite GS-704277. This method is crucial for researchers, scientists, and drug development professionals involved in the pharmacokinetic, pharmacodynamic, and quality control studies of remdesivir.

Introduction

Remdesivir (RDV) is a nucleotide analogue prodrug that has demonstrated broad-spectrum antiviral activity.[1][2] Following administration, remdesivir is metabolized into its pharmacologically active form. This metabolic process involves the formation of an intermediate alanine (B10760859) metabolite, GS-704277, which is subsequently converted to the nucleoside analog GS-441524.[3][4][5] GS-441524 is the parent nucleoside and the predominant metabolite that interferes with viral RNA-dependent RNA polymerase.[6][7] Given the therapeutic importance of remdesivir and its metabolites, a robust and reliable analytical method for their simultaneous separation is essential for drug efficacy and safety studies.

This application note details a UHPLC method that achieves baseline separation of remdesivir, GS-441524, and GS-704277 in a short run time, making it suitable for high-throughput analysis.

Metabolic Pathway of Remdesivir

Remdesivir undergoes intracellular hydrolysis to form the intermediate GS-704277.[5] This intermediate is then further metabolized to yield the active nucleoside analog GS-441524.[5] This active form is subsequently phosphorylated to the active nucleoside triphosphate, which acts as a potent inhibitor of viral RNA polymerases.

References

• 1. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Development and validation of a UHPLC-MS/MS method for quantification of the prodrug remdesivir and its metabolite GS-441524: a tool for clinical pharmacokinetics of SARS-CoV-2/COVID-19 and Ebola virus disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Detection of GS-704277 by Mass Spectrometry

Introduction

GS-704277 is a metabolite of the antiviral prodrug Remdesivir (B604916) (RDV). Accurate quantification of GS-704277 in biological matrices is crucial for pharmacokinetic and pharmacodynamic studies. This document provides detailed application notes and protocols for the analysis of GS-704277 using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The methodologies described are based on validated procedures to ensure accuracy and reproducibility.

Quantitative Data Summary

The following tables summarize the key parameters for the LC-MS/MS analysis of GS-704277.

Table 1: Mass Spectrometry Parameters for GS-704277 and its Internal Standard. [1]

Compound	Ionization Mode	Mass Transition (m/z)	Dwell Time (msec)	Declustering Potential (V)	Collision Energy (eV)	Collision Exit Potential (V)
GS-704277	Negative	441.1 → 150.1	200	-100	-29	-15
GS-829466 (IS)	Negative	444.1 → 150.1	200	-100	-29	-15

Table 2: Source Dependent Mass Spectrometer Settings. [1][2]

Parameter	Setting
Source Temperature (TEM)	650 °C
Collision Gas (CAD)	9 psig N₂
Curtain Gas (CUR)	35 psig N₂
Ion Source Gas 1 (GS1)	50 psig N₂

Table 3: Chromatographic Conditions. [1][2][3]

Parameter	Description
UPLC System	Acquity UPLC or equivalent
Column	Acquity UPLC HSS T3 column (2.1 × 50 mm, 1.8 μm)
Mobile Phase A	10 mM ammonium (B1175870) formate (B1220265) in 5% methanol, pH 2.5
Mobile Phase B	100% methanol
Flow Rate	0.5 mL/min
Run Time	3.4 min

Experimental Protocols

1. Sample Preparation: Human Plasma

• Sample Collection and Stabilization: Collect blood in K₂EDTA tubes. To stabilize GS-704277, immediately treat the plasma with diluted formic acid (FA). For every 100 µL of plasma, add 8 µL of 20% FA solution.[1][2] Store plasma samples at -70 °C until analysis.[2][3]

• Protein Precipitation:

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add an internal standard (IS) working solution.

  • Precipitate proteins by adding methanol.

  • Vortex and centrifuge the samples.

  • Evaporate the supernatant to dryness under nitrogen.

  • Reconstitute the residue for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Injection: Inject the reconstituted sample onto the UPLC system. A separate injection for GS-704277 is recommended to achieve optimal sensitivity and minimize carryover.[3]

• Chromatography: Perform chromatographic separation using the conditions outlined in Table 3.

• Mass Spectrometry: Detect GS-704277 and its IS using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode with the parameters specified in Tables 1 and 2.[1][2] Negative ionization mode is used for GS-704277.[1][2][4]

• Quantification: Create a calibration curve by analyzing standards of known concentrations (ranging from 2 to 2000 ng/mL).[2][3][4] The concentration of GS-704277 in the samples is determined from this curve.

3. Method Validation

The described method has been validated for its application in clinical studies.[2][3] The validation includes assessments of:

• Precision and Accuracy: Intraday and interday precision (%CV) was less than 6.6%, and accuracy was within ±11.5%.[2][3]

• Linearity: The calibration curve is linear over the range of 2–2000 ng/mL for GS-704277.[2][3][4]

• Stability: GS-704277 is stable in FA-treated plasma for at least 257 days at -70 °C.[2][3] Benchtop stability in an ice bath has been established for 8 hours.[2]

Visualizations

Caption: Experimental workflow for GS-704277 analysis.

Caption: Key mass spectrometry parameters for GS-704277 detection.

References

• 1. researchgate.net [researchgate.net]
• 2. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent analytical methodologies for the determination of anti-covid-19 drug therapies in various matrices: a critical review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00654A [pubs.rsc.org]

Development of a Validated Bioanalytical Method for GS-704277 in Human Plasma using LC-MS/MS

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

GS-704277 is an alanine (B10760859) metabolite of the antiviral prodrug Remdesivir (RDV). Following intravenous administration, Remdesivir is rapidly metabolized in plasma to GS-704277 and subsequently to the active nucleoside analog GS-441524. Accurate quantification of GS-704277 in biological matrices is crucial for understanding the pharmacokinetics (PK) of Remdesivir. This document provides a detailed protocol for a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of GS-704277 in human plasma. The method described herein is robust, accurate, and precise, making it suitable for clinical and preclinical studies.

Signaling Pathway and Metabolism

Remdesivir undergoes intracellular activation to its pharmacologically active triphosphate form, GS-443902. This process involves initial hydrolysis by carboxylesterases to form the intermediate metabolite, GS-704277. Subsequently, a phosphoramidate (B1195095) bond is cleaved, leading to the formation of the nucleoside monophosphate, which is then phosphorylated to the active triphosphate. Dephosphorylation of the monophosphate results in the formation of the nucleoside analog GS-441524.

Caption: Metabolic activation pathway of Remdesivir.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard (IS):

  • GS-704277 reference standard

  • Remdesivir (RDV) and GS-441524 reference standards

  • Stable isotope-labeled internal standards (e.g., [13C3]-RDV) are recommended for optimal performance.

• Chemicals and Solvents:

  • Formic acid (FA), HPLC grade

  • Acetonitrile (ACN), HPLC grade

  • Methanol (MeOH), HPLC grade

  • Water, HPLC grade

  • Ammonium formate

  • Dimethyl sulfoxide (B87167) (DMSO)

• Biological Matrix:

  • Human plasma (K2EDTA as anticoagulant)

Instrumentation

• LC System: Waters ACQUITY UPLC or equivalent

• Mass Spectrometer: SCIEX QTRAP 5500 or equivalent triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: Acquity UPLC HSS T3 column (2.1 × 50 mm, 1.8 μm)

Standard Solutions Preparation

• Primary Stock Solutions: Prepare individual stock solutions of GS-704277, RDV, and GS-441524 in DMSO. A stock solution of GS-704277 can also be prepared in water.

• Working Solutions: Prepare working solutions by diluting the primary stock solutions with an appropriate solvent mixture (e.g., 50:50 ACN:water).

• Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and QC samples by spiking the working solutions into blank human plasma that has been pre-treated with formic acid.

Sample Preparation

Due to the instability of Remdesivir and its metabolites in plasma, immediate sample processing and acidification are critical for accurate quantification.

Application Notes and Protocols: Quantification of GS-704277 in Peripheral Blood Mononuclear Cells (PBMCs)

For Researchers, Scientists, and Drug Development Professionals

Introduction

GS-704277 is a key intermediate metabolite of the antiviral prodrug Remdesivir (B604916) (RDV). Following administration, Remdesivir is distributed to various tissues and rapidly metabolized, both in plasma and intracellularly. Within peripheral blood mononuclear cells (PBMCs), Remdesivir undergoes hydrolysis to form the transient alanine (B10760859) metabolite, GS-704277.[1][2] This intermediate is subsequently converted to a nucleoside monophosphate, which is then either metabolized to the active antiviral nucleoside triphosphate (GS-443902) or the nucleoside metabolite GS-441524.[1][2][3][4] Understanding the intracellular pharmacokinetics of Remdesivir and its metabolites, including GS-704277, is crucial for evaluating the drug's efficacy and safety.

These application notes provide a detailed protocol for the quantification of GS-704277 in human PBMCs using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol is compiled from established methodologies for PBMC isolation, intracellular metabolite extraction, and LC-MS/MS analysis of Remdesivir and its metabolites. While validated methods for the quantification of GS-704277 in human plasma have been published, to date, there is a lack of reported data on the specific concentrations of GS-704277 in PBMCs from clinical or preclinical studies.[5][6][7]

Metabolic Pathway of Remdesivir

The intracellular conversion of Remdesivir to its active form is a multi-step process. The following diagram illustrates the key steps in the metabolic pathway within a cell, such as a peripheral blood mononuclear cell.

Figure 1: Intracellular metabolic pathway of Remdesivir.

Quantitative Data Summary

As of the latest literature review, specific quantitative data for GS-704277 concentrations in human PBMCs have not been reported. The available pharmacokinetic data for GS-704277 are from human plasma samples. The following table summarizes the validation parameters of a published LC-MS/MS method for the quantification of Remdesivir, GS-441524, and GS-704277 in human plasma.[5][6][7]

Analyte	Matrix	Calibration Range (ng/mL)	LLOQ (ng/mL)	Interday Precision (%CV)	Interday Accuracy (%)
GS-704277	Human Plasma	2 - 2000	2	< 6.6%	± 11.5%
Remdesivir	Human Plasma	4 - 4000	4	< 6.6%	± 11.5%
GS-441524	Human Plasma	2 - 2000	2	< 6.6%	± 11.5%
Data from a validated LC-MS/MS method in acidified human plasma.[5][6][7]

Experimental Protocols

The following protocols describe the isolation of PBMCs from whole blood and the subsequent extraction and quantification of GS-704277.

PBMC Isolation

This protocol is for the isolation of PBMCs from whole blood using density gradient centrifugation.

Materials:

• Whole blood collected in CPT™ (Cell Preparation Tube) with Sodium Heparin or equivalent.

• Phosphate-buffered saline (PBS), pH 7.4.

• Ficoll-Paque™ PLUS or other density gradient medium.

• Centrifuge with a swinging-bucket rotor.

• Sterile conical tubes (15 mL and 50 mL).

Procedure:

• Collect whole blood in CPT™ tubes.

• Centrifuge the tubes at 1500-1800 x g for 20-30 minutes at room temperature with the brake off.

• Following centrifugation, a layer of PBMCs will be visible under the plasma layer.

• Carefully aspirate the plasma without disturbing the PBMC layer.

• Collect the PBMC layer and transfer it to a new 50 mL conical tube.

• Wash the PBMCs by adding 30 mL of PBS and centrifuging at 300 x g for 10 minutes at room temperature.

• Discard the supernatant and resuspend the cell pellet in 1 mL of PBS.

• Perform a cell count using a hemocytometer or an automated cell counter to determine the number of cells per mL.

• Aliquot the cell suspension to obtain a consistent number of cells for extraction (e.g., 10 x 106 cells per aliquot).

• Centrifuge the aliquots at 300 x g for 10 minutes, discard the supernatant, and store the cell pellets at -80°C until extraction.

Intracellular Extraction of GS-704277

This protocol describes the extraction of GS-704277 from PBMC pellets.

Materials:

• PBMC pellets (e.g., 10 x 106 cells).

• Ice-cold methanol:water (70:30, v/v).

• Internal Standard (IS) solution (e.g., isotopically labeled GS-704277).

• Microcentrifuge tubes.

• Vortex mixer.

• Centrifuge capable of reaching >12,000 x g at 4°C.

• Nitrogen evaporator or vacuum concentrator.

Procedure:

• To the frozen PBMC pellet, add 500 µL of ice-cold methanol:water (70:30, v/v) containing the internal standard at a known concentration.

• Vortex the tube vigorously for 1 minute to lyse the cells and precipitate proteins.

• Incubate the samples on ice for 20 minutes.

• Centrifuge the samples at 12,000 x g for 10 minutes at 4°C to pellet the cell debris and precipitated proteins.

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

• Vortex briefly and centrifuge at 12,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer the clear supernatant to an autosampler vial for analysis.

LC-MS/MS Quantification of GS-704277

This protocol provides the LC-MS/MS conditions for the analysis of GS-704277, adapted from a validated method for plasma analysis.[5][6][7]

Instrumentation:

• A sensitive triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

LC Conditions:

• Column: Acquity UPLC HSS T3 (2.1 x 50 mm, 1.8 µm) or equivalent.

• Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) in 5% methanol, pH 2.5.

• Mobile Phase B: 100% methanol.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.0 min: 5-95% B

  • 2.0-2.5 min: 95% B

  • 2.5-2.6 min: 95-5% B

  • 2.6-3.4 min: 5% B

• Injection Volume: 5-10 µL.

• Column Temperature: 40°C.

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• MRM Transition for GS-704277: m/z 441.1 → 150.1.

• MRM Transition for Internal Standard (if using isotopically labeled GS-704277): m/z 444.1 → 150.1.

• Source Parameters: Optimize source-dependent parameters such as ion spray voltage, source temperature, and gas flows for the specific instrument used.

Data Analysis:

• Quantification is performed by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in a surrogate matrix (e.g., lysate from untreated PBMCs).

Experimental Workflow

The following diagram provides a visual representation of the complete workflow for the quantification of GS-704277 in PBMCs.

Figure 2: Experimental workflow for GS-704277 quantification in PBMCs.

Conclusion

The provided application notes and protocols offer a comprehensive guide for researchers and scientists interested in quantifying the Remdesivir metabolite GS-704277 in peripheral blood mononuclear cells. While direct quantitative data for GS-704277 in PBMCs is currently not available in the literature, the methodologies outlined here, adapted from validated procedures for similar analytes and matrices, provide a robust starting point for such investigations. Further studies are warranted to determine the intracellular concentrations of GS-704277 in PBMCs, which will contribute to a more complete understanding of the pharmacokinetics of Remdesivir.

References

• 1. Pharmacokinetic simulations for remdesivir and its metabolites in healthy subjects and patients with renal impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Pharmacokinetic simulations for remdesivir and its metabolites in healthy subjects and patients with renal impairment [frontiersin.org]
• 3. A Novel HPLC-MS/MS Method for the Intracellular Quantification of the Active Triphosphate Metabolite of Remdesivir: GS-443902 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Measurement of GS-704277 Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tenofovir (B777) alafenamide (TAF) is a novel prodrug of the nucleotide reverse transcriptase inhibitor tenofovir. A key intermediate in its intracellular metabolic activation is the formation of GS-704277, a tenofovir-alanine conjugate. Understanding the formation of this metabolite is crucial for evaluating the efficacy and metabolic profile of TAF in various cell types. These application notes provide detailed protocols for in vitro assays to measure the formation of GS-704277 in primary human hepatocytes and peripheral blood mononuclear cells (PBMCs), along with methods for its quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of Tenofovir Alafenamide (TAF)

TAF is designed to efficiently deliver tenofovir into target cells, where it is converted to its active diphosphorylated form. The initial step in this intracellular conversion is the hydrolysis of TAF to GS-704277. This reaction is primarily catalyzed by Cathepsin A (CatA) in peripheral blood mononuclear cells (PBMCs) and by Carboxylesterase 1 (CES1) in hepatocytes.[1][2] Subsequently, GS-704277 is further metabolized to tenofovir, which is then phosphorylated to the active antiviral agent, tenofovir diphosphate (B83284) (TFV-DP).

Metabolic activation of Tenofovir Alafenamide (TAF).

Experimental Protocols

In Vitro Incubation of TAF with Primary Human Hepatocytes

This protocol describes the incubation of TAF with primary human hepatocytes to measure the intracellular formation of GS-704277.

Materials:

• Primary human hepatocytes

• Williams' Medium E

• Tenofovir Alafenamide (TAF)

• Phosphate-buffered saline (PBS), pH 7.4

• Cell culture plates (12-well)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Plate primary human hepatocytes in 12-well plates at a density of approximately 0.88 x 10^6 cells per well and allow them to reach confluence overnight in Williams' Medium E in a humidified incubator at 37°C with 5% CO2.[1]

• TAF Incubation: Prepare a stock solution of TAF in a suitable solvent (e.g., DMSO) and dilute it in Williams' Medium E to a final concentration of 5 µM.[1]

• Treatment: Remove the existing medium from the hepatocyte cultures and replace it with the TAF-containing medium.

• Time Course: Incubate the cells for various time points (e.g., 0, 1, 2, 4, 8, and 24 hours) to monitor the formation of GS-704277.

• Sample Collection: At each time point, aspirate the medium and wash the cells twice with ice-cold PBS. Proceed immediately to the metabolite extraction protocol.

In Vitro Incubation of TAF with Peripheral Blood Mononuclear Cells (PBMCs)

This protocol outlines the incubation of TAF with PBMCs to assess the formation of GS-704277.

Materials:

• Isolated human PBMCs

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS)

• Tenofovir Alafenamide (TAF)

• Phytohemagglutinin (PHA) or other T-cell activators (optional)

• Cell culture plates (24-well or 96-well)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• PBMC Culture: Culture PBMCs in RPMI-1640 medium supplemented with 10% FBS at a density of 0.5-1 x 10^6 cells/mL.[3] For studies requiring cell proliferation, a stimulating agent like PHA can be added.

• TAF Incubation: Prepare a stock solution of TAF and dilute it in the culture medium to the desired final concentration (a typical starting concentration is 10 µM).

• Treatment: Add the TAF-containing medium to the PBMC cultures.

• Time Course: Incubate the cells for a series of time points (e.g., 0, 30, 60, 120, and 240 minutes) to measure GS-704277 formation.

• Sample Collection: At each time point, harvest the cells by centrifugation, wash the cell pellet twice with ice-cold PBS, and proceed to metabolite extraction.

Metabolite Extraction from In Vitro Samples

This protocol describes a method for extracting intracellular metabolites, including GS-704277, from hepatocytes and PBMCs for subsequent LC-MS/MS analysis.

Materials:

• Ice-cold methanol (B129727)

• Ice-cold water (LC-MS grade)

• Cell scraper (for adherent cells like hepatocytes)

• Microcentrifuge tubes

• Centrifuge capable of reaching >13,000 rpm at 4°C

Procedure:

• Cell Lysis:

  • For Adherent Hepatocytes: After washing with PBS, add 500 µL of ice-cold methanol to each well.[4] Use a cell scraper to detach the cells and create a suspension.[4]

  • For PBMCs: After washing and pelleting, resuspend the cell pellet in 150 µL of ice-cold molecular biology grade water and perform two freeze-thaw cycles (30 seconds at -20°C followed by 90 seconds in a 37°C water bath) to lyse the cells.[5]

• Protein Precipitation:

  • For Hepatocyte Lysate: Transfer the methanol suspension to a microcentrifuge tube.

  • For PBMC Lysate: Add 600 µL of ice-cold methanol to the cell lysate, vortex, and incubate on ice for 15 minutes.[5]

• Centrifugation: Centrifuge the lysate at >13,000 rpm for 10-30 minutes at 4°C to pellet cell debris and precipitated proteins.[4][5]

• Supernatant Collection: Carefully transfer the supernatant containing the extracted metabolites to a new, clean tube.

• Sample Storage: Store the extracted samples at -80°C until LC-MS/MS analysis.

Quantification of GS-704277 by LC-MS/MS

A validated LC-MS/MS method is essential for the accurate quantification of GS-704277. The following is a general guideline based on a method validated for human plasma, which can be adapted for in vitro samples.[6][7]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS)

Chromatographic Conditions (Example):

• Column: Acquity UPLC HSS T3 column (2.1 × 50 mm, 1.8 µm)[6][7]

• Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) in 5% methanol, pH 2.5

• Mobile Phase B: 100% methanol

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

Mass Spectrometric Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Multiple Reaction Monitoring (MRM) Transitions: To be optimized for GS-704277 and an appropriate internal standard.

Sample Preparation for Analysis:

• Acidification: Prior to injection, it may be beneficial to acidify the extracted samples with formic acid to improve the stability of GS-704277.[6]

• Standard Curve: Prepare a standard curve of GS-704277 in the same matrix as the samples (e.g., cell lysate from untreated cells) to ensure accurate quantification.

Data Presentation

Quantitative data on the formation of GS-704277 should be summarized in clear and structured tables for easy comparison across different cell types and experimental conditions.

Table 1: Formation of GS-704277 in Primary Human Hepatocytes

Incubation Time (hours)	GS-704277 Concentration (ng/10^6 cells)
0	User-defined data
1	User-defined data
2	User-defined data
4	User-defined data
8	User-defined data
24	User-defined data

Table 2: Formation of GS-704277 in PBMCs

Incubation Time (minutes)	GS-704277 Concentration (ng/10^6 cells)
0	User-defined data
30	User-defined data
60	User-defined data
120	User-defined data
240	User-defined data

Experimental Workflow

The following diagram illustrates the overall experimental workflow for measuring the formation of GS-704277 in vitro.

Workflow for in vitro GS-704277 formation assay.

References

• 1. Contributions of Cathepsin A and Carboxylesterase 1 to the Hydrolysis of Tenofovir Alafenamide in the Human Liver, and the Effect of CES1 Genetic Variation on Tenofovir Alafenamide Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Preparation of cell samples for metabolomics | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 5. Small Molecule Metabolite Extraction Strategy for Improving LC/MS Detection of Cancer Cell Metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Contributions of Cathepsin A and Carboxylesterase 1 to the Hydrolysis of Tenofovir Alafenamide in the Human Liver, and the Effect of CES1 Genetic Variation on Tenofovir Alafenamide Hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of GS-704277 from Cell Cultures

These application notes provide detailed protocols for researchers, scientists, and drug development professionals to effectively extract the Remdesivir (B604916) metabolite, GS-704277, from in vitro cell cultures for subsequent analysis.

Introduction

GS-704277 is a critical intermediate alanine (B10760859) metabolite in the intracellular conversion of the antiviral prodrug Remdesivir (RDV) to its pharmacologically active triphosphate form, GS-443902.[1][2][3] Accurate quantification of intracellular GS-704277 is essential for understanding the metabolic activation of Remdesivir and its antiviral efficacy. The protocols outlined below are designed to provide a reliable method for the extraction of GS-704277 from cell cultures, adapted from established methods for its detection in plasma.[4][5]

Metabolic Pathway of Remdesivir

Remdesivir is designed to be rapidly distributed into cells and tissues where it undergoes metabolic activation.[4][5][6][7][8] The initial step inside the cell is the hydrolysis of Remdesivir to form the intermediate metabolite GS-704277.[3] This is followed by further metabolic steps to yield the active nucleoside triphosphate analog.

Figure 1: Intracellular metabolic pathway of Remdesivir.

Experimental Protocols

The following protocols are designed for the extraction of GS-704277 from cultured cells for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

• Phosphate-Buffered Saline (PBS), ice-cold

• Methanol (B129727) (MeOH), HPLC grade, ice-cold

• Formic Acid (FA), LC-MS grade

• Internal Standard (IS) working solution (e.g., stable isotope-labeled GS-704277)

• Microcentrifuge tubes, 1.5 mL

• Cell scrapers

• Centrifuge capable of 4°C and >15,000 x g

• 96-well collection plates (optional)

Protocol 1: Extraction from Adherent Cell Cultures

This protocol is suitable for cells grown in monolayers in culture plates or flasks.

Workflow Diagram

Figure 2: Workflow for GS-704277 extraction from adherent cells.

Procedure:

• Cell Seeding and Treatment: Seed cells at an appropriate density in culture vessels and allow them to adhere. Treat with Remdesivir for the desired time period.

• Cell Washing:

  • Aspirate the culture medium completely.

  • Gently wash the cell monolayer twice with 1 mL of ice-cold PBS per 10 cm² of surface area. Aspirate the PBS completely after each wash.

• Cell Lysis and Extraction:

  • Add 500 µL of ice-cold methanol to the washed cell monolayer.

  • Immediately use a cell scraper to detach the cells into the methanol. The methanol serves to precipitate proteins and extract small molecules.

• Collection:

  • Transfer the cell lysate/methanol suspension to a pre-chilled 1.5 mL microcentrifuge tube.

• Homogenization:

  • Vortex the tube vigorously for 1 minute to ensure complete cell lysis and extraction.

• Clarification:

  • Centrifuge the lysate at 15,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cell debris.

• Supernatant Transfer:

  • Carefully transfer the supernatant, which contains the extracted GS-704277, to a new, clean tube or a 96-well collection plate.

• Sample Preparation for Analysis:

  • Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for your LC-MS/MS analysis. The addition of formic acid to the reconstitution solvent is recommended to improve the stability of GS-704277.[4][5][6]

Protocol 2: Extraction from Suspension Cell Cultures

This protocol is suitable for cells grown in suspension.

Procedure:

• Cell Harvesting:

  • Transfer the cell suspension to a conical tube.

  • Centrifuge at 500 x g for 5 minutes at 4°C to pellet the cells.

• Cell Washing:

  • Discard the supernatant.

  • Resuspend the cell pellet in 1 mL of ice-cold PBS and centrifuge again at 500 x g for 5 minutes at 4°C.

  • Repeat the wash step.

• Cell Lysis and Extraction:

  • Discard the supernatant completely.

  • Resuspend the cell pellet in 500 µL of ice-cold methanol.

• Homogenization:

  • Vortex vigorously for 1 minute.

• Clarification:

  • Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Supernatant Transfer:

  • Transfer the supernatant to a new tube or well.

• Sample Preparation for Analysis:

  • Proceed with the evaporation and reconstitution steps as described in Protocol 1, step 8.

Data Presentation

The following tables summarize typical parameters for the LC-MS/MS analysis of GS-704277, based on published methods for plasma analysis which can be adapted for cell culture extracts.[4][6][9]

Table 1: LC-MS/MS Method Parameters

Parameter	Recommended Setting
LC Column	Acquity UPLC HSS T3 (2.1 x 50 mm, 1.8 µm)[4][6]
Mobile Phase A	10 mM ammonium (B1175870) formate (B1220265) in 5% methanol, pH 2.5[4]
Mobile Phase B	100% methanol[4]
Flow Rate	0.5 - 0.8 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)

Table 2: Bioanalytical Method Validation Summary (Adapted from Plasma Studies)

Parameter	GS-704277
Calibration Range (ng/mL)	2 - 2000[4][6]
Intraday Precision (%CV)	< 6.6%[4][6]
Interday Precision (%CV)	< 6.6%[4][6]
Accuracy (% Bias)	within ±11.5%[4][6]
Storage Stability (-70°C)	257 days in FA-treated plasma[4][6]

Stability Considerations

GS-704277 can be unstable in biological matrices. To ensure accurate quantification, the following precautions are recommended:

• Acidification: Treatment of samples with formic acid (FA) has been shown to significantly improve the stability of GS-704277.[4][5][6] It is advisable to incorporate FA into the reconstitution solvent.

• Temperature: Keep all samples on ice or at 4°C during processing to minimize degradation.[4] For long-term storage, samples should be kept at -70°C or lower.[4][5]

• Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles, as this can affect the stability of the analyte.[4]

By following these detailed protocols and considering the stability of the analyte, researchers can reliably extract and quantify intracellular GS-704277, providing valuable insights into the cellular pharmacology of Remdesivir.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. journals.asm.org [journals.asm.org]
• 3. caymanchem.com [caymanchem.com]
• 4. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantitative Analysis of GS-704277 Using a Stable Isotope-Labeled Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

GS-704277 is a critical intermediate alanine (B10760859) metabolite of the antiviral prodrug Remdesivir (B604916) (RDV).[1][2] Accurate quantification of GS-704277 in biological matrices is essential for pharmacokinetic, pharmacodynamic, and drug metabolism studies. This document provides detailed application notes and protocols for the analysis of GS-704277 using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with a stable isotope-labeled internal standard. The use of a stable isotope-labeled internal standard is crucial for correcting analytical variability, thereby ensuring high accuracy and precision.[3][4][5]

Metabolic Pathway of Remdesivir

Remdesivir undergoes intracellular hydrolysis to form GS-704277.[1] This intermediate is then further metabolized to the active nucleoside triphosphate. The metabolic conversion of Remdesivir is a key aspect of its antiviral activity.

Caption: Metabolic conversion of Remdesivir to its active form.

Quantitative Analysis by LC-MS/MS

A validated LC-MS/MS method for the simultaneous determination of Remdesivir, GS-441524, and GS-704277 in human plasma has been established.[6][7][8] This method employs a stable isotope-labeled internal standard for GS-704277, namely [¹³C₃]-GS-704277, to ensure robust and reliable quantification.[6]

Experimental Workflow

The following diagram outlines the general workflow for the analysis of GS-704277 in plasma samples.

Caption: Bioanalytical workflow for GS-704277 quantification.

Detailed Protocols

Materials and Reagents

• Analytes: Remdesivir (RDV), GS-441524, and GS-704277.[6]

• Internal Standards: [¹³C₃]-GS-5734, [¹³C₃]-GS-441524, and [¹³C₃]-GS-704277.[6]

• Reagents: Formic acid, methanol, acetonitrile, dimethyl sulfoxide (B87167) (DMSO), ammonium (B1175870) formate (B1220265), and HPLC grade water.[6][7]

• Biological Matrix: K₂EDTA human plasma.[6]

Stock and Working Solutions Preparation

• Primary Stock Solutions: Prepare individual stock solutions of GS-704277 and its internal standard, [¹³C₃]-GS-704277, in an appropriate solvent such as DMSO or water.[7] Store at -20°C and protect from light.[7]

• Internal Standard Working Solution: Dilute the [¹³C₃]-GS-704277 stock solution with a mixture of methanol:water:formic acid (50:50:0.1, v:v:v) to the desired concentration.[6] Store at approximately -20°C.[6]

• Calibration Standards and Quality Control (QC) Samples: Prepare spiking solutions by diluting the GS-704277 stock solution with acetonitrile:dimethyl sulfoxide (50:50, v:v).[6] Subsequently, spike these solutions into blank K₂EDTA human plasma to prepare calibration standards and QC samples at various concentration levels.

Sample Preparation

• Plasma Treatment: To ensure analyte stability, treat the plasma samples with a diluted formic acid solution.[6][8]

• Internal Standard Addition: Add the internal standard working solution ([¹³C₃]-GS-704277) to all samples, including calibration standards, QCs, and unknown study samples.

• Protein Precipitation: Perform protein precipitation to remove plasma proteins.

• Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the clear supernatant to a new plate or vials for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: Acquity UPLC HSS T3 column (2.1 × 50 mm, 1.8 μm).[6][8]

  • Mobile Phase A: 10 mM ammonium formate in 5% methanol, pH 2.5.[6]

  • Mobile Phase B: 100% methanol.[6]

  • Gradient: A specific gradient elution program should be optimized to achieve adequate separation of GS-704277 from other analytes and endogenous matrix components.[6]

  • Run Time: Approximately 3.4 minutes.[6][8]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI), with the polarity optimized for GS-704277.

  • Detection: Multiple Reaction Monitoring (MRM) should be used for quantification. The specific precursor-to-product ion transitions for GS-704277 and its internal standard must be determined and optimized.

Quantitative Data Summary

The following tables summarize the performance characteristics of the validated LC-MS/MS method for the analysis of GS-704277.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)
GS-704277	2 - 2000

Data sourced from Xiao et al. (2021).[6][8]

Table 2: Precision and Accuracy of Quality Control Samples

QC Level	Concentration (ng/mL)	Intraday Precision (%CV)	Interday Precision (%CV)	Accuracy (%)
LLOQ	2	< 6.6	< 6.6	Within ±11.5
LQC	6	< 6.6	< 6.6	Within ±11.5
MQC	100	< 6.6	< 6.6	Within ±11.5
HQC	800	< 6.6	< 6.6	Within ±11.5
ULOQ	1600	< 6.6	< 6.6	Within ±11.5

LLOQ: Lower Limit of Quantification; LQC: Low Quality Control; MQC: Medium Quality Control; HQC: High Quality Control; ULOQ: Upper Limit of Quantification. Data adapted from Xiao et al. (2021).[6][8][9]

Table 3: Stability of GS-704277 in Formic Acid-Treated Human Plasma

Storage Condition	Duration	Stability
Wet Ice	8 hours	Stable
Freeze/Thaw Cycles (-70°C)	5 cycles	Stable
Long-term Storage (-70°C)	257 days	Stable

Data sourced from Xiao et al. (2021).[6][7]

Conclusion

The described LC-MS/MS method, utilizing a stable isotope-labeled internal standard, provides a robust, accurate, and precise platform for the quantitative analysis of GS-704277 in human plasma. These protocols and data serve as a valuable resource for researchers and scientists involved in the development and clinical evaluation of Remdesivir. Adherence to these methodologies will ensure high-quality bioanalytical data, which is fundamental for the successful progression of antiviral drug development programs.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application of GS-704277 as a Biomarker for Remdesivir Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Remdesivir (B604916) (GS-5734) is a monophosphoramidate prodrug with broad-spectrum antiviral activity, notably used in the treatment of COVID-19.[1] As a prodrug, remdesivir undergoes extensive intracellular metabolism to form the pharmacologically active nucleoside triphosphate analog, GS-443902. This metabolic cascade involves the formation of several intermediate and byproduct metabolites, among which the alanine (B10760859) metabolite, GS-704277, holds significance as a biomarker for monitoring remdesivir's metabolic pathway.[1][2] These application notes provide a comprehensive overview of the role of GS-704277 in remdesivir metabolism and detail protocols for its quantification in biological matrices.

Application Notes

GS-704277 is the initial, transient metabolite formed in plasma following the intravenous administration of remdesivir.[1][3] Its monitoring can provide valuable insights into the pharmacokinetics of remdesivir and the efficiency of its conversion to downstream metabolites.

Key Applications:

• Pharmacokinetic (PK) Studies: Characterizing the formation and elimination of GS-704277 is crucial for a complete understanding of remdesivir's PK profile.[4] The rapid appearance and clearance of GS-704277 in plasma make it a sensitive indicator of the initial metabolic conversion of the parent drug.[3]

• Therapeutic Drug Monitoring (TDM): Although not the active metabolite, monitoring GS-704277 levels can serve as a surrogate marker for the initial stages of remdesivir metabolism. Aberrant levels could indicate altered enzyme activity (e.g., carboxylesterases) responsible for its formation, potentially impacting the overall therapeutic efficacy of remdesivir.

• Toxicity and Safety Assessment: There has been some investigation into the potential role of remdesivir's metabolites in its observed nephrotoxicity.[5][6] While GS-441524 is the major circulating metabolite, understanding the complete metabolic profile, including GS-704277, is important in preclinical and clinical safety evaluations.[5]

Remdesivir Metabolism and the Role of GS-704277

Remdesivir is designed to be rapidly hydrolyzed in the body to initiate its transformation into the active antiviral agent. The metabolic pathway can be summarized as follows:

• Formation of GS-704277: Remdesivir is first hydrolyzed by plasma and intracellular esterases, such as carboxylesterase 1 (CES1) and cathepsin A (CatA), to form the alanine metabolite GS-704277.[2]

• Conversion to GS-441524 Monophosphate: GS-704277 is then further metabolized within the cell by histidine triad (B1167595) nucleotide-binding protein 1 (HINT1) to yield the nucleoside monophosphate of GS-441524.[2]

• Phosphorylation to the Active Form: The monophosphate form is subsequently phosphorylated by cellular kinases to the active nucleoside triphosphate, GS-443902.[2]

• Formation of GS-441524: A portion of the nucleoside monophosphate is dephosphorylated to form the nucleoside analog GS-441524, which is the most abundant and stable metabolite of remdesivir in plasma.[1][3]

Caption: Metabolic activation pathway of remdesivir.

Quantitative Data Summary

The following table summarizes typical parameters for the quantification of GS-704277, along with remdesivir and its major metabolite GS-441524, in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analyte	Calibration Range (ng/mL)	Intraday Precision (%CV)	Interday Precision (%CV)	Accuracy (% Bias)
Remdesivir (RDV)	4 - 4000	< 6.6	< 6.6	± 11.5
GS-704277	2 - 2000	< 6.6	< 6.6	± 11.5
GS-441524	2 - 2000	< 6.6	< 6.6	± 11.5

Data compiled from validated LC-MS/MS methods.[4][7]

Experimental Protocols

Protocol 1: Quantification of GS-704277 in Human Plasma by LC-MS/MS

This protocol outlines a validated method for the simultaneous determination of remdesivir, GS-704277, and GS-441524 in human plasma.[4][8]

1. Sample Collection and Handling:

• Collect whole blood samples in K2EDTA anticoagulant tubes.

• To prevent ex vivo conversion of remdesivir, immediately acidify the plasma with formic acid. A typical procedure involves adding 8 parts of a 20% formic acid solution to 100 parts of plasma (v/v).[4]

• Centrifuge the samples to separate plasma, which should then be stored at -70°C until analysis.[4]

2. Sample Preparation (Protein Precipitation):

• To a 50 µL aliquot of acidified plasma standard, quality control, or unknown sample, add an appropriate volume of a protein precipitation agent (e.g., acetonitrile) containing the internal standards.

• Vortex mix the samples for approximately 1 minute.[8]

• Centrifuge at high speed (e.g., 3000 rpm for 5 minutes) to pellet the precipitated proteins.[8]

• Transfer the supernatant to a new 96-well plate for analysis.

References

• 1. Pharmacokinetic, Pharmacodynamic, and Drug-Interaction Profile of Remdesivir, a SARS-CoV-2 Replication Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Captisol and GS-704277, but Not GS-441524, Are Credible Mediators of Remdesivir's Nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

GS-704277 stability in plasma and whole blood samples.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of GS-704277 in human plasma and whole blood samples. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: My measured concentrations of GS-704277 are lower than expected. What could be the cause?

A1: Lower than expected concentrations of GS-704277 are often due to its inherent instability in biological matrices. GS-704277 is an intermediate metabolite of Remdesivir (B604916) (RDV) and degrades to GS-441524.[1][2] Stability is temperature and time-dependent. In untreated human plasma at room temperature, a significant decrease of over 60% in the peak area ratio of GS-704277 has been observed.[1] For optimal stability, it is crucial to handle and store samples correctly.

Q2: How can I improve the stability of GS-704277 in my plasma samples?

A2: Acidification of plasma samples with formic acid (FA) has been shown to significantly improve the stability of GS-704277.[3][4] In FA-treated plasma at 4°C, the decrease in GS-704277 concentration is less than 10% over approximately 8 hours.[1][5] Immediate processing of blood samples to plasma and subsequent acidification is recommended.

Q3: What are the recommended storage conditions for plasma samples containing GS-704277?

A3: For long-term storage, FA-treated plasma samples should be stored at -70°C. The long-term storage stability of GS-704277 in FA-treated plasma at -70°C has been established for up to 257 days.[3][4][6] For short-term storage during sample handling and processing, keeping FA-treated plasma samples in an ice bath is recommended and has been shown to be stable for at least 8 hours.[3]

Q4: Is GS-704277 stable in whole blood? What precautions should I take during collection and processing?

A4: GS-704277 is also susceptible to degradation in whole blood. It is critical to minimize the time between blood collection and plasma separation. Whole blood samples should be placed in an ice bath immediately after collection and centrifuged to separate plasma within a short timeframe (e.g., up to 4 hours).[3] The stability of GS-704277 in K2EDTA whole blood has been evaluated, and specific protocols should be followed to ensure accurate measurements.[3]

Q5: I am observing an increase in GS-441524 concentration in my samples over time. Is this related to GS-704277 stability?

A5: Yes, this is expected. GS-704277 is a direct precursor to GS-441524 in the metabolic pathway of Remdesivir.[7][8] The degradation of GS-704277 will lead to a corresponding increase in the concentration of GS-441524.[2][3] Monitoring the concentrations of both metabolites can provide a more complete picture of the stability profile in your samples.

Quantitative Data Summary

The following tables summarize the stability of GS-704277 under various conditions.

Table 1: Stability of GS-704277 in Human Plasma

Matrix	Temperature	Duration	Analyte Concentration (ng/mL)	Stability Outcome
Untreated Human Plasma	Room Temperature	24 hours	Not Specified	>60% decrease in peak area ratio[1]
FA-Treated Human Plasma	4°C	~8 hours	6	<10% decrease[1][5]
FA-Treated K2EDTA Human Plasma	Ice Bath	8 hours	6 and 1600	Within ±15.0% of nominal concentration[3]
FA-Treated K2EDTA Human Plasma	5 Freeze/Thaw Cycles (-20°C or -70°C)	N/A	6 and 1600	Within ±15.0% of nominal concentration[3]
FA-Treated Plasma	-70°C	257 days	Not Specified	Stable[3][4][6]

Table 2: Stability of GS-704277 in Human Whole Blood

Matrix	Temperature	Duration	Analyte Concentration (ng/mL)	Stability Assessment
K2EDTA Human Whole Blood	Ice Bath	0, 1, 2, and 4 hours	6 and 1600	Assessed by analyte-to-IS peak area ratio as a function of time[3]

Experimental Protocols

Protocol 1: Assessment of GS-704277 Stability in Human Plasma

This protocol is adapted from a validated LC-MS/MS method.[3]

• Sample Preparation:

  • Use pooled K2EDTA human plasma.

  • For stability assessment in untreated plasma, spike GS-704277 to the desired concentration.

  • For stability in acidified plasma, treat the plasma with a 20% formic acid solution before spiking with GS-704277.

• Incubation:

  • Incubate the spiked plasma samples at room temperature and 4°C.

  • Collect aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis:

  • Analyze the samples using a validated LC-MS/MS method.

  • Determine the peak area ratio of GS-704277 to its internal standard.

• Data Evaluation:

  • Compare the peak area ratios at different time points to the initial time point (T=0) to assess stability.

Protocol 2: Assessment of GS-704277 Stability in Human Whole Blood

This protocol is designed to evaluate the stability of GS-704277 during the sample collection and initial processing steps.[3]

• Blood Collection and Spiking:

  • Use K2EDTA human whole blood collected within 4 hours.

  • Pre-incubate the whole blood at 37°C for approximately 20 minutes.

  • Spike GS-704277 into the pre-incubated whole blood at low and high concentrations (e.g., 6 ng/mL and 1600 ng/mL).

• Incubation:

  • Incubate the spiked whole blood at 37°C for 10 minutes to allow for equilibration.

  • Transfer the samples to an ice bath and hold for 0, 1, 2, and 4 hours.

• Plasma Separation:

  • After each incubation time point, centrifuge the samples at approximately 1600 x g for 10 minutes at 4°C to separate the plasma.

• Plasma Treatment and Analysis:

  • Transfer the resulting plasma to a new tube and add formic acid solution.

  • Process and analyze the plasma samples using a validated LC-MS/MS method.

• Data Evaluation:

  • Evaluate stability by comparing the analyte-to-internal standard peak area ratio as a function of the ice bath storage time.

Visualizations

Caption: Metabolic pathway of Remdesivir to its active form.

Caption: Experimental workflow for stability testing.

References

• 1. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Can changing the prodrug moiety in remdesivir be a life-saving strategy in COVID-19 infection? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Analytical approaches for determination of COVID-19 candidate drugs in human biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assessing in vitro stability of remdesivir (GS-5734) and conversion to GS-441524 in feline plasma and whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent analytical methodologies for the determination of anti-covid-19 drug therapies in various matrices: a critical review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00654A [pubs.rsc.org]

Technical Support Center: Synthesis and Purification of GS-704277

Welcome to the technical support center for the synthesis and purification of GS-704277. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) related to the experimental challenges in handling this crucial intermediate of Remdesivir.

Frequently Asked Questions (FAQs)

Q1: What is GS-704277 and what are its key chemical features?

GS-704277 is the intermediate alanine (B10760859) metabolite of the antiviral prodrug Remdesivir.[1] It is a phosphoramidate (B1195095) derivative of a nucleoside analog. Key features include a chiral phosphorus center, a polar phosphoramidate group, and multiple hydroxyl and amino functionalities on the nucleoside core, making it a stereochemically complex and polar molecule.

Q2: What are the main stability concerns during the synthesis and handling of GS-704277?

Phosphoramidites and their derivatives like GS-704277 are sensitive to both acidic and basic conditions, which can lead to the cleavage of protecting groups or the phosphoramidate bond itself. They are also susceptible to oxidation and hydrolysis.[2] Careful control of pH and exclusion of moisture and atmospheric oxygen are critical throughout the synthesis, purification, and storage processes. For long-term storage, it is recommended to keep the compound at -20°C or -80°C under an inert atmosphere.[3]

Q3: What are the common impurities encountered in the synthesis of GS-704277?

Given its structural complexity as a phosphoramidate prodrug, several types of impurities can arise during the synthesis of GS-704277. These can be broadly categorized as:

• Starting material-related impurities: Unreacted starting materials or impurities present in the initial reagents.

• Side-product-related impurities:

  • Diastereomers: Due to the chiral phosphorus center, the non-stereoselective synthesis will result in a mixture of diastereomers, which may exhibit different biological activities and pharmacokinetic profiles.[4]

  • Hydrolysis products: Premature cleavage of the phosphoramidate bond leading to the corresponding phosphonic acid and alanine ester.

  • Oxidation products: Oxidation of the P(III) intermediate to a P(V) species if the phosphitylation route is used.

  • Byproducts from protecting groups: Impurities arising from incomplete removal or side reactions of protecting groups used for the nucleoside's hydroxyl and amino functions.[5]

Q4: Which analytical techniques are suitable for monitoring the synthesis and assessing the purity of GS-704277?

A combination of chromatographic and spectroscopic techniques is essential:

• Thin Layer Chromatography (TLC): Useful for rapid reaction monitoring. Due to the polar nature of GS-704277, a polar mobile phase system is required. Staining with a suitable agent (e.g., potassium permanganate (B83412) or iodine) is necessary for visualization.

• High-Performance Liquid Chromatography (HPLC): The primary technique for purity assessment and diastereomer separation. Chiral stationary phases (e.g., derivatized cellulose (B213188) or amylose) are often required for resolving the diastereomers.[4][6][7]

• Mass Spectrometry (MS): For confirmation of the molecular weight of the desired product and identification of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and particularly 31P NMR are crucial for structural elucidation and confirming the formation of the phosphoramidate linkage.

Troubleshooting Guides

Synthesis-Related Issues

Problem	Possible Causes	Troubleshooting Suggestions
Low or no product formation	1. Moisture in reagents or solvents: Phosphitylating agents are highly sensitive to water. 2. Inactive phosphitylating reagent: The reagent may have degraded during storage. 3. Steric hindrance: The nucleoside substrate may be sterically hindered, leading to slow reaction rates.[8] 4. Incorrect reaction temperature: Temperature can significantly affect the reaction rate and selectivity.	1. Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents. 2. Use a fresh batch of the phosphitylating reagent. 3. Consider using microwave-assisted synthesis to overcome steric hindrance and accelerate the reaction.[8] 4. Optimize the reaction temperature. Some coupling reactions require low temperatures to maintain selectivity.
Formation of multiple products	1. Presence of diastereomers: Non-stereoselective synthesis will lead to a mixture of diastereomers at the phosphorus center.[4] 2. Side reactions: Phosphorylation at other nucleophilic sites (e.g., other hydroxyl groups or the nucleobase). 3. Degradation of the product: Instability of the phosphoramidate bond under the reaction conditions.	1. Employ a stereoselective synthesis strategy or plan for chromatographic separation of the diastereomers post-synthesis. 2. Use appropriate protecting groups for all other reactive functionalities on the nucleoside.[5] 3. Monitor the reaction closely and avoid prolonged reaction times or harsh conditions.
Incomplete deprotection	1. Inefficient deprotection reagent or conditions. 2. Protecting group is too stable.	1. Optimize the deprotection conditions (reagent concentration, temperature, and time). 2. Choose protecting groups that can be removed under conditions that do not affect the phosphoramidate linkage.

Purification-Related Issues

Problem	Possible Causes	Troubleshooting Suggestions
Difficulty in separating diastereomers	Co-elution of diastereomers on standard chromatography columns.	1. Chiral Chromatography: Use a chiral stationary phase (e.g., polysaccharide-based) for HPLC separation.[4][6][7] 2. Supercritical Fluid Chromatography (SFC): SFC can be an effective alternative for the chiral separation of phosphoramidate diastereomers.[9]
Poor recovery from chromatography column	Adsorption of the polar compound onto the stationary phase (e.g., silica (B1680970) gel).	1. Use a less adsorptive stationary phase: Consider using end-capped C18 for reversed-phase or a deactivated silica gel for normal-phase chromatography. 2. Modify the mobile phase: Adding a small amount of a polar solvent or a modifier (e.g., triethylamine (B128534) for basic compounds) can reduce tailing and improve recovery.
Product degradation during purification	Instability of the phosphoramidate on the stationary phase (e.g., acidic silica gel).	1. Use deactivated stationary phases: Employ silica gel that has been treated to neutralize acidic sites. 2. Work at low temperatures: Perform chromatography at reduced temperatures to minimize degradation. 3. Minimize purification time: Use flash chromatography to expedite the purification process.

Experimental Protocols

Protocol 1: General Synthesis of a Nucleoside Phosphoramidate (ProTide)

This protocol is a generalized procedure based on the common methods for ProTide synthesis and should be adapted for the specific nucleoside precursor of GS-704277.

• Protection of the Nucleoside:

  • Protect all reactive hydroxyl and amino groups on the nucleoside, leaving only the target hydroxyl group free for phosphorylation. Common protecting groups include silyl (B83357) ethers for hydroxyls and acyl or trityl groups for exocyclic amines.

• Phosphorylation Reaction:

  • Dissolve the protected nucleoside in an anhydrous aprotic solvent (e.g., THF or dichloromethane) under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to a low temperature (e.g., -78 °C).

  • Add a suitable base (e.g., N-methylimidazole or a Grignard reagent like t-BuMgCl).

  • Slowly add a solution of the phosphorochloridate reagent (e.g., phenyl(alkoxy-L-alaninyl)phosphorochloridate) in the same anhydrous solvent.

  • Monitor the reaction by TLC or LC-MS until completion.

• Work-up:

  • Quench the reaction with a suitable reagent (e.g., saturated ammonium (B1175870) chloride solution).

  • Extract the product into an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Deprotection:

  • Dissolve the crude protected phosphoramidate in a suitable solvent system.

  • Add the appropriate deprotection reagent (e.g., a fluoride (B91410) source for silyl ethers, or acid/base for other protecting groups) under conditions that do not cleave the phosphoramidate bond.

  • Monitor the deprotection by TLC or LC-MS.

  • Work up the reaction to isolate the crude final product.

• Purification:

  • Purify the crude product using flash column chromatography or preparative HPLC. For diastereomer separation, a chiral stationary phase is recommended.

Protocol 2: HPLC Purification of Phosphoramidate Diastereomers

This protocol provides a starting point for the analytical or preparative separation of GS-704277 diastereomers.

• Column: A polysaccharide-based chiral stationary phase (e.g., Chiralpak or Chiralcel).

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar solvent (e.g., isopropanol (B130326) or ethanol). The exact ratio will need to be optimized.

• Flow Rate: Typically 0.5-1.0 mL/min for analytical scale.

• Detection: UV detection at a wavelength where the molecule has significant absorbance.

• Temperature: Column temperature can be varied to improve resolution.

Visualizations

Caption: A generalized workflow for the synthesis and purification of GS-704277.

Caption: A logical troubleshooting workflow for addressing common issues in GS-704277 synthesis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Liquid chromatographic separation of phosphoramidate diastereomers on a polysaccharide-type chiral stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journalirjpac.com [journalirjpac.com]
• 6. Separation of nucleoside phosphoramidate diastereoisomers by high performance liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Microwave-assisted preparation of nucleoside-phosphoramidites - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Troubleshooting low recovery of GS-704277 during extraction

Welcome to the technical support center for GS-704277. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting issues related to the extraction of GS-704277, an intermediate metabolite of Remdesivir (B604916).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: We are experiencing low recovery of GS-704277 during solid-phase extraction (SPE) from plasma. What are the potential causes and solutions?

Low recovery of GS-704277 can stem from several factors, primarily related to its stability and interactions with the extraction matrix. As a phosphoramidate (B1195095) prodrug metabolite, GS-704277 is susceptible to degradation under certain conditions.

Troubleshooting Steps:

• Sample pH and Temperature Control: GS-704277 exhibits pH and temperature-dependent stability.[1][2] Degradation can lead to the formation of its downstream metabolite, GS-441524.[1][2]

  • Recommendation: Immediately upon collection, acidify plasma samples with formic acid. A validated method suggests treating K2EDTA human plasma with 20% formic acid solution at a 100:8 (v:v) ratio.[2] Samples should be kept in an ice bath during handling and processing to minimize degradation.[1]

• Extraction Method: Protein precipitation is a commonly used and effective method for extracting GS-704277 from plasma.[1][3]

  • Recommendation: If you are using a different method, consider switching to a protein precipitation protocol. A validated method involves adding cold acetonitrile (B52724) to the plasma sample, vortexing, and centrifuging to pellet the precipitated proteins.[3]

• Analyte Adsorption: Phosphorylated compounds like GS-704277 can interact with metal components of the LC system, leading to poor peak shape and low recovery.[3]

  • Recommendation: Passivate the LC system with a suitable agent like medronic acid before analysis to prevent chelation and adsorption.[3]

Q2: What is the expected recovery of GS-704277 using a protein precipitation method?

A validated LC-MS/MS method using protein precipitation has demonstrated good recovery for GS-704277. While the exact percentage is not stated in the provided documents, the method's overall accuracy and precision suggest that the recovery is consistent and suitable for quantitative analysis.[1][2]

Q3: Can you provide a detailed protocol for the extraction of GS-704277 from human plasma?

Yes, the following protocol is based on a validated LC-MS/MS method.[1][3]

Experimental Protocols

Protocol: Protein Precipitation Extraction of GS-704277 from Human Plasma

Materials:

• Human plasma (K2EDTA)

• Formic acid (FA)

• Acetonitrile (ACN), cold

• Internal Standard (IS) solution (e.g., [¹³C₃]-GS-704277)

• Microcentrifuge tubes or 96-well extraction plate

• Vortex mixer

• Centrifuge

Procedure:

• Sample Pre-treatment: To a 50 µL aliquot of plasma sample, add 4 µL of a 20% formic acid solution in water. This acidification helps to stabilize GS-704277.

• Internal Standard Spiking: Add 50 µL of the internal standard working solution to each sample.

• Protein Precipitation: Add 200 µL of cold acetonitrile to each sample.

• Mixing: Vortex the samples thoroughly to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples for 10 minutes at approximately 3000-4200 rpm to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer an aliquot of the supernatant to a clean vial or well for analysis.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract with 100 µL of water containing 0.1% acetic acid. Vortex to ensure complete dissolution.

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

Data Presentation

Table 1: Chemical Properties of GS-704277

Property	Value	Reference
CAS Number	1911579-04-8	[4]
Molecular Formula	C₁₅H₁₉N₆O₈P	[4]
Formula Weight	442.3 g/mol	[4]
Solubility	Soluble in DMSO	[4]

Table 2: Stability of GS-704277 in Formic Acid-Treated Human Plasma

Condition	Duration	Stability	Reference
Ice Bath	8 hours	Stable	[1]
Freeze/Thaw Cycles (-70°C)	5 cycles	Stable	[1]
Long-Term Storage (-70°C)	257 days	Stable	[1][5]

Visualizations

Metabolic Pathway of Remdesivir

Caption: Metabolic activation of the prodrug Remdesivir to its active triphosphate form.

Experimental Workflow for GS-704277 Extraction

Caption: Step-by-step workflow for the protein precipitation extraction of GS-704277.

References

• 1. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antiviral Analysis: Remdesivir and its Metabolites [restek.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS/MS Analysis of GS-704277

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of GS-704277, an intermediate metabolite of Remdesivir (B604916).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of GS-704277?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] In the LC-MS/MS analysis of GS-704277 from biological samples like plasma, these effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal). This phenomenon can negatively impact the accuracy, precision, and sensitivity of the analytical method.[1] Phospholipids are a common cause of matrix effects in plasma samples.[2]

Q2: A validated method for GS-704277 analysis in human plasma is mentioned in the literature. What were the key aspects of this method to ensure robustness?

A2: A validated LC-MS/MS method for the simultaneous determination of Remdesivir, GS-441524, and GS-704277 in human plasma involved two critical components to ensure precision, accuracy, and robustness.[3][4] Firstly, to address the instability of the analytes, plasma samples were treated with diluted formic acid (FA).[3][4] Secondly, to achieve optimal sensitivity and minimize carryover, a separate injection was performed for each analyte using different electrospray ionization (ESI) modes and organic gradients.[3]

Q3: What type of sample preparation is recommended to minimize matrix effects for GS-704277 analysis?

A3: The validated method for GS-704277 in human plasma utilized protein precipitation as the sample preparation technique.[4] While effective, other techniques such as liquid-liquid extraction (LLE) and solid-phase extraction (SPE) can also be employed to remove interfering matrix components.[5] For instance, HybridSPE-Phospholipid technology specifically targets the removal of phospholipids, which are major contributors to matrix effects in plasma samples.[2]

Q4: Are there specific strategies to compensate for matrix effects if they cannot be eliminated through sample preparation?

A4: Yes, the most recognized technique to correct for matrix effects is the use of a stable isotope-labeled (SIL) internal standard (IS).[1] A SIL-IS for GS-704277, such as [13C3]-GS-704277 (also referred to as GS-829466), is ideal as it co-elutes with the analyte and experiences similar ionization suppression or enhancement, thus providing a reliable means of correction.[1][6]

Troubleshooting Guide

Problem 1: I am observing low signal intensity or high variability in my results for GS-704277.

• Possible Cause: This could be due to ion suppression from matrix effects.[7] Co-eluting endogenous components from the plasma, such as phospholipids, can interfere with the ionization of GS-704277.[2]

• Troubleshooting Steps:

  • Verify Sample Preparation: Ensure that the protein precipitation is being performed correctly and consistently. Inefficient precipitation can leave a higher concentration of matrix components.

  • Optimize Chromatography: Modify the chromatographic gradient to better separate GS-704277 from the interfering matrix components. An Acquity UPLC HSS T3 column (2.1 × 50 mm, 1.8 μm) has been shown to be effective for the separation of GS-704277.[3][4]

  • Implement a Robust Internal Standard: If not already in use, incorporate a stable isotope-labeled internal standard for GS-704277 ([13C3]-GS-704277).[6] This will help to correct for signal variability caused by matrix effects.[1]

  • Evaluate Different Sample Preparation Techniques: If ion suppression persists, consider more rigorous sample clean-up methods like solid-phase extraction (SPE) or phospholipid removal plates.[2][5]

Problem 2: My assay for GS-704277 is showing poor accuracy and precision.

• Possible Cause: Inconsistent matrix effects between samples and calibrators can lead to poor accuracy and precision.[1] The stability of GS-704277 can also be a factor.[3][4]

• Troubleshooting Steps:

  • Confirm Analyte Stability: GS-704277 and other Remdesivir metabolites can be unstable in plasma.[3][4] A validated method addressed this by treating the plasma samples with diluted formic acid (FA).[3][4] Ensure your sample handling and preparation protocol includes this stabilization step.

  • Assess Matrix Effect Variability: The matrix effect was formally assessed in the validated method across six different lots of human plasma and was found to be acceptable.[6] If you suspect lot-to-lot variability in your matrix, you may need to perform a similar assessment. This involves comparing the analyte response in the presence and absence of the matrix.[6]

  • Use Matrix-Matched Calibrators: Prepare your calibration standards and quality control samples in the same biological matrix as your unknown samples to compensate for consistent matrix effects.

Quantitative Data Summary

The following table summarizes the performance characteristics of a validated LC-MS/MS method for the analysis of GS-704277 in human plasma.[3][4]

Parameter	Value
Analyte	GS-704277
Internal Standard	GS-829466 ([13C3]-GS-704277)
Analytical Method	LC-MS/MS
Extraction Method	Protein Precipitation
Sample Volume	50 µL
Calibration Range	2-2000 ng/mL
Intraday Precision (%CV)	< 6.6%
Interday Precision (%CV)	< 6.6%
Accuracy	within ±11.5%
Long-term Storage Stability (-70 °C)	257 days in FA-treated plasma

Experimental Protocols

Validated LC-MS/MS Method for GS-704277 in Human Plasma [3][4][6]

• Sample Stabilization: Human plasma samples were treated with diluted formic acid (FA) to ensure the stability of GS-704277.

• Sample Preparation (Protein Precipitation): 50 µL of the FA-treated plasma sample was subjected to protein precipitation.

• Internal Standard: A stable isotope-labeled internal standard, GS-829466 ([13C3]-GS-704277), was used.

• Chromatographic Separation:

  • Column: Acquity UPLC HSS T3 (2.1 × 50 mm, 1.8 μm).

  • Run Time: 3.4 minutes.

  • A specific organic gradient was used for the analysis of GS-704277.

• Mass Spectrometric Detection:

  • A separate injection was performed for GS-704277.

  • The specific ESI mode (positive or negative) was optimized for GS-704277 to achieve the best sensitivity.

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of GS-704277.

Caption: Troubleshooting workflow for matrix effects in GS-704277 analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 3. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. zefsci.com [zefsci.com]

Optimizing Storage Conditions for GS-704277 Reference Standards: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimal storage, handling, and troubleshooting for GS-704277 reference standards. Adherence to these guidelines is critical for maintaining the integrity, stability, and performance of the reference material in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage temperatures for solid GS-704277 reference standard?

A1: For long-term storage, it is recommended to store the solid GS-704277 reference standard at -20°C for stability up to at least four years.[1] Some suppliers also provide stability data for storage at -80°C.

Q2: How should I store stock solutions of GS-704277?

A2: Stock solutions of GS-704277 should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2] It is advisable to store solutions under a nitrogen atmosphere.[2] To prevent degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use vials.[2]

Q3: What solvents are suitable for preparing GS-704277 stock solutions?

A3: GS-704277 is soluble in DMSO.[1] Stock solutions for bioanalytical purposes have also been prepared in acetonitrile:dimethyl sulfoxide (B87167) (50:50 v/v) or water.[3]

Q4: Is GS-704277 sensitive to light?

Q5: What are the known degradation products of GS-704277?

A5: GS-704277 is an intermediate metabolite of Remdesivir (B604916) and is known to hydrolyze to GS-441524.[1][2] The degradation of GS-704277 can lead to an observable increase in the concentration of GS-441524.[5]

Troubleshooting Guide

Issue: Inconsistent or unexpected results in assays using GS-704277.

Possible Cause 1: Improper storage of the solid reference standard.

• Troubleshooting Step: Verify the storage temperature of your solid GS-704277. Ensure it has been consistently stored at -20°C or -80°C in its original, tightly sealed container.[1][4] Avoid exposure to heat and humidity.[6] Before use, allow the container to equilibrate to room temperature in a desiccator to prevent condensation.[7]

Possible Cause 2: Degradation of the stock solution.

• Troubleshooting Step: Review the preparation and storage of your stock solution.

  • Was the solution stored at the correct temperature (-20°C or -80°C) for the appropriate duration?[2]

  • Were aliquots made to avoid repeated freeze-thaw cycles?[2]

  • Was the solution protected from light during storage and handling?[3]

  • Consider preparing a fresh stock solution from the solid reference standard.

Possible Cause 3: Instability in the experimental matrix.

• Troubleshooting Step: GS-704277 has shown limited stability in human plasma, with degradation being more rapid at room temperature compared to 4°C.[8] If working with plasma samples, ensure they are processed and analyzed promptly or stored at appropriate frozen conditions. The use of formic acid has been shown to improve the stability of GS-704277 in plasma samples.[5][9]

Data Summary

Parameter	Solid Reference Standard	Stock Solution
Storage Temperature	-20°C[1] or -80°C	-80°C or -20°C[2]
Storage Duration	≥ 4 years at -20°C[1]	Up to 6 months at -80°C; Up to 1 month at -20°C[2]
Atmosphere	N/A (in original sealed container)	Under Nitrogen[2]
Light Exposure	Protect from light[3][4]	Protect from light[3]
Freeze-Thaw Cycles	N/A	Avoid repeated cycles; aliquot solutions[2]

Experimental Protocols

Preparation of GS-704277 Stock Solution

This protocol is a general guideline. Please refer to the manufacturer's certificate of analysis for specific instructions.

• Equilibration: Allow the sealed vial of solid GS-704277 to equilibrate to room temperature in a desiccator for at least 30 minutes before opening. This prevents moisture condensation on the compound.

• Weighing: Accurately weigh the desired amount of the solid compound using a calibrated analytical balance.

• Dissolution: Add the appropriate volume of the chosen solvent (e.g., DMSO) to achieve the target concentration. Vortex briefly to ensure complete dissolution.

• Aliquoting: Dispense the stock solution into smaller, single-use, light-protected vials.

• Storage: Store the aliquots at -80°C for long-term storage or at -20°C for short-term storage.[2]

Visualizations

Caption: Troubleshooting workflow for inconsistent assay results with GS-704277.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. PROCUREMENT, HANDLING, STORAGE AND DESTRUCTION OF REFERENCE STANDARDS – PharmaGuideHub [pharmaguidehub.com]
• 5. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Use & Storage of Reference Standards | USP [usp.org]
• 7. pharmaguideline.co.uk [pharmaguideline.co.uk]
• 8. researchgate.net [researchgate.net]
• 9. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing carryover issues in the chromatography of GS-704277

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering carryover issues during the chromatographic analysis of GS-704277.

Frequently Asked Questions (FAQs)

Q1: What is GS-704277 and why is its accurate quantification important?

A1: GS-704277 is an alanine (B10760859) metabolite of the antiviral prodrug Remdesivir (B604916) (RDV).[1] Accurate measurement of GS-704277, alongside RDV and its active metabolite GS-441524, is critical for understanding the pharmacokinetics (PK) and pharmacodynamics (PD) of Remdesivir.[2]

Q2: What are the common challenges in the bioanalysis of GS-704277?

A2: A primary challenge is the instability of both RDV and GS-704277 in plasma, which can lead to inaccurate quantification.[2][3] Additionally, carryover during chromatography can be a significant issue, particularly when analyzing GS-704277 along with the less polar parent drug, RDV.[2]

Q3: How can the instability of GS-704277 in plasma samples be addressed?

A3: Treating plasma samples with diluted formic acid (FA) has been shown to be an effective method to overcome the instability of GS-704277 and RDV.[2][4] This acidification helps to inhibit endogenous esterase activities that contribute to the degradation of the analytes.[2]

Troubleshooting Guide: Carryover Issues

Carryover can lead to inaccurate quantification of GS-704277. The following guide provides a systematic approach to troubleshoot and mitigate this issue.

Problem: High Carryover Observed for GS-704277

High carryover is often observed as a significant peak in a blank injection following a high concentration sample.

Step 1: Initial Assessment & Verification

• Confirm Carryover: Inject a blank solvent or matrix blank immediately after a high concentration standard or sample. A peak corresponding to GS-704277 in the blank confirms carryover.

• Evaluate System Components: Check for potential sources of carryover within the LC system, such as the autosampler needle, injection valve, and column.

Step 2: Method Optimization to Reduce Carryover

A key strategy to minimize carryover, especially when analyzing GS-704277 alongside RDV and GS-441524, is to use separate injections with optimized conditions for each analyte.[2][4][5]

Quantitative Data Summary

While specific quantitative data on the percentage of carryover for GS-704277 is not extensively detailed in the cited literature, the successful validation of an LC-MS/MS method with minimal carryover was achieved by implementing separate injections.[2][4] The precision and accuracy data from this validated method underscore its effectiveness.

Analyte	Calibration Range (ng/mL)	Intraday Precision (%CV)	Interday Precision (%CV)	Accuracy (%RE)
Remdesivir (RDV)	4–4000	< 6.6	< 6.6	±11.5
GS-441524	2–2000	< 6.6	< 6.6	±11.5
GS-704277	2–2000	< 6.6	< 6.6	±11.5
Data from the validated LC-MS/MS method by Xiao et al., 2021.[2][4]

Experimental Protocols

The following is a summary of the key experimental protocols adapted from the literature to address GS-704277 analysis and carryover.[2][4][5]

Sample Preparation (for Stability)

• Objective: To stabilize GS-704277 in human plasma.

• Procedure:

  • Treat K2EDTA human plasma with a 20% formic acid solution in a 100:8 (v:v) ratio immediately upon collection.[2]

  • Vortex the sample for approximately 1 minute.

  • Store samples at -70°C until analysis.[5]

Chromatographic Method to Minimize Carryover

• Objective: To achieve sensitive and accurate quantification of GS-704277 with minimal carryover.

• Key Principle: Perform a separate injection for GS-704277 with a dedicated LC gradient and ESI mode.[2][4][5]

• Instrumentation:

  • LC System: Acquity UPLC or equivalent.

  • Column: Acquity UPLC HSS T3 (2.1 × 50 mm, 1.8 μm).[2][4]

  • Mass Spectrometer: Sciex Triple Quad 5500 or equivalent.

• Chromatographic Conditions for GS-704277:

  • Mobile Phase A: 10 mM ammonium (B1175870) formate (B1220265) in 5% methanol, pH 2.5.[5]

  • Mobile Phase B: 100% Methanol.[6]

  • Gradient: A specific organic gradient optimized for the elution of GS-704277 should be employed. While the exact gradient is not published, it should be developed to ensure complete elution of the analyte from the column.

  • ESI Mode: Negative ion mode is recommended for GS-704277 for better sensitivity.[7]

  • Run Time: A short run time of approximately 3.4 minutes has been shown to be effective.[2][4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Analytical approaches for determination of COVID-19 candidate drugs in human biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent analytical methodologies for the determination of anti-covid-19 drug therapies in various matrices: a critical review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00654A [pubs.rsc.org]

Improving the sensitivity of GS-704277 detection in complex samples

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the sensitivity of GS-704277 detection in complex biological samples.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical method for detecting GS-704277?

A1: The most common and robust method for the quantification of GS-704277 in complex biological matrices is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2][3] This technique offers the high sensitivity and selectivity required for accurate measurements.

Q2: Why is sample stability a critical issue for GS-704277 analysis?

A2: GS-704277 is an intermediate metabolite of Remdesivir (B604916) and is prone to in vitro degradation, converting to GS-441524.[4][5][6] Failure to properly stabilize samples upon collection can lead to artificially low measurements of GS-704277 and elevated levels of GS-441524.

Q3: What is the recommended ionization mode for GS-704277 detection by mass spectrometry?

A3: For optimal sensitivity, it is recommended to use negative ion mode electrospray ionization (ESI) for the detection of GS-704277.[7][8]

Q4: Can GS-704277 be analyzed simultaneously with Remdesivir and GS-441524?

A4: Yes, validated LC-MS/MS methods exist for the simultaneous determination of Remdesivir, GS-441524, and GS-704277.[1][4][9] However, to enhance sensitivity and minimize carryover, it may be necessary to perform separate injections for each analyte with distinct ESI modes and organic gradients.[1][4][9]

Troubleshooting Guide

Issue 1: Low or no detectable GS-704277 signal.

• Question: I am not detecting GS-704277 in my plasma samples, or the signal is much lower than expected. What could be the cause?

• Answer: This is often due to analyte instability. GS-704277 can rapidly convert to GS-441524 in untreated plasma.[4] To prevent this, it is crucial to treat plasma samples with diluted formic acid (FA) immediately after collection.[1][4][9] Also, ensure that samples are stored at -70°C to maintain long-term stability.[1][9]

Issue 2: High variability in quantitative results.

• Question: My replicate injections of the same sample are showing high variability for GS-704277. What should I investigate?

• Answer: High variability can stem from inconsistent sample handling and matrix effects. Ensure uniform and rapid acidification of all samples and standards. Evaluate the matrix effect in your specific biological matrix by comparing the analyte's response in the matrix to its response in a clean solvent.[4] The use of a stable isotope-labeled internal standard for GS-704277 is highly recommended to correct for variability during sample preparation and injection.

Issue 3: Poor chromatographic peak shape or resolution.

• Question: The chromatographic peak for GS-704277 is broad or tailing. How can I improve this?

• Answer: Poor peak shape can be due to the column choice or mobile phase composition. An Acquity UPLC HSS T3 column (2.1 × 50 mm, 1.8 μm) has been shown to provide good separation.[1][4][9] Ensure your mobile phases are correctly prepared; for example, 10 mM ammonium (B1175870) formate (B1220265) in 5% methanol (B129727) at pH 2.5 as mobile phase A and 100% methanol as mobile phase B has been used successfully.[4] Optimizing the gradient elution will also be critical.

Issue 4: Suspected sample carryover.

• Question: I am observing a signal for GS-704277 in my blank injections following a high concentration sample. How can I minimize carryover?

• Answer: Carryover can be a challenge, especially when analyzing analytes with different polarities. To mitigate this, a separate injection for each analyte with an optimized organic gradient may be necessary.[1][4][9] Implementing a robust needle and injector wash protocol between injections is also essential.

Quantitative Data Summary

The following tables summarize key quantitative parameters from a validated LC-MS/MS method for the determination of Remdesivir and its metabolites in human plasma.[1][4][9]

Table 1: Calibration and Linearity

Analyte	Calibration Range (ng/mL)
Remdesivir	4 - 4000
GS-441524	2 - 2000
GS-704277	2 - 2000

Table 2: Precision and Accuracy

Analyte	Intraday Precision (%CV)	Interday Precision (%CV)	Accuracy (%)
All Analytes	< 6.6%	< 6.6%	Within ±11.5%

Table 3: Long-Term Storage Stability in FA-Treated Plasma at -70°C

Analyte	Stability Duration (Days)
Remdesivir	392
GS-441524	392
GS-704277	257

Experimental Protocols

Protocol: Quantification of GS-704277 in Human Plasma by LC-MS/MS

This protocol is based on a validated method for the determination of Remdesivir and its metabolites.[1][4]

1. Sample Collection and Stabilization:

• Collect whole blood in K2EDTA tubes.

• Within 30 minutes of collection, centrifuge the blood to separate plasma.

• Immediately treat the plasma with a diluted formic acid (FA) solution to stabilize the analytes.

2. Sample Preparation and Extraction:

• Thaw frozen plasma samples in an ice bath.

• Spike an aliquot of the plasma with an internal standard solution.

• Perform a protein precipitation extraction using methanol.

• Evaporate the supernatant and reconstitute the residue for analysis.

3. Chromatographic Conditions:

• Column: Acquity UPLC HSS T3 (2.1 × 50 mm, 1.8 μm)[1][4][9]

• Mobile Phase A: 10 mM ammonium formate in 5% methanol, pH 2.5[4]

• Mobile Phase B: 100% methanol[4]

• Gradient: An optimized gradient for the separation of all analytes.

• Run Time: Approximately 3.4 minutes[1][4][9]

4. Mass Spectrometric Conditions:

• Instrument: A tandem mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), operated in negative mode for GS-704277.[7][8]

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for GS-704277 and its internal standard.

Visualizations

Caption: Metabolic conversion of Remdesivir to its metabolites.

Caption: Workflow for GS-704277 analysis in plasma.

References

• 1. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 3. Analytical approaches for determination of COVID-19 candidate drugs in human biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Recent analytical methodologies for the determination of anti-covid-19 drug therapies in various matrices: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Pharmacokinetics of GS-704277 and GS-441524: A Guide for Researchers

This guide provides a detailed comparative analysis of the pharmacokinetic profiles of two key nucleoside analog metabolites, GS-704277 and GS-441524. Both are critical components in understanding the in vivo activity of the antiviral prodrug remdesivir (B604916). The information presented herein is intended for researchers, scientists, and professionals in the field of drug development.

Executive Summary

GS-441524 is the primary and more stable plasma metabolite of remdesivir, exhibiting a significantly longer half-life compared to the transient intermediate metabolite, GS-704277.[1][2][3] While both are detectable in plasma following remdesivir administration, GS-441524 persists in circulation for a prolonged period.[4] This guide outlines their key pharmacokinetic parameters, the experimental methods used for their determination, and their roles in the metabolic activation pathway of remdesivir.

Data Presentation: Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters of GS-704277 and GS-441524 in human plasma following intravenous administration of remdesivir.

Parameter	GS-704277	GS-441524
Peak Plasma Concentration (Cmax)	807 nM (following a 200 mg remdesivir loading dose)[3]	726 nM (following a 200 mg remdesivir loading dose)[3]
Time to Peak Concentration (Tmax)	Appears sequentially after remdesivir, reaching peak concentrations at approximately 0.75 hours post-infusion start.[4]	Appears after GS-704277, reaching peak concentrations between 3.00 and 5.0 hours post-infusion start.[2][4]
Plasma Half-Life (t½)	Approximately 0.87–1.8 hours.[2]	Approximately 13–31 hours.[2] A population pharmacokinetic model estimated the terminal elimination half-life to be around 20 hours.[3]
Plasma Protein Binding	Low (1–2% bound).[4]	Low (1–2% bound).[4]
Primary Elimination Route	Metabolized by Histidine Triad Nucleotide-binding Protein 1 (HINT-1).[1]	Primarily renal clearance.[4]

Experimental Protocols

The pharmacokinetic data presented in this guide are primarily derived from studies involving the intravenous administration of remdesivir to healthy human subjects. The methodologies employed in these key experiments are detailed below.

Subject Population and Dosing

• Healthy adult volunteers were enrolled in clinical trials.

• Remdesivir was administered as a single intravenous infusion, often with a loading dose followed by maintenance doses.[4]

Sample Collection

• Serial blood samples were collected from subjects at predetermined time points post-infusion.

• Plasma was separated from whole blood by centrifugation for subsequent analysis.[5]

Bioanalytical Method

• Instrumentation: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the standard method for the simultaneous quantification of remdesivir and its metabolites (GS-704277 and GS-441524) in plasma.[5][6]

• Sample Preparation: Due to the instability of remdesivir in plasma, samples were typically treated with formic acid immediately after collection to stabilize the analytes.[5] Protein precipitation with acetonitrile (B52724) was a common extraction procedure.[7]

• Chromatography: Chromatographic separation was achieved using a C18 or similar reversed-phase column.[6][7]

• Mass Spectrometry: A tandem mass spectrometer was used for detection and quantification, often employing multiple reaction monitoring (MRM) for high selectivity and sensitivity.[8]

Pharmacokinetic Analysis

• Plasma concentration-time data for GS-704277 and GS-441524 were analyzed using non-compartmental or population pharmacokinetic modeling approaches to determine key parameters such as Cmax, Tmax, AUC (Area Under the Curve), and half-life.[3][9]

Mandatory Visualization

Metabolic Activation Pathway of Remdesivir

The following diagram illustrates the intracellular conversion of remdesivir into its metabolites, including GS-704277 and GS-441524, and ultimately to the active triphosphate form.

Caption: Intracellular metabolic pathway of Remdesivir.

This diagram illustrates the sequential conversion of remdesivir to its active form. Remdesivir enters the cell and is first metabolized to GS-704277.[4] GS-704277 is then converted to the monophosphate of GS-441524, which is subsequently phosphorylated to the active triphosphate, GS-443902.[4] The monophosphate can also be dephosphorylated to the nucleoside analog GS-441524, which can then be found in plasma.[2]

References

• 1. ADME and Pharmacokinetic Properties of Remdesivir: Its Drug Interaction Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safety, Tolerability, and Pharmacokinetics of Remdesivir, An Antiviral for Treatment of COVID‐19, in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A population pharmacokinetic model of remdesivir and its major metabolites based on published mean values from healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic, Pharmacodynamic, and Drug-Interaction Profile of Remdesivir, a SARS-CoV-2 Replication Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A sensitive LC-MS/MS method for quantification of a nucleoside analog in plasma: application to in vivo rat pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent analytical methodologies for the determination of anti-covid-19 drug therapies in various matrices: a critical review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00654A [pubs.rsc.org]
• 9. d-nb.info [d-nb.info]

Unraveling the Predictive Potential of GS-704277 for Remdesivir Efficacy: A Comparative Guide

While GS-704277, an alanine (B10760859) metabolite of the antiviral prodrug remdesivir (B604916), is a key component in its metabolic pathway, current scientific literature does not support its validation as a predictive biomarker for remdesivir's clinical efficacy. Extensive research has focused on the pharmacokinetics of remdesivir and its metabolites, yet no direct correlation between the plasma or intracellular concentrations of GS-704277 and patient outcomes has been established. This guide provides a comprehensive overview of the existing data, compares GS-704277 with other potential biomarkers, and details the experimental protocols for their measurement to inform researchers, scientists, and drug development professionals.

The Metabolic Journey of Remdesivir: The Role of GS-704277

Remdesivir is a prodrug, meaning it is administered in an inactive form and must be metabolized in the body to become active. Upon administration, remdesivir is rapidly converted to its alanine metabolite, GS-704277. This intermediate is then further metabolized to the nucleoside analog GS-441524, which is subsequently phosphorylated to the active triphosphate form that inhibits viral RNA-dependent RNA polymerase.

Remdesivir's metabolic pathway.

Investigating Predictive Biomarkers: A Comparative Analysis

While GS-704277 lacks validation as a predictive biomarker, studies have explored the association between other biomarkers and the clinical outcomes of remdesivir treatment, primarily in the context of COVID-19. These biomarkers are generally indicators of inflammation and coagulation.

Biomarker	Association with Remdesivir Efficacy	Supporting Evidence
GS-704277	No established correlation with clinical efficacy.	No published studies have directly linked GS-704277 levels to patient outcomes.
GS-441524	No correlation found with clinical outcome.	A population pharmacokinetic study found no relationship between the area under the curve of GS-441524 and clinical recovery or hepatic toxicity.
C-Reactive Protein (CRP)	Remdesivir treatment may accelerate the reduction of elevated CRP levels.	Studies have shown that remdesivir treatment is associated with a faster decline in CRP, an inflammatory marker, which is linked to better clinical outcomes in COVID-19 patients.[1][2][3][4]
D-dimer	Remdesivir treatment is associated with a more rapid normalization of D-dimer levels.	Elevated D-dimer levels are indicative of coagulation issues and are associated with severe COVID-19. Remdesivir has been shown to accelerate the return of D-dimer to baseline levels.[1][2][3][4]
Soluble Angiopoietin-2 (sAng-2)	Remdesivir treatment leads to a significant reduction in sAng-2 levels.	sAng-2 is a marker of endothelial dysfunction and is associated with COVID-19 severity. Remdesivir has been shown to decrease its levels compared to placebo.[1][2][3][4]
Ferritin	Remdesivir treatment is associated with a reduction in ferritin levels.	High ferritin levels are a marker of hyperinflammation and are linked to poor outcomes in COVID-19. Remdesivir treatment has been shown to lower ferritin levels.[1][2][3][4]
Lymphocyte Count	Remdesivir treatment may lead to an increase in lymphocyte counts.	Lymphopenia (low lymphocyte count) is a common feature of severe COVID-19. Some studies suggest remdesivir treatment can help in the recovery of lymphocyte numbers.[1][2][3][4]

Experimental Protocols

Quantification of Remdesivir and its Metabolites (GS-704277 and GS-441524) in Human Plasma

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for the simultaneous quantification of remdesivir and its metabolites in human plasma.[5]

Sample Preparation:

• Human plasma samples are typically treated with a protein precipitation agent (e.g., acetonitrile) to remove larger proteins.

• Stable isotope-labeled internal standards for remdesivir, GS-704277, and GS-441524 are added to the samples to ensure accurate quantification.

• The supernatant is then separated and subjected to LC-MS/MS analysis.

LC-MS/MS Conditions:

• Liquid Chromatography: Reverse-phase chromatography is commonly used to separate the analytes. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid) and an organic component (e.g., acetonitrile) is typically employed.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for detection. Specific precursor-to-product ion transitions are monitored for each analyte and internal standard to ensure selectivity and sensitivity.

LC-MS/MS workflow for metabolite quantification.

Measurement of Inflammatory and Coagulation Biomarkers

Standard commercially available enzyme-linked immunosorbent assays (ELISAs) or automated clinical laboratory platforms are used for the quantification of biomarkers such as CRP, D-dimer, sAng-2, and ferritin in plasma or serum samples. Lymphocyte counts are determined using automated hematology analyzers.

Conclusion

Based on the currently available scientific evidence, GS-704277 has not been validated as a predictive biomarker for the efficacy of remdesivir. While its measurement is crucial for understanding the pharmacokinetics of the parent drug, its concentration does not appear to correlate with clinical outcomes. In contrast, several inflammatory and coagulation biomarkers, such as CRP, D-dimer, and sAng-2, have shown changes in response to remdesivir treatment that are associated with improved clinical status in patients with COVID-19.[1][2][3][4] Future research should focus on further validating these alternative biomarkers and exploring the potential of intracellular concentrations of the active triphosphate form of remdesivir as a more direct measure of its antiviral activity and potential efficacy.

References

• 1. hospitalhealthcare.com [hospitalhealthcare.com]
• 2. researchgate.net [researchgate.net]
• 3. Remdesivir improves biomarkers associated with disease severity in COVID-19 patients treated in an outpatient setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. communities.springernature.com [communities.springernature.com]
• 5. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the In Vitro Antiviral Efficacy of Remdesivir and Its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro antiviral activity of the prodrug remdesivir (B604916) and its primary metabolites. The information presented is collated from peer-reviewed studies and is intended to inform researchers in the fields of virology and pharmacology. This document summarizes key experimental data, outlines methodologies, and visualizes the metabolic activation of remdesivir.

Executive Summary

Remdesivir is a nucleotide analog prodrug that requires intracellular metabolic activation to exert its antiviral effect. Its primary plasma metabolite is GS-441524. While remdesivir (a monophosphate prodrug) is designed for efficient intracellular delivery of the active moiety, GS-441524 (the parent nucleoside) also demonstrates intrinsic antiviral activity. The comparative in vitro efficacy of remdesivir and GS-441524 is cell-line dependent, with remdesivir generally exhibiting greater potency in cell lines that efficiently metabolize it to its active triphosphate form, GS-443902.

Quantitative Comparison of Antiviral Activity

The antiviral activity of remdesivir and its metabolite GS-441524 has been evaluated in various cell lines against SARS-CoV-2. The half-maximal effective concentration (EC50) and the 50% cytotoxic concentration (CC50) are key metrics for comparison. A lower EC50 value indicates higher potency, while a higher CC50 value suggests lower cytotoxicity.

Compound	Cell Line	Virus	EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
Remdesivir	Vero E6	SARS-CoV-2	1.0	>100	>100
GS-441524	Vero E6	SARS-CoV-2	1.1	>100	>90.9
Remdesivir	Vero CCL-81	SARS-CoV-2	0.7	>100	>142.9
GS-441524	Vero CCL-81	SARS-CoV-2	0.8	>100	>125
Remdesivir	Calu-3	SARS-CoV-2	0.11	72.8	661.8
GS-441524	Calu-3	SARS-CoV-2	0.25	>100	>400
Remdesivir	Caco-2	SARS-CoV-2	0.001	>100	>100000
GS-441524	Caco-2	SARS-CoV-2	0.08	>100	>1250
Remdesivir	Huh-7	HCoV-OC43	0.01	2.1	210
GS-441524	Huh-7	HCoV-OC43	4.1	>100	>24.4
Remdesivir	Primary HAE	SARS-CoV	-	-	-
GS-441524	Primary HAE	SARS-CoV	0.18 (±0.14)	-	-

Data compiled from multiple sources.[1][2][3][4]

Metabolic Activation Pathway of Remdesivir

Remdesivir is a prodrug that must be metabolized within the host cell to its active form, GS-443902, an adenosine (B11128) triphosphate analog. This multi-step process is crucial for its antiviral activity.

Caption: Intracellular metabolic activation pathway of remdesivir.

Experimental Protocols

The following are generalized methodologies for the key experiments cited in the comparison of remdesivir and its metabolites.

In Vitro Antiviral Activity Assay

A common method to determine the antiviral efficacy of compounds is through cell-based assays.

Caption: General workflow for an in vitro antiviral activity assay.

1. Cell Lines and Culture:

• Commonly used cell lines for SARS-CoV-2 research include Vero E6 (African green monkey kidney), Calu-3 (human lung adenocarcinoma), Caco-2 (human colorectal adenocarcinoma), and Huh-7 (human hepatoma).[1]

• Cells are maintained in appropriate culture media supplemented with fetal bovine serum and antibiotics at 37°C in a 5% CO2 incubator.

2. Virus Propagation and Titration:

• Viral stocks are propagated in a suitable cell line (e.g., Vero E6 for SARS-CoV-2).

• The virus titer is determined by methods such as a plaque assay or a 50% tissue culture infectious dose (TCID50) assay to establish the multiplicity of infection (MOI) for experiments.

3. Antiviral Assay:

• Cells are seeded in multi-well plates and incubated to form a confluent monolayer.

• The cells are then infected with the virus at a specific MOI.

• After a short adsorption period, the viral inoculum is removed, and the cells are washed.

• The cells are then treated with serial dilutions of the test compounds (remdesivir or its metabolites).

• After incubation for 48-72 hours, the antiviral effect is quantified.

4. Quantification of Viral Replication:

• Quantitative Reverse Transcription PCR (qRT-PCR): Viral RNA is extracted from the cell culture supernatant or cell lysate and quantified.[1]

• Plaque Reduction Assay: The number of viral plaques is counted to determine the reduction in infectious virus particles.[5]

• TCID50 Assay: The dilution of the virus that causes a cytopathic effect (CPE) in 50% of the infected wells is determined.[5]

Cytotoxicity Assay

It is essential to assess the toxicity of the compounds to the host cells to determine the therapeutic window.

1. Cell Treatment:

• Cells are seeded in multi-well plates and treated with the same serial dilutions of the compounds as in the antiviral assay, but without viral infection.

2. Viability Assessment:

• After the incubation period, cell viability is measured using assays such as the MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assay.[1] The MTS reagent is converted to a colored formazan (B1609692) product by viable cells, and the absorbance is measured to quantify cell viability.

3. CC50 Determination:

• The CC50 value, the concentration of the compound that reduces cell viability by 50%, is calculated from the dose-response curve.

Discussion of Comparative Efficacy

The in vitro antiviral activity of remdesivir is highly dependent on its conversion to the active triphosphate form, GS-443902.[6][7] In cell lines such as Vero E6, which may have different metabolic enzyme profiles, remdesivir and its parent nucleoside GS-441524 show comparable potency.[1] However, in human lung cells (Calu-3) and intestinal cells (Caco-2), remdesivir is significantly more potent than GS-441524, suggesting more efficient intracellular activation in these more clinically relevant cell types.[1]

Specifically, in Calu-3 cells, the EC50 of remdesivir is about half that of GS-441524.[1] The difference is even more pronounced in Caco-2 cells, where remdesivir is approximately 80 times more potent.[1] This correlates with higher levels of the active triphosphate metabolite, GS-443902, being formed from remdesivir compared to GS-441524 in these cells.[1] In Huh-7 cells infected with HCoV-OC43, remdesivir was markedly more active than GS-441524.[1]

It is important to note that while remdesivir is a prodrug, its main plasma metabolite is GS-441524.[8] The sustained plasma concentration of GS-441524 after remdesivir administration may contribute to the overall antiviral effect in vivo.[4]

Conclusion

In vitro studies demonstrate that both remdesivir and its metabolite GS-441524 possess antiviral activity against coronaviruses. Remdesivir generally exhibits superior potency in clinically relevant human cell lines due to its efficient intracellular conversion to the active triphosphate metabolite. The choice of cell line for in vitro evaluation is critical, as the expression of metabolic enzymes can significantly influence the apparent antiviral activity of remdesivir. These findings underscore the importance of considering the metabolic activation pathway when evaluating the in vitro efficacy of prodrugs.

References

• 1. Comparison of anti-SARS-CoV-2 activity and intracellular metabolism of remdesivir and its parent nucleoside - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advantages of the Parent Nucleoside GS-441524 over Remdesivir for Covid-19 Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sockfip.org [sockfip.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetic, Pharmacodynamic, and Drug-Interaction Profile of Remdesivir, a SARS-CoV-2 Replication Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GS-441524 - Wikipedia [en.wikipedia.org]

A Head-to-Head Comparison of Analytical Methods for GS-704277 and GS-441524

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Performance and Experimental Data

The accurate quantification of GS-704277 and GS-441524, the primary metabolites of the antiviral prodrug Remdesivir (B604916) (RDV), is critical for pharmacokinetic, pharmacodynamic, and clinical studies. This guide provides a detailed comparison of analytical methodologies for these compounds, with a focus on performance characteristics and supporting experimental data to aid researchers in selecting the most appropriate method for their needs. The predominant method for the simultaneous analysis of these metabolites is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and selectivity.

Performance Comparison of Analytical Methods

The following tables summarize the quantitative performance data for various analytical methods used to determine the concentrations of GS-704277 and GS-441524 in biological matrices.

Table 1: Performance Characteristics of LC-MS/MS Methods for GS-704277 and GS-441524 in Human Plasma

Parameter	Method 1[1][2][3]	Method 2[4]
Analytes	Remdesivir (RDV), GS-441524, GS-704277	Remdesivir (RDV), GS-441524, GS-704277
Matrix	Acidified Human Plasma	Human Plasma
Calibration Range (ng/mL)	GS-704277: 2-2000GS-441524: 2-2000	GS-704277: 2-2000GS-441524: 2-2000
Intra-day Precision (%CV)	< 6.6%	< 6.6%
Inter-day Precision (%CV)	< 6.6%	< 6.6%
Accuracy (%RE)	±11.5%	±11.5%
Lower Limit of Quantification (LLOQ) (ng/mL)	GS-704277: 2GS-441524: 2	GS-704277: 2GS-441524: 2

Table 2: Performance Characteristics of an HPLC-FLD Method for GS-441524 in Feline Plasma

Parameter	Method 3[5][6]
Analyte	GS-441524
Matrix	Feline Plasma
Calibration Range (ng/mL)	19.5 - 10,000
Intra-day Precision (%CV)	1.7 - 5.7%
Inter-day Precision (%CV)	1.7 - 5.7%
Trueness	Within 10% of nominal concentrations
Lower Limit of Quantification (LLOQ) (ng/mL)	19.5

Signaling Pathways and Metabolic Conversion

Remdesivir is a phosphoramidate (B1195095) prodrug that undergoes intracellular metabolism to its active triphosphate form. In plasma, it is metabolized to GS-704277 and GS-441524.[1][2][7] The metabolic activation of Remdesivir begins with hydrolysis by esterases to yield the intermediate metabolite GS-704277.[8] Subsequent cleavage of the phosphoramidate group and phosphorylation steps lead to the formation of the pharmacologically active triphosphate, GS-443902.[8] GS-441524 is the nucleoside core of Remdesivir and its predominant metabolite.[9]

References

• 1. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent analytical methodologies for the determination of anti-covid-19 drug therapies in various matrices: a critical review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00654A [pubs.rsc.org]
• 5. Quantification of GS-441524 concentration in feline plasma using high performance liquid chromatography with fluorescence detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 8. A Novel HPLC-MS/MS Method for the Intracellular Quantification of the Active Triphosphate Metabolite of Remdesivir: GS-443902 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographytoday.com [chromatographytoday.com]

Cross-validation of different bioanalytical assays for GS-704277

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview and comparison of bioanalytical methods for the quantitative determination of GS-704277, an intermediate alanine (B10760859) metabolite of the antiviral prodrug remdesivir (B604916). The information presented herein is intended to assist researchers in selecting and implementing appropriate bioanalytical strategies for pharmacokinetic and metabolic studies involving remdesivir.

GS-704277 is a critical analyte in understanding the metabolic pathway of remdesivir. Following administration, remdesivir is hydrolyzed to GS-704277, which is then further metabolized to the active nucleoside triphosphate. Accurate quantification of GS-704277 in biological matrices is therefore essential for a comprehensive pharmacokinetic assessment of remdesivir.

Currently, the published scientific literature predominantly describes a single, well-validated bioanalytical method for GS-704277: Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). While direct cross-validation data with other assay types, such as immunoassays, is not publicly available, this guide will present the performance characteristics of the established LC-MS/MS method and offer a comparative discussion on the potential advantages and disadvantages of alternative bioanalytical platforms.

Metabolic Pathway of Remdesivir to GS-704277

The metabolic activation of remdesivir is a multi-step process that occurs intracellularly. The initial conversion involves the hydrolysis of the parent drug to the alanine metabolite, GS-704277. This is a key step in the pathway that ultimately leads to the formation of the pharmacologically active triphosphate metabolite.

Caption: Metabolic activation of Remdesivir to GS-704277.

Comparison of Bioanalytical Methods

The primary method for the quantification of GS-704277 is a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) assay.[1][2][3][4] This technique offers high sensitivity and selectivity, which are crucial for accurately measuring the low concentrations of metabolites often found in biological samples.

While no specific immunoassays for GS-704277 have been detailed in the literature, a general comparison of the LC-MS/MS platform with potential immunoassay approaches is provided below.

Feature	LC-MS/MS	Immunoassay (Hypothetical)
Specificity	Very High (based on mass-to-charge ratio)	Can be variable, potential for cross-reactivity
Sensitivity	High (Lower Limit of Quantification in the low ng/mL range)	Potentially high, but depends on antibody affinity
Development Time	Moderate to Long	Long (requires antibody development and characterization)
Throughput	Moderate	High
Cost per Sample	Higher	Lower (once developed)
Multiplexing	Can simultaneously measure parent drug and multiple metabolites	Typically single-analyte, though multiplex platforms exist

Experimental Protocol: Validated LC-MS/MS Assay for GS-704277

The following protocol is a summary of the validated LC-MS/MS method for the simultaneous determination of remdesivir, GS-441524, and GS-704277 in human plasma.[1][2][3][4]

1. Sample Preparation:

• Human plasma samples are treated with diluted formic acid to ensure the stability of the analytes.[1][3]

• An internal standard (stable isotope-labeled analog of the analyte) is added to the plasma sample.

• Protein precipitation is performed by adding a solvent like methanol.

• The sample is centrifuged, and the supernatant is collected, evaporated, and reconstituted in a suitable solvent for injection.

2. Chromatographic Separation:

• An Acquity UPLC HSS T3 column (2.1x50 mm, 1.8 μm) is typically used for chromatographic separation.[1][2][3]

• A gradient elution with a mobile phase consisting of an aqueous component (e.g., 10 mM ammonium (B1175870) formate (B1220265) in 5% methanol, pH 2.5) and an organic component (e.g., methanol) is employed.[5]

• The total run time is approximately 3.4 minutes.[1][2][3]

3. Mass Spectrometric Detection:

• A triple quadrupole mass spectrometer is used for detection.

• Electrospray ionization (ESI) is used, with separate injections for each analyte in either positive or negative ion mode to optimize sensitivity and minimize carryover.[1][3] For GS-704277, negative ion mode is often used.[6]

• Detection is performed using Multiple Reaction Monitoring (MRM).[6]

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for the bioanalysis of GS-704277 using the validated LC-MS/MS method.

Caption: Workflow for the bioanalysis of GS-704277 by LC-MS/MS.

Quantitative Data Summary

The validated LC-MS/MS assay for GS-704277 demonstrates excellent performance characteristics in terms of linearity, precision, and accuracy.[1][2][3]

Parameter	GS-704277 Performance Data
Calibration Range	2-2000 ng/mL[1][2][3]
Intra-day Precision (%CV)	< 6.6%[1][2][3]
Inter-day Precision (%CV)	< 6.6%[1][2][3]
Accuracy (% Bias)	within ±11.5%[1][2][3]
Long-term Storage Stability	257 days at -70°C in acidified plasma[1][2][3]

Conclusion

The validated LC-MS/MS method provides a robust, sensitive, and specific tool for the quantification of GS-704277 in human plasma. The detailed protocol and performance data presented in this guide can aid researchers in implementing this method for their studies. While alternative bioanalytical methods for GS-704277 are not currently described in the literature, the high standards set by the LC-MS/MS assay provide a strong benchmark for any future method development and cross-validation efforts. The choice of bioanalytical platform will always depend on the specific requirements of the study, including the need for throughput, sensitivity, and the availability of validated reagents and instrumentation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jpsbr.org [jpsbr.org]
• 4. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. Small molecule metabolites: discovery of biomarkers and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]

Plasma GS-704277 Levels and Clinical Outcomes: A Comparative Analysis

A detailed guide for researchers and drug development professionals on the correlation of plasma GS-704277 levels with clinical outcomes in the context of COVID-19 treatment, with a comparative look at other oral antivirals.

This guide provides a comprehensive overview of the current understanding of the relationship between plasma concentrations of GS-704277, a key metabolite of the antiviral drug Remdesivir (B604916), and its observed clinical effects in the treatment of COVID-19. As direct data on GS-704277 is limited, this guide also examines the major circulating metabolite, GS-441524, and draws comparisons with other prominent oral antiviral therapies, Molnupiravir and Paxlovid™ (Nirmatrelvir/Ritonavir).

Executive Summary

Remdesivir, a prodrug, undergoes rapid intracellular metabolism to its active form. GS-704277 is a transient intermediate in this process, leading to the formation of the more stable and predominant nucleoside analog metabolite in plasma, GS-441524.[1][2] Due to its short half-life, direct correlation of GS-704277 plasma levels with clinical outcomes has not been a primary focus of clinical studies. Instead, the exposure-response relationship of the major metabolite, GS-441524, has been investigated. However, studies have not established a clear correlation between plasma concentrations of GS-441524 and clinical efficacy or safety outcomes in COVID-19 patients, with findings suggesting that dose adjustments are not necessary based on exposure levels.[3][4][5]

In contrast, for other oral antivirals such as Molnupiravir and Nirmatrelvir (the active component of Paxlovid™), a clearer relationship between plasma drug exposure and antiviral effect has been characterized, supporting the dosage regimens used in clinical practice.

Remdesivir Metabolism and the Role of GS-704277

Remdesivir is administered intravenously as a prodrug to facilitate entry into host cells. Once inside the cell, it is metabolized to form the active nucleoside triphosphate analog (GS-443902), which inhibits the viral RNA-dependent RNA polymerase. GS-704277 is an early, transient alanine (B10760859) metabolite in this activation pathway.[2][6][7][8] The metabolic cascade is depicted in the signaling pathway diagram below.

Caption: Metabolic pathway of Remdesivir to its active triphosphate form.

Correlation of Plasma Metabolite Levels with Clinical Outcomes

Remdesivir (GS-441524)

Due to the transient nature of GS-704277, pharmacokinetic and pharmacodynamic (PK/PD) analyses have focused on the more stable and abundant plasma metabolite, GS-441524. However, a clear and consistent correlation between plasma concentrations of GS-441524 and clinical outcomes in COVID-19 patients has not been established.

Clinical Outcome	Correlation with GS-441524 Plasma Levels	Reference
Recovery Rate	Unrelated to the area under the curve (AUC) of GS-441524.	[3]
Hepatic Toxicity (AST/ALT elevation)	Unrelated to the AUC of GS-441524.	[3]
Viral Load Reduction	Not explicitly correlated with plasma levels in available studies.
Mortality	Not explicitly correlated with plasma levels in available studies.

Note: While a direct correlation is not established, the clearance of GS-441524 is dependent on the estimated glomerular filtration rate (eGFR), leading to its accumulation in patients with renal impairment.[3][4][9]

Comparative Analysis with Oral Antivirals

In contrast to Remdesivir's metabolites, other oral antiviral treatments for COVID-19 have demonstrated a more defined relationship between drug exposure and clinical or virologic response.

Drug	Active Moiety	Correlation with Clinical Outcomes	Reference
Molnupiravir	NHC (β-D-N4-hydroxycytidine)	Exposure-response models support that the 800 mg twice-daily dose provides near-maximal effect on viral load reduction and RNA mutation rate.	[10]
Paxlovid™	Nirmatrelvir	Trough plasma concentrations with the standard dose are maintained well above the 90% effective concentration (EC90) for antiviral activity.	[11][12]

Experimental Protocols

Measurement of Remdesivir and its Metabolites in Plasma

A common method for the quantification of Remdesivir, GS-704277, and GS-441524 in human plasma is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation:

• Plasma samples are typically treated with a protein precipitation agent, such as methanol (B129727) or acetonitrile, containing a stable isotope-labeled internal standard (e.g., [U-Ring-13C6]-remdesivir, [13C5]-GS-441524).[13][14][15]

• To enhance stability, especially for Remdesivir, plasma can be acidified with formic acid prior to protein precipitation.

• The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

• The resulting supernatant is transferred for LC-MS/MS analysis.[13][15]

LC-MS/MS Analysis:

• Chromatographic Separation: A reversed-phase C18 column is commonly used for separation.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is used for detection and quantification. Specific precursor-to-product ion transitions are monitored for each analyte and internal standard.[14]

Calibration and Quantification:

• Calibration curves are generated by spiking blank plasma with known concentrations of the analytes.[15][16]

• The concentration of the analytes in the study samples is determined by comparing their peak area ratios to the internal standard against the calibration curve.

Clinical Trial Workflow for PK/PD Analysis

The following diagram illustrates a general workflow for a clinical trial designed to assess the correlation between drug plasma levels and clinical outcomes.

Caption: General workflow for a pharmacokinetic-pharmacodynamic clinical trial.

Conclusion

While GS-704277 is a key intermediate in the metabolic activation of Remdesivir, its transient nature makes it a challenging analyte for direct correlation with clinical outcomes. The more stable metabolite, GS-441524, has been the focus of such investigations, yet a clear exposure-response relationship remains elusive for Remdesivir in the treatment of COVID-19. This is in contrast to other oral antivirals like Molnupiravir and Paxlovid™, where a more direct link between plasma drug concentrations and antiviral activity has been established, providing a stronger rationale for their approved dosing regimens. Further research, potentially focusing on intracellular concentrations of the active triphosphate metabolite of Remdesivir, may be necessary to fully elucidate its pharmacokinetic-pharmacodynamic relationship.

References

• 1. ADME and Pharmacokinetic Properties of Remdesivir: Its Drug Interaction Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic, Pharmacodynamic, and Drug-Interaction Profile of Remdesivir, a SARS-CoV-2 Replication Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Population pharmacokinetics and exposure–clinical outcome relationship of remdesivir major metabolite GS‐441524 in patients with moderate and severe COVID‐19 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Population pharmacokinetics and exposure-clinical outcome relationship of remdesivir major metabolite GS-441524 in patients with moderate and severe COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Population pharmacokinetics and exposure–clinical outcome relationship of remdesivir major metabolite GS‐441524 in patients with moderate and severe COVID‐19 | Semantic Scholar [semanticscholar.org]
• 6. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. journals.asm.org [journals.asm.org]
• 10. Comparison of Molnupiravir Exposure-Response Relationships for Virology Response and Mechanism of Action Biomarkers With Clinical Outcomes in Treatment of COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Comprehensive Review of the Clinical Pharmacokinetics, Pharmacodynamics, and Drug Interactions of Nirmatrelvir/Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Simultaneous Analysis of Remdesivir and Metabolites in Human plasma Using Fully Automated Sample Preparation LC/MS/MS System : Shimadzu (Europe) [shimadzu.eu]
• 14. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 15. shimadzu.com [shimadzu.com]
• 16. shimadzu.com [shimadzu.com]

Comparative Stability of GS-704277 and Other Remdesivir Metabolites in Plasma

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the stability of remdesivir (B604916) (RDV) and its primary metabolites, GS-704277 and GS-441524, in human plasma. The information presented is compiled from various bioanalytical and pharmacokinetic studies, offering a comprehensive overview supported by experimental data to inform preclinical and clinical research.

Introduction to Remdesivir Metabolism

Remdesivir (RDV) is a single diastereomer monophosphoramidate prodrug designed to deliver the active nucleoside triphosphate GS-443902 into cells.[1] Following intravenous administration, RDV is rapidly and extensively metabolized in plasma.[2][3] The metabolic cascade begins with the hydrolysis of RDV to its intermediate alaninyl metabolite, GS-704277.[1] This is followed by the formation of a monophosphate intermediate, which can then be dephosphorylated to the more stable nucleoside analog, GS-441524.[1] Understanding the relative stability of these metabolites in plasma is critical for accurate pharmacokinetic modeling and bioanalysis.

Metabolic Pathway of Remdesivir

The metabolic activation of remdesivir involves a multi-step process, beginning in the plasma and continuing intracellularly to form the pharmacologically active triphosphate.

Caption: Metabolic activation pathway of Remdesivir in plasma and intracellularly.

Comparative Stability Data

The stability of remdesivir and its metabolites in plasma is highly dependent on temperature and sample handling procedures. Untreated plasma shows rapid degradation of the parent drug, necessitating the use of stabilizers like formic acid for accurate bioanalytical measurements.[2]

Table 1: Stability of Remdesivir and Metabolites in Human Plasma

Analyte	Matrix Condition	Temperature	Duration	Stability Outcome	Citation
Remdesivir (RDV)	Untreated K₂EDTA Plasma	Room Temperature	< 24 hours	Unstable	[2]
Untreated K₂EDTA Plasma	4°C	< 24 hours	Unstable	[2]
Formic Acid-Treated Plasma	Ice Bath	8 hours	Stable	[4]
Formic Acid-Treated Plasma	-70°C	392 days	Stable (Long-term)	[2][3][4]
GS-704277	Formic Acid-Treated Plasma	Room Temperature	8 hours	Unstable (>60% decrease)	[5]
Formic Acid-Treated Plasma	4°C	~8 hours	Moderately Stable (<10% decrease)	[5]
Formic Acid-Treated Plasma	Ice Bath	8 hours	Stable	[4]
Formic Acid-Treated Plasma	-70°C	257 days	Stable (Long-term)	[2][3][4]
GS-441524	Untreated K₂EDTA Plasma	Heat Treatment	Not specified	Stable	[2]
Formic Acid-Treated Plasma	Ice Bath	8 hours	Stable	[4]
Formic Acid-Treated Plasma	-70°C	392 days	Stable (Long-term)	[2][3][4]

Summary of Findings:

• Remdesivir (RDV) is the least stable compound in plasma, undergoing rapid conversion.[2] Its instability necessitates immediate sample processing and acidification to prevent ex vivo metabolism.

• GS-704277 is an unstable intermediate metabolite. It is more stable than RDV but still shows significant degradation at room temperature.[5] Stability is improved at lower temperatures.

• GS-441524 is the most stable of the three metabolites in plasma.[2] Its stability makes it a reliable analyte for pharmacokinetic studies and therapeutic drug monitoring.[6] The degradation of RDV and GS-704277 directly leads to an increase in GS-441524 concentrations in unstabilized plasma samples.[2]

Experimental Protocols

Accurate measurement of remdesivir and its metabolites requires validated bioanalytical methods that account for their inherent instability. The following is a generalized protocol based on published methods.[2][3]

Objective: To quantify the concentrations of Remdesivir, GS-704277, and GS-441524 in human plasma using LC-MS/MS.

Materials:

• Human plasma collected in K₂EDTA tubes.

• Formic Acid (FA) solution (e.g., 20%).

• Acetonitrile (B52724) (ACN), HPLC grade.

• Internal standards (stable isotope-labeled RDV, GS-704277, and GS-441524).

• LC-MS/MS system (e.g., Acquity UPLC with a triple quadrupole mass spectrometer).

• Chromatographic column (e.g., Acquity UPLC HSS T3, 2.1 × 50 mm, 1.8 μm).[2][3]

Methodology:

• Sample Collection and Stabilization:

  • Collect whole blood in K₂EDTA tubes.

  • Process blood to plasma via centrifugation at 4°C as soon as possible.

  • Immediately stabilize the plasma by adding a formic acid solution (e.g., 8 parts 20% FA to 100 parts plasma) to quench enzymatic activity.[4]

  • Store stabilized plasma samples at -70°C until analysis.[2][3]

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples in an ice bath.

  • To a 50 µL aliquot of stabilized plasma, add 150 µL of acetonitrile containing the internal standards.[7]

  • Vortex mix to precipitate proteins.

  • Centrifuge at high speed (e.g., 15,000 rpm) for 5 minutes at 4°C.[7]

  • Transfer the supernatant to a new plate or vial for analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample into the LC-MS/MS system.

  • Perform chromatographic separation using a gradient elution with mobile phases typically consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[7]

  • Due to differing polarities and potential for carryover, separate injections with distinct gradients may be optimized for each analyte.[2][3]

  • Detect and quantify the analytes using mass spectrometry in Multiple Reaction Monitoring (MRM) mode.

• Stability Assessment:

  • Bench-top Stability: Analyze quality control (QC) samples after storing them in an ice bath for a defined period (e.g., 8 hours) to simulate sample processing time.[2]

  • Freeze-Thaw Stability: Subject QC samples to multiple (e.g., five) freeze-thaw cycles (-70°C to ice bath) before analysis.[2]

  • Long-term Stability: Analyze QC samples stored at -70°C for extended periods (e.g., up to 392 days) to establish storage limits.[2][3]

Experimental Workflow Visualization

The following diagram illustrates the key steps in a typical bioanalytical workflow for determining the plasma stability of remdesivir and its metabolites.

Caption: Bioanalytical workflow for remdesivir and metabolite plasma stability testing.

References

• 1. Safety, Tolerability, and Pharmacokinetics of Remdesivir, An Antiviral for Treatment of COVID‐19, in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Can remdesivir and its parent nucleoside GS-441524 be potential oral drugs? An in vitro and in vivo DMPK assessment - PMC [pmc.ncbi.nlm.nih.gov]

Interspecies Metabolic Divergence: A Comparative Analysis of Remdesivir's Conversion to GS-704277

A detailed examination of the metabolic transformation of the antiviral prodrug remdesivir (B604916) into its initial alanine (B10760859) metabolite, GS-704277, reveals significant variations across different species. This guide provides a comparative analysis of this critical metabolic step, supported by in vitro experimental data, to inform researchers and drug development professionals in preclinical and translational studies.

Remdesivir, a nucleotide analog prodrug, requires intracellular conversion to its active triphosphate form to exert its antiviral effect. The first step in this bioactivation cascade is the hydrolysis of remdesivir to GS-704277. This process is primarily mediated by carboxylesterases (CES) and cathepsin A in humans.[1] Understanding the species-specific differences in the rate and extent of this conversion is crucial for the accurate interpretation of preclinical efficacy and safety data and for predicting human pharmacokinetics.

Quantitative Comparison of Remdesivir Metabolism

In vitro studies utilizing plasma and liver microsomes from various species provide quantitative insights into the differential metabolism of remdesivir. The stability of remdesivir in these biological matrices serves as a key indicator of the metabolic rate, with a shorter half-life indicating more rapid metabolism.

Table 1: In Vitro Stability of Remdesivir in Plasma of Different Species

Species	Half-life (t½) of Remdesivir (minutes)
Human	78
Cynomolgus Monkey	385

Data sourced from in vitro incubations of remdesivir (2 µM) in plasma at 37°C.

Table 2: In Vitro Stability of Remdesivir in Liver Microsomes of Different Species

Species	Half-life (t½) of Remdesivir (minutes)	Intrinsic Clearance (CLint) (mL/min/g protein)
Human	1.0	Not Reported
Mouse	0.8	1740
Rat	Not Reported	Not Reported
Dog	Not Reported	Not Reported
Cat	< 10	Not Reported

Data sourced from in vitro incubations of remdesivir with liver microsomes (0.5 mg/mL) at 37°C in the presence of NADPH.[2] It is noteworthy that in mice, the metabolism of remdesivir does not appear to be dependent on NADPH, suggesting a primary role for esterases in the rapid hydrolysis.[2]

Metabolic Pathway of Remdesivir to GS-704277

The metabolic conversion of remdesivir is a multi-step process that ultimately leads to the formation of the active antiviral agent. The initial conversion to GS-704277 is a critical activation step.

Metabolic pathway of remdesivir to its active triphosphate form.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of remdesivir metabolism.

In Vitro Metabolism in Liver Microsomes

This assay determines the metabolic stability of a compound when incubated with liver microsomes, which are rich in drug-metabolizing enzymes.

• Preparation of Incubation Mixture: A reaction mixture is prepared in a phosphate (B84403) buffer (pH 7.4) containing liver microsomes (e.g., 0.5 mg/mL) from the species of interest (human, monkey, rat, mouse, etc.).

• Cofactor Addition: For cytochrome P450-mediated metabolism, a NADPH-regenerating system is added to the incubation mixture.[2]

• Initiation of Reaction: The reaction is initiated by adding remdesivir (e.g., 1 µM final concentration) to the pre-warmed (37°C) incubation mixture.

• Time-Point Sampling: Aliquots are collected at various time points (e.g., 0, 1, 5, 15, 30, and 60 minutes).

• Reaction Quenching: The metabolic reaction in each aliquot is stopped by adding a cold organic solvent, such as acetonitrile (B52724) or methanol, which also serves to precipitate proteins.

• Sample Processing: The quenched samples are centrifuged to pellet the precipitated proteins.

• LC-MS/MS Analysis: The supernatant, containing the remaining remdesivir and its metabolites, is analyzed by a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method to quantify the concentration of remdesivir at each time point.[3]

• Data Analysis: The natural logarithm of the percentage of remaining remdesivir is plotted against time. The slope of the linear regression of this plot is used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).

In Vitro Metabolism in Plasma

This assay evaluates the stability of a compound in plasma, which contains various hydrolytic enzymes.

• Preparation of Incubation Mixture: Remdesivir is added to fresh plasma from the desired species (e.g., human, cynomolgus monkey) to a final concentration (e.g., 2 µM).

• Incubation: The plasma samples are incubated in a water bath at 37°C.

• Time-Point Sampling: Aliquots of the plasma are collected at different time intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes).

• Reaction Quenching and Protein Precipitation: An excess of cold organic solvent (e.g., acetonitrile) is added to each aliquot to stop enzymatic activity and precipitate plasma proteins.

• Sample Processing: The samples are vortexed and then centrifuged to separate the precipitated proteins.

• LC-MS/MS Analysis: The clear supernatant is analyzed by a validated LC-MS/MS method to determine the concentrations of remdesivir and the formed GS-704277.

• Data Analysis: The concentration of remdesivir over time is used to calculate its plasma half-life.

Typical experimental workflow for in vitro metabolism studies.

Conclusion

The metabolism of remdesivir to its initial metabolite, GS-704277, exhibits marked interspecies differences. Notably, remdesivir is significantly more stable in cynomolgus monkey plasma compared to human plasma, suggesting a slower rate of initial metabolism in this preclinical species. In liver microsomes, remdesivir is rapidly metabolized in both humans and mice, with evidence suggesting different primary enzymatic pathways. These variations underscore the importance of selecting appropriate animal models and carefully interpreting preclinical data when predicting the metabolic fate of remdesivir in humans. The provided experimental protocols offer a framework for conducting further comparative studies to elucidate the nuances of remdesivir metabolism across a broader range of species.

References

• 1. ADME and Pharmacokinetic Properties of Remdesivir: Its Drug Interaction Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessing in vitro stability of remdesivir (GS-5734) and conversion to GS-441524 in feline plasma and whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Comparative Guide for the Relative Quantification of GS-704277 and GS-441524 in Patient Samples

This guide provides a comparative overview of analytical methodologies for the relative quantification of GS-704277 and GS-441524, the primary metabolites of the antiviral prodrug Remdesivir (B604916) (RDV), in patient samples. The information is intended for researchers, scientists, and drug development professionals.

Introduction

Remdesivir is a phosphoramidate (B1195095) prodrug that undergoes rapid metabolism in plasma to form an intermediate alanine (B10760859) metabolite, GS-704277, and subsequently the more stable and primary nucleoside analog metabolite, GS-441524.[1][2] GS-441524 is then intracellularly phosphorylated to the active triphosphate form, GS-443902, which acts as an inhibitor of viral RNA-dependent RNA polymerase.[3][4] Given the short half-life of Remdesivir (approximately 0.48 hours) and the longer half-life of GS-441524 (around 26.6 hours), accurate quantification of these metabolites is crucial for pharmacokinetic (PK) and pharmacodynamic (PD) studies.[5] This guide focuses on the prevalent liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods used for their simultaneous determination in human plasma.

Metabolic Pathway of Remdesivir

Remdesivir is administered intravenously and is rapidly converted in the plasma. The metabolic cascade is critical for the drug's antiviral efficacy.

Metabolic activation pathway of Remdesivir.

Quantitative Analysis Methods

LC-MS/MS is the gold standard for the quantification of GS-704277 and GS-441524 in biological matrices due to its high sensitivity and selectivity.[6] The following tables summarize key parameters from validated methods reported in the literature.

Sample Preparation and Stability

A critical step in the bioanalysis of these compounds is ensuring their stability during sample collection and processing. Instability of Remdesivir and its metabolites in untreated plasma can lead to inaccurate quantification.[7][8] Treatment of plasma samples with diluted formic acid has been shown to overcome these stability issues.[7][8]

Parameter	Method 1	Method 2
Biological Matrix	Human Plasma (K2EDTA)	Human Plasma
Sample Pretreatment	Protein precipitation with methanol (B129727) containing internal standard.[9]	Acidification with formic acid followed by protein precipitation.[7][8]
Storage Stability	Not specified	GS-704277: 257 days at -70°C; GS-441524: 392 days at -70°C in acidified plasma.[7][8]

Liquid Chromatography Parameters

Chromatographic separation is essential to resolve the analytes from endogenous matrix components and from each other, especially given that GS-441524 is more polar than Remdesivir.[1]

Parameter	Method 1	Method 2
LC System	UPLC	Acquity UPLC
Column	Acquity UPLC HSS T3 (2.1x50 mm, 1.8 µm)[9]	Acquity UPLC HSS T3 (2.1x50 mm, 1.8 µm)[7][8]
Mobile Phase	Gradient elution	Gradient elution with separate injections for analytes.[7][8]
Run Time	3.4 min[9]	3.4 min[7][8]

Mass Spectrometry Parameters and Performance

Tandem mass spectrometry provides the necessary selectivity and sensitivity for quantification at low concentrations.

Parameter	Method 1	Method 2
MS System	Triple Quadrupole	Triple Quadrupole
Ionization Mode	ESI Positive	Different ESI modes for separate analyte injections.[7][8]
Calibration Range (GS-704277)	Not specified	2 - 2000 ng/mL[7][8]
Calibration Range (GS-441524)	2 - 2000 ng/mL[9]	2 - 2000 ng/mL[7][8]
Intra-day Precision (%CV)	< 14.7%	< 6.6%[7][8]
Inter-day Precision (%CV)	Not specified	< 6.6%[7][8]
Accuracy	89.6 - 110.2%[9]	± 11.5%[7][8]

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Sample Collection and Stabilization

• Collect whole blood samples from patients into tubes containing K2EDTA as an anticoagulant.

• To prevent degradation, immediately place the samples in an ice water bath.[10]

• Within 1 hour of collection, centrifuge the samples to separate the plasma.[10]

• Transfer the plasma to polypropylene (B1209903) cryovials.

• For stabilization, treat the plasma with a diluted formic acid solution.[7][8]

• Store the stabilized plasma samples at -70°C until analysis.[7][8]

Protocol 2: Sample Preparation for LC-MS/MS Analysis

• Thaw the stabilized plasma samples, calibration standards, and quality control (QC) samples.

• To a 50 µL aliquot of each sample, add an internal standard solution. The internal standard is typically a stable isotope-labeled version of the analytes.[11]

• Perform protein precipitation by adding a volume of organic solvent (e.g., methanol or acetonitrile).[11][12]

• Vortex the mixture to ensure thorough mixing and complete protein precipitation.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a new plate or vial for injection into the LC-MS/MS system.

General Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of GS-704277 and GS-441524 in patient plasma samples.

References

• 1. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessing in vitro stability of remdesivir (GS-5734) and conversion to GS-441524 in feline plasma and whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Population Pharmacokinetic Modelling of Remdesivir and Its Metabolite GS-441524 in Hospitalised Patients with COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel HPLC-MS/MS Method for the Intracellular Quantification of the Active Triphosphate Metabolite of Remdesivir: GS-443902 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Population Pharmacokinetics of Remdesivir and GS-441524 in Hospitalized COVID-19 Patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Validation of LC-MS/MS methods for determination of remdesivir and its metabolites GS-441524 and GS-704277 in acidified human plasma and their application in COVID-19 related clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 10. researchgate.net [researchgate.net]
• 11. Simultaneous Analysis of Remdesivir and Metabolites in Human Plasma : Shimadzu (Österreich) [shimadzu.at]
• 12. Simultaneous Analysis of Remdesivir and Metabolites in Human plasma Using Fully Automated Sample Preparation LC/MS/MS System : Shimadzu (Deutschland) [shimadzu.de]

GS-704277 vs. Remdesivir: A Comparative Analysis of an Intermediate Metabolite and its Parent Prodrug

For researchers, scientists, and drug development professionals, understanding the nuances of a drug's metabolic journey is as crucial as its primary efficacy. This guide provides a detailed comparison of the biological and pharmacokinetic properties of the antiviral prodrug Remdesivir (RDV) and its principal intermediate metabolite, GS-704277.

Remdesivir, a nucleotide analog prodrug, has garnered significant attention for its broad-spectrum antiviral activity, notably against SARS-CoV-2. Its efficacy, however, is not a direct action of the administered compound but rather the result of a multi-step intracellular conversion to its active triphosphate form. A key player in this metabolic cascade is the transient intermediate, GS-704277. This guide will dissect the available data to offer a clear comparison between the parent drug and this pivotal metabolite.

Data Presentation: Physicochemical and Pharmacokinetic Profiles

A direct comparison of the biological activity of GS-704277 against viral targets is limited, as it is primarily an intermediate in the metabolic activation of Remdesivir. The crucial difference lies in their pharmacokinetic properties and their respective roles in the generation of the active antiviral agent, GS-443902 (the triphosphate of GS-441524).

Property	Remdesivir (GS-5734)	GS-704277
Molecular Formula	C27H35N6O8P	C15H19N6O8P[1]
Molecular Weight	602.6 g/mol	442.3 g/mol [1]
Role	Prodrug	Intermediate Metabolite[1]
Plasma Half-life (T½)	~1 hour[2]	Not explicitly defined, transient
Plasma Protein Binding	88.0–93.6%	1%[3]
Primary Metabolism	Hydrolysis by esterases (e.g., CES1 and CatA) to GS-704277[4]	Hydrolysis by HINT1 to the monophosphate form[4]
Antiviral Activity	Indirect (requires metabolic activation)	Not reported to have direct antiviral activity

Experimental Protocols

In Vitro Antiviral Activity Assay (Plaque Reduction Assay)

A common method to determine the antiviral efficacy of a compound like Remdesivir is the plaque reduction assay.

• Cell Seeding: Vero E6 cells, which are susceptible to SARS-CoV-2, are seeded in 6-well plates and cultured until they form a confluent monolayer.

• Virus Inoculation: The cell monolayer is infected with a known titer of SARS-CoV-2 for 1 hour at 37°C to allow for viral adsorption.

• Compound Treatment: Following infection, the viral inoculum is removed, and the cells are washed. A semi-solid overlay medium (e.g., containing agarose (B213101) or methylcellulose) with serial dilutions of the test compound (Remdesivir) is added. This overlay restricts the spread of the virus to adjacent cells, leading to the formation of localized lesions known as plaques.

• Incubation: The plates are incubated for 48-72 hours to allow for plaque formation.

• Plaque Visualization and Quantification: The cells are fixed and stained (e.g., with crystal violet) to visualize the plaques. The number of plaques in the wells treated with the compound is compared to the number in the untreated control wells.

• EC50 Determination: The 50% effective concentration (EC50), which is the concentration of the drug that reduces the number of plaques by 50%, is calculated.

Cellular Metabolism Assay

To understand the conversion of Remdesivir to its metabolites, including GS-704277, cellular metabolism assays are performed.

• Cell Culture: A relevant cell line (e.g., human lung cells or peripheral blood mononuclear cells) is cultured.

• Compound Incubation: The cells are incubated with a known concentration of Remdesivir for various time points.

• Metabolite Extraction: At each time point, the cells are harvested, and intracellular metabolites are extracted using a suitable solvent (e.g., methanol/acetonitrile).

• LC-MS/MS Analysis: The cell extracts are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique separates the different metabolites based on their chemical properties and then detects and quantifies them based on their mass-to-charge ratio.

• Quantification: The concentrations of Remdesivir, GS-704277, and other metabolites (like the active triphosphate form) are determined over time to understand the kinetics of the metabolic pathway.

Mandatory Visualization

Signaling Pathway: Metabolic Activation of Remdesivir

Caption: Metabolic activation pathway of Remdesivir to its active triphosphate form.

Experimental Workflow: In Vitro Antiviral Assay

References

• 1. caymanchem.com [caymanchem.com]
• 2. Remdesivir: Review of Pharmacology, Pre‐clinical Data, and Emerging Clinical Experience for COVID‐19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rethinking Remdesivir: Synthesis, Antiviral Activity, and Pharmacokinetics of Oral Lipid Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Key Metabolic Enzymes Involved in Remdesivir Activation in Human Lung Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of GS-704277

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical intermediates like GS-704277 are paramount for laboratory safety and regulatory compliance. While specific disposal instructions for GS-704277 are not explicitly detailed in publicly available safety data sheets, this document provides essential guidance based on the procedures for its parent compound, Remdesivir, and general best practices for pharmaceutical waste management.

GS-704277 is an intermediate alanine (B10760859) metabolite of the antiviral prodrug Remdesivir.[1][2] It is formed through intracellular hydrolysis of Remdesivir.[1] Given its origin and chemical nature, GS-704277 should be handled with the same level of caution as its parent compound.

Chemical and Storage Information

Proper storage is the first step in ensuring the safe management of GS-704277. Below is a summary of its key properties and recommended storage conditions.

Property	Value
CAS Number	1911579-04-8[1]
Molecular Formula	C₁₅H₁₉N₆O₈P[1]
Formula Weight	442.3 g/mol [1]
Formulation	A crystalline solid[1]
Solubility	Soluble in DMSO[1]
Storage Temperature	-20°C[1] or -80°C[2]
Stability	≥ 4 years at -20°C[1]
Stock Solution Stability	6 months at -80°C; 1 month at -20°C (stored under nitrogen)[2]

Personal Protective Equipment (PPE)

When handling GS-704277, it is crucial to use appropriate personal protective equipment to minimize exposure risk. Based on the recommendations for Remdesivir, the following PPE should be worn:

• Gloves: Disposable, chemical-resistant gloves.[3]

• Lab Coat: A standard lab coat should be worn.[3]

• Eye Protection: Appropriate protective eyeglasses or chemical safety goggles.[4]

Disposal Procedure for GS-704277

Any unused GS-704277 and contaminated materials should be disposed of as pharmaceutical waste in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Step-by-Step Disposal Guidance:

• Waste Segregation: Do not mix GS-704277 with other waste streams. It should be collected in a designated, properly labeled, and leak-proof container for pharmaceutical or chemical waste.

• Container Labeling: Clearly label the waste container with the chemical name ("GS-704277"), concentration (if in solution), and relevant hazard warnings.

• Decontamination: Decontaminate any surfaces or equipment that have come into contact with GS-704277. A detergent solution followed by water is recommended for cleaning.[3][5]

• Waste Pickup: Arrange for the disposal of the waste container through your institution's hazardous waste management program.

Spill Cleanup Procedures

In the event of a spill, follow these procedures, which are adapted from the guidelines for Remdesivir:

For Spills of Solid GS-704277:

• Restrict Access: Cordon off the spill area to prevent unauthorized entry.

• Wear PPE: Ensure appropriate PPE is worn, including chemical-resistant gloves, a lab coat, and eye protection.[3]

• Containment: Cover the spill with a damp cloth or towel to minimize dust generation. Add excess liquid to the spilled powder to prevent it from becoming airborne.[3]

• Collection: Carefully sweep up the material and place it into a labeled, leak-proof container for hazardous waste disposal.[4]

• Decontamination: Clean the spill area twice with a water and detergent solution.[3]

For Spills of GS-704277 Solutions:

• Wear PPE: Don standard PPE, including disposable gloves and a lab coat.[3]

• Absorption: Remove any visible spillage with clean, dry paper towels or other absorbent materials.[3]

• Collection: Place all contaminated materials into a leak-proof container for disposal as pharmaceutical waste.[3]

• Decontamination: Clean the affected area twice with water, followed by one cleaning with a suitable detergent solution.[3]

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of GS-704277.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. For HCP's | Veklury® (remdesivir) Handling and Precautions [askgileadmedical.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. nhia.org [nhia.org]

Personal protective equipment for handling GS-704277

Disclaimer: No specific Safety Data Sheet (SDS) for GS-704277 is publicly available. The following guidance is based on the safety protocols for its parent compound, Remdesivir, and general best practices for handling chemical compounds in a laboratory setting. Researchers should always consult their institution's safety office and perform a risk assessment before handling any new compound.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with GS-704277. The following procedures are designed to ensure the safe handling, use, and disposal of this compound.

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling GS-704277.

Equipment	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact. Gloves should be inspected before use and removed properly to avoid contamination.[1][2]
Body Protection	Laboratory coat	Protects skin and clothing from spills.[3][4]
Eye Protection	Chemical safety goggles	Protects eyes from splashes and airborne particles.[2]
Respiratory Protection	NIOSH/MSHA-approved respirator	Recommended when handling the compound as a powder or when there is a risk of aerosol generation.[2]

Experimental Protocol: Safe Handling of GS-704277

This protocol outlines the step-by-step procedure for the safe handling of GS-704277 from receipt to disposal.

1. Preparation and Weighing:

• Handle GS-704277 in a well-ventilated area, such as a chemical fume hood, especially when handling the solid form to avoid dust formation.[5][6]

• Before handling, ensure all necessary PPE is worn correctly.

• When weighing the solid compound, use a balance inside a fume hood or a ventilated balance enclosure to minimize inhalation exposure.

• Wash hands thoroughly after handling the compound, even if gloves were worn.[1]

2. Solution Preparation:

• Prepare solutions in a fume hood.

• Use aseptic techniques when preparing solutions for biological experiments to prevent microbial contamination.[7]

• If the compound is dissolved in a solvent, be aware of the hazards associated with that solvent.

3. Spill Response:

• In case of a spill, evacuate the immediate area if necessary.

• For small spills of the solid compound, gently cover with a damp cloth or towel to avoid generating dust.[3]

• For liquid spills, use absorbent materials to contain the spill.

• Wear appropriate PPE, including chemical-resistant gloves and eye protection, during cleanup.[3][4]

• Collect the spilled material and any contaminated absorbents into a sealed, leak-proof container for proper disposal.[3]

• Decontaminate the spill area twice with a detergent solution and water.[3]

• For broken glass, do not use your hands. Use forceps or other appropriate tools to collect the broken pieces.[3][4]

4. Disposal:

• All waste materials, including empty containers, contaminated PPE, and spill cleanup materials, should be disposed of as hazardous waste in accordance with local, state, and federal regulations.[4][5]

• Do not dispose of GS-704277 down the drain.[5]

Workflow for Safe Handling and Disposal of GS-704277

References

• 1. toku-e.com [toku-e.com]
• 2. selleckchem.com [selleckchem.com]
• 3. For HCP's | Veklury® (remdesivir) Handling and Precautions [askgileadmedical.com]
• 4. nhia.org [nhia.org]
• 5. carlroth.com [carlroth.com]
• 6. carlroth.com [carlroth.com]
• 7. ema.europa.eu [ema.europa.eu]